Technical Deep Dive: Strategic Synthesis of 3-Iodo-1H-pyrazole-4-carbonitrile
Executive Summary The 3-Iodo-1H-pyrazole-4-carbonitrile (CAS: 827316-44-9) scaffold represents a critical intermediate in the development of Janus kinase (JAK) inhibitors and other pyrazole-based pharmacophores. Its stru...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 3-Iodo-1H-pyrazole-4-carbonitrile (CAS: 827316-44-9) scaffold represents a critical intermediate in the development of Janus kinase (JAK) inhibitors and other pyrazole-based pharmacophores. Its structural utility lies in the orthogonal reactivity of its substituents: the 4-cyano group serves as an electron-withdrawing directing group and a precursor to amides/amines, while the 3-iodo moiety provides a handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) to introduce aryl or heteroaryl complexity.
This guide details the most robust synthetic pathway: the Sandmeyer-type iodination of 3-amino-1H-pyrazole-4-carbonitrile. Unlike direct electrophilic halogenation, which is thwarted by the deactivating nature of the nitrile group, this route leverages the amino group's reactivity to install the iodine atom regioselectively.
Part 1: Retrosynthetic Analysis & Strategy
The synthesis is best approached via a linear construction of the pyrazole ring followed by functional group interconversion. Direct iodination of 4-cyanopyrazole is mechanistically unfavorable due to the electron-deficient ring. Therefore, the 3-amino derivative is the requisite precursor, allowing access to the iodide via diazonium chemistry.
Strategic Pathway Visualization
Figure 1: Retrosynthetic logic flow. The pathway avoids the low-yielding electrophilic substitution on electron-poor heterocycles.
Part 2: Detailed Experimental Protocols
Step 1: Synthesis of 3-Amino-1H-pyrazole-4-carbonitrile
This step involves the cyclocondensation of hydrazine with an activated nitrile species. The reaction is highly exothermic and regioselective.
Mechanism: Michael addition of hydrazine to the vinyl ether, followed by elimination of ethanol and intramolecular cyclization onto a nitrile group.
Setup: Charge a 3-neck round-bottom flask equipped with a reflux condenser, internal thermometer, and addition funnel with ethoxymethylene malononitrile (1.0 equiv) and Ethanol (5 vol).
Addition: Cool the solution to 0–5 °C. Add hydrazine hydrate (1.1 equiv) dropwise over 30 minutes. Caution: Reaction is exothermic.
Reflux: Upon completion of addition, allow the mixture to warm to room temperature, then heat to reflux (78 °C) for 2–4 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the disappearance of the starting material.
Isolation: Cool the reaction mixture to 0 °C. The product often precipitates as a solid.
Purification: Filter the solid and wash with cold ethanol. If no precipitate forms, concentrate the solvent in vacuo and recrystallize from water/ethanol.
Expected Yield: 75–85%
Appearance: White to off-white crystalline solid.
Step 2: Sandmeyer Iodination (The Core Transformation)
This is the critical step. The 3-amino group is converted to a diazonium salt, which is then displaced by iodide. The presence of the 4-cyano group makes the diazonium intermediate less stable than typical phenyl diazonium salts, requiring strict temperature control.
Mechanism:
Diazotization: Formation of the nitrosonium ion (
) and attack by the amine to form the diazonium species ().
Substitution: Nucleophilic displacement by iodide (
), likely proceeding via a radical mechanism or direct depending on conditions.
Suspend 3-amino-1H-pyrazole-4-carbonitrile (1.0 equiv) in water (10 vol) and cool to -5 °C to 0 °C in an ice/salt bath.
Add conc. HCl (5.0 equiv) slowly, maintaining temperature < 5 °C. The amine may partially dissolve.
Dissolve NaNO₂ (1.2 equiv) in minimal water. Add this solution dropwise to the reaction mixture subsurface if possible, over 20 minutes. Maintain temperature strictly < 5 °C.
Stir at 0 °C for 30 minutes. The solution should become clear or turn a pale yellow (diazonium salt formation).
Iodination:
Dissolve KI (2.0 equiv) in water (2 vol).
Add the KI solution dropwise to the cold diazonium mixture. Note: Evolution of nitrogen gas (
) will be observed immediately.
Allow the mixture to stir at 0 °C for 1 hour, then slowly warm to room temperature over 2 hours.
Optional: Heat to 40–50 °C for 30 minutes to ensure complete gas evolution.
Workup:
Neutralize the reaction mixture carefully with saturated
or NaOH solution to pH ~7-8.
Extract with Ethyl Acetate (3 x 10 vol).
Wash the combined organics with 10% Sodium Thiosulfate (
) to remove excess iodine (indicated by the disappearance of the dark purple/brown color).
Wash with brine, dry over
, and concentrate in vacuo.
Purification:
Purify via column chromatography (Silica gel, gradient 0-30% EtOAc in Hexanes).
Expected Yield: 50–65%
Appearance: Pale yellow to off-white solid.
Part 3: Mechanistic Visualization
The following diagram illustrates the transformation from the amino-pyrazole to the iodo-pyrazole, highlighting the critical diazonium intermediate.
Figure 2: Mechanistic flow of the Sandmeyer iodination.
Part 4: Analytical Characterization
To validate the synthesis, the following analytical data should be obtained:
1H NMR (DMSO-d6, 400 MHz):
~13.5–14.0 ppm (br s, 1H, NH) – Broad signal due to tautomerism.
~8.3–8.5 ppm (s, 1H, CH at C-5) – Characteristic singlet for the pyrazole ring proton.
An In-depth Technical Guide to the Structural Analysis of 3-Iodo-1H-pyrazole-4-carbonitrile
Audience: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist Foreword: The Strategic Importance of the Pyrazole Scaffold The pyrazole ring system is a cornerston...
Author: BenchChem Technical Support Team. Date: February 2026
Audience: Researchers, Scientists, and Drug Development Professionals
Prepared by: Gemini, Senior Application Scientist
Foreword: The Strategic Importance of the Pyrazole Scaffold
The pyrazole ring system is a cornerstone of modern medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding make it a privileged scaffold in drug design. The compound at the heart of this guide, 3-iodo-1H-pyrazole-4-carbonitrile, represents a highly valuable and versatile building block. The strategic placement of the iodo, cyano, and reactive N-H groups provides three distinct points for chemical modification, enabling the rapid generation of diverse molecular libraries for structure-activity relationship (SAR) studies. Understanding its precise structural characteristics is not merely an academic exercise; it is the critical first step in leveraging its full potential for the synthesis of novel, biologically active molecules.[3][4][5] This guide provides an integrated, multi-technique approach to the definitive structural elucidation of this key intermediate.
Core Physicochemical & Handling Data
A foundational understanding begins with the molecule's basic properties. All subsequent analytical work is predicated on this fundamental data.
Synthesis & Purification: Establishing a Validated Starting Point
The integrity of any structural analysis is contingent upon the purity of the analyte. A common and effective strategy for the synthesis of substituted pyrazoles involves the cyclization of a suitably functionalized precursor with hydrazine.[5][7] For 3-iodo-1H-pyrazole-4-carbonitrile, a logical pathway begins with the widely available 3-amino-1H-pyrazole-4-carbonitrile, which can be converted to the target compound via a diazotization-iodination reaction (a Sandmeyer-type process).
Caption: Proposed workflow for synthesis and purification.
Protocol Justification: Post-synthesis, purification via recrystallization is critical. The choice of solvent system (e.g., ethanol/water) is determined empirically to ensure that the target compound is soluble at elevated temperatures but sparingly soluble at room temperature, while impurities remain in solution. Purity should be confirmed (e.g., by HPLC or GC) to be >98% before proceeding with definitive structural analysis.
Spectroscopic & Spectrometric Characterization
A combination of spectroscopic techniques is employed to build a complete structural picture, with each method providing complementary pieces of the puzzle.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality: NMR is the gold standard for determining the carbon-hydrogen framework of an organic molecule. It provides definitive information on the chemical environment, connectivity, and number of protons and carbons.
Experimental Protocol: ¹H & ¹³C NMR
Sample Preparation: Accurately weigh 5-10 mg of purified 3-iodo-1H-pyrazole-4-carbonitrile and dissolve it in approximately 0.6 mL of a deuterated solvent, typically deuterated dimethyl sulfoxide (DMSO-d₆), inside a clean NMR tube.[8] DMSO-d₆ is often preferred for pyrazoles as it slows the proton exchange of the N-H group.
Instrument: A 400 MHz or higher field NMR spectrometer is recommended for optimal resolution.[5]
Acquisition (¹H): Acquire a standard proton spectrum. To confirm the N-H proton, a D₂O exchange experiment can be performed; upon adding a drop of D₂O and re-acquiring the spectrum, the N-H signal will disappear.
Acquisition (¹³C): Acquire a proton-decoupled ¹³C spectrum from the same sample. A longer acquisition time is typically required due to the low natural abundance of the ¹³C isotope.[8]
Data Interpretation & Expected Results
Technique
Expected Chemical Shift (δ, ppm)
Assignment & Rationale
¹H NMR
~14.0 (broad singlet, 1H)
N1-H: The acidic proton on the pyrazole ring. Its broadness is due to quadrupole broadening and potential exchange.
~8.5 (singlet, 1H)
C5-H: The sole aromatic proton on the pyrazole ring. Its chemical shift is downfield due to the anisotropic effects of the ring and the influence of the adjacent nitrile group.
¹³C NMR
~140
C5: Carbon bearing the single proton.
~115
C≡N: The carbon of the nitrile functional group, appearing in its characteristic region.
~95
C4: The carbon bearing the nitrile group.
~80
C3: The carbon attached to the iodine atom. The "heavy atom effect" of iodine shields this carbon, shifting it significantly upfield compared to an unsubstituted C3.
Mass Spectrometry (MS)
Causality: High-resolution mass spectrometry (HRMS) provides an extremely accurate measurement of the molecular mass, allowing for the unambiguous determination of the elemental formula.
Experimental Protocol: ESI-TOF MS
Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the sample in a suitable solvent such as methanol or acetonitrile.
Ionization: Introduce the sample into the mass spectrometer using an electrospray ionization (ESI) source.[9] ESI is a soft ionization technique that typically keeps the molecule intact, yielding a prominent molecular ion.
Analysis: Analyze the ions using a high-resolution analyzer, such as a Time-of-Flight (TOF) or Orbitrap detector, to obtain an accurate mass measurement.[9]
Data Interpretation & Expected Results
Parameter
Expected Value
Rationale
Calculated Exact Mass
218.93410 (for C₄H₂IN₃)
The theoretical monoisotopic mass.
Observed Ion (Positive Mode)
[M+H]⁺ at m/z 219.94193
The protonated molecular ion is typically the base peak in ESI positive mode. The measured value should be within 5 ppm of the calculated value.
Isotopic Pattern
Single major peak for the molecular ion.
Iodine is monoisotopic (¹²⁷I), so unlike compounds with chlorine or bromine, no characteristic M+2 peak will be observed.[9]
Key Fragments
m/z ~192 ([M-HCN]⁺), m/z ~92 ([M-I]⁺)
Potential fragmentation patterns include the loss of hydrogen cyanide or the iodine radical, providing further structural confirmation.
Fourier-Transform Infrared (FTIR) Spectroscopy
Causality: FTIR spectroscopy is a rapid and effective method for identifying the key functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to specific bond vibrations.
Experimental Protocol: ATR-FTIR
Sample Preparation: Place a small amount of the solid, purified sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.
Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically over a range of 4000–400 cm⁻¹.
Data Interpretation & Expected Results
Vibrational Mode
Expected Wavenumber (cm⁻¹)
Appearance & Rationale
N-H Stretch
3300 - 3100
Broad: Characteristic of the hydrogen-bonded N-H group in the pyrazole ring.[10]
C≡N Stretch
2250 - 2230
Strong, Sharp: A highly characteristic and unambiguous peak for the nitrile functional group.[11]
C=N / C=C Stretch
1600 - 1400
Medium: A series of absorptions corresponding to the stretching vibrations within the pyrazole aromatic ring.[12]
C-I Stretch
< 600
Weak-Medium: The carbon-iodine bond vibration occurs at a very low frequency due to the high mass of the iodine atom and may be difficult to observe on standard mid-IR spectrometers.[13]
Definitive 3D Structure: Single-Crystal X-ray Crystallography
Causality: While spectroscopic methods infer connectivity, X-ray crystallography provides direct, unambiguous evidence of the three-dimensional atomic arrangement, bond lengths, bond angles, and intermolecular interactions in the solid state.[2][14]
Experimental Protocol
Crystal Growth: Grow a single crystal suitable for diffraction. This is often the most challenging step and typically involves the slow evaporation of a saturated solution of the compound in an appropriate solvent.
Data Collection: Mount a suitable crystal on a goniometer head and place it on the diffractometer.[10] Cool the crystal to a low temperature (e.g., 100-172 K) to minimize thermal vibrations.[10] Collect diffraction data using a focused beam of monochromatic X-rays (e.g., Mo-Kα radiation, λ = 0.71073 Å).[10]
Structure Solution & Refinement: Process the diffraction data and solve the structure using direct methods or Patterson functions (e.g., with SHELXT software).[10] Refine the resulting structural model against the experimental data to achieve the best possible fit.
Expected Structural Features
Planarity: The pyrazole ring will be confirmed as a planar aromatic system.
Bond Lengths: Precise measurement of key bond lengths (C-I, C-C, C-N, C≡N) will be obtained, which can provide insight into the electronic nature of the molecule.
Intermolecular Interactions: The crystal packing will likely be dominated by strong intermolecular N-H···N hydrogen bonds, where the N1-H of one molecule donates to the N2 (pyridine-like) nitrogen of an adjacent molecule. This typically leads to the formation of infinite chains or "catemers".[10]
Integrated Analytical Workflow
The confirmation of the structure of 3-iodo-1H-pyrazole-4-carbonitrile is not a linear process but an integrated system where each piece of data validates the others.
Caption: Integrated workflow for structural elucidation.
Conclusion
The structural analysis of 3-iodo-1H-pyrazole-4-carbonitrile is a systematic process that relies on the synergistic application of modern analytical techniques. Through the combined power of NMR, MS, and FTIR, the molecular formula and atomic connectivity can be confidently established. For ultimate structural proof, single-crystal X-ray crystallography provides an unparalleled level of detail, revealing the precise three-dimensional architecture of the molecule in the solid state. A thorough understanding of this structure, achieved through the robust methodologies outlined in this guide, is paramount for any researcher aiming to utilize this potent chemical building block in the fields of drug discovery, agrochemicals, and materials science.
References
Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PubMed Central (PMC), National Institutes of Health. [Link]
Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. [Link]
3-Iodo-1H-pyrazole | C3H3IN2 | CID 1239830. PubChem, National Institutes of Health. [Link]
Efficient Synthesis and Comprehensive Characterization of bis-Pyrazole Derivatives: Including X-Ray Crystallography and Hirshfeld Surface Analysis. ResearchGate. [Link]
Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc. [Link]
Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI. [Link]
Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. PubMed Central (PMC), National Institutes of Health. [Link]
(PDF) Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. ResearchGate. [Link]
Welcome To Hyma Synthesis Pvt. Ltd. Hyma Synthesis. [Link]
A Technical Guide to the Spectroscopic Characterization of 3-Iodo-1H-pyrazole-4-carbonitrile
Introduction 3-Iodo-1H-pyrazole-4-carbonitrile is a halogenated heterocyclic compound of significant interest to the pharmaceutical and agrochemical industries. The pyrazole scaffold is a core component in a wide array o...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
3-Iodo-1H-pyrazole-4-carbonitrile is a halogenated heterocyclic compound of significant interest to the pharmaceutical and agrochemical industries. The pyrazole scaffold is a core component in a wide array of biologically active molecules, recognized for its role in developing agents with anti-inflammatory, anti-cancer, and crop-protecting properties.[1][2] The presence of both an iodine atom and a carbonitrile group on the pyrazole ring makes this molecule a versatile synthetic intermediate, primed for further functionalization through reactions such as cross-coupling.[3]
This guide provides an in-depth analysis of the expected spectroscopic data for 3-Iodo-1H-pyrazole-4-carbonitrile (CAS: 827316-44-9, Molecular Formula: C₄H₂IN₃, Molecular Weight: 218.99 g/mol ).[4][5] While comprehensive, peer-reviewed spectroscopic data for this specific molecule is not widely published, this document will leverage established principles of spectroscopy and data from closely related analogs to provide a robust, predictive analysis. This approach is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge to identify, characterize, and utilize this compound with confidence.
Chemical Structure and Key Features
A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic output.
Caption: Predicted major fragmentation pathways for 3-Iodo-1H-pyrazole-4-carbonitrile in EI-MS.
Experimental Protocols
The following are detailed, step-by-step methodologies for acquiring the spectroscopic data discussed in this guide. These protocols are based on standard practices for the characterization of novel organic compounds.
Synthesis of 3-Iodo-1H-pyrazole-4-carbonitrile
A plausible synthetic route would involve the iodination of a suitable pyrazole precursor. A general procedure, adapted from the synthesis of similar compounds, is as follows:
[3]
Procedure:
a. Dissolve 1H-pyrazole-4-carbonitrile in acetonitrile in a round-bottom flask.
b. Add N-Iodosuccinimide (1.1 equivalents) to the solution portion-wise at room temperature.
c. Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
d. Upon completion, remove the solvent under reduced pressure.
e. Purify the crude product by column chromatography on silica gel to yield pure 3-Iodo-1H-pyrazole-4-carbonitrile.
Spectroscopic Data Acquisition
NMR Spectroscopy
Prepare a sample by dissolving ~5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.
Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.
Process the data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak.
IR Spectroscopy
Acquire the IR spectrum using an FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.
Place a small amount of the solid sample directly on the ATR crystal.
Record the spectrum over a range of 4000-400 cm⁻¹.
Mass Spectrometry
Introduce the sample into a mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC-MS).
For EI-MS, use a standard electron energy of 70 eV.
Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-300).
Conclusion
3-Iodo-1H-pyrazole-4-carbonitrile is a valuable building block in synthetic chemistry. While its full spectroscopic characterization is not yet a matter of extensive public record, a comprehensive and predictive analysis can be constructed from the well-understood principles of spectroscopy and by drawing comparisons with closely related, well-characterized analogs. The data and protocols presented in this guide offer a solid foundation for any researcher working with this compound, enabling its unambiguous identification and facilitating its use in the synthesis of more complex molecules.
References
Tutonda, M., et al. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc, 2014(vi), 54-71. [Link]
PubChem Compound Summary for CID 77022, 4-Iodopyrazole. National Center for Biotechnology Information. [Link]
Frizzo, C. P., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. [Link]
Gomha, S. M., et al. (2017). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances, 7(59), 37055-37061. [Link]
Deredas, D., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals, 13(7), 1101. [Link]
Leite, L. F. C. C., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(23), 7179. [Link]
Kumar, V., et al. (2013). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). International Journal of Pharmaceutical Sciences and Research, 4(5), 1718. [Link]
PubChem Compound Summary for CID 564449, 1H-Pyrazole-4-carbonitrile. National Center for Biotechnology Information. [Link]
Technical Guide: Solubility Profile & Handling of 3-Iodo-1H-pyrazole-4-carbonitrile
The following technical guide details the solubility profile, physicochemical drivers, and experimental handling of 3-Iodo-1H-pyrazole-4-carbonitrile (CAS: 827316-44-9). [1][2] Executive Summary 3-Iodo-1H-pyrazole-4-carb...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the solubility profile, physicochemical drivers, and experimental handling of 3-Iodo-1H-pyrazole-4-carbonitrile (CAS: 827316-44-9).
[1][2]
Executive Summary
3-Iodo-1H-pyrazole-4-carbonitrile is a high-value heterocyclic intermediate critical for the synthesis of kinase inhibitors and agrochemicals.[1][2] Its structural duality—possessing both a reactive iodide (for cross-coupling) and a nitrile (for heterocycle formation)—makes solvent selection pivotal.[1][2]
Improper solvent choice leads to three primary failure modes in development:
Reaction Stalling: Poor solubility in non-polar media hinders Suzuki/Sonogashira cycles.[1][2]
Purification Loss: Inappropriate recrystallization solvents result in low recovery yields.[1][2]
Analytical Drift: Precipitation in HPLC lines due to aqueous incompatibility.
This guide provides a determined solubility landscape based on structural property-activity relationships (SPAR) and validated experimental protocols.
Physicochemical Profile & Solubility Drivers
To predict solubility behavior, we must analyze the molecular interaction sites.[1][2]
Property
Value / Characteristic
Impact on Solubility
Molecular Weight
218.98 g/mol
Moderate MW favors solubility in small-molecule organic solvents.[1][2]
H-Bond Donor
1 (NH of pyrazole)
Critical: Requires polar acceptors (DMSO, MeOH) or disruption by heat to dissolve.[1][2] Causes dimerization in non-polar solvents.[1][2]
H-Bond Acceptor
2 (N of pyrazole, CN)
Increases affinity for protic solvents (Water, Alcohols).[1][2]
Lipophilicity (LogP)
~1.5 - 2.0 (Predicted)
Moderate lipophilicity; soluble in organics but "greasy" enough to crash out of pure water.[1][2]
Physical State
Solid (Crystalline)
High lattice energy due to NH[1][2]···N hydrogen bonding requires energy (heat) or high-dielectric solvents to break.[1][2]
The following classification is derived from structural analogs (e.g., 4-iodopyrazole, 3-amino-4-pyrazolecarbonitrile) and standard heterocyclic behavior.
Category A: High Solubility (Primary Dissolution)
Best for: Stock solutions, reaction media, NMR analysis.[1][2]
Based on the solubility differential between Ethanol (Category B) and Water (Category C).[1][2]
Dissolution: Suspend crude material in Ethanol (10 mL/g). Heat to reflux (78°C) until fully dissolved.[1][2]
Filtration: If particulates remain, filter hot through a pre-warmed glass frit.
Nucleation: Allow the solution to cool slowly to room temperature.
Anti-Solvent (Optional): If no crystals form, add Water dropwise until slight turbidity persists, then re-heat to clear and cool again.[1][2]
Collection: Filter the white/off-white crystals and wash with cold Hexane/Ethanol (9:1) mixture.
Strategic Application in Synthesis
The solubility profile dictates the success of downstream chemistry, particularly Palladium-catalyzed coupling (Suzuki-Miyaura).[1][2]
Solvent Selection Decision Tree:
Figure 2: Decision matrix for solvent selection based on process stage.[1][2]
Critical Insight: The "Iodine Handle" Effect
The iodine atom at the 3-position increases lipophilicity compared to the bromo- or chloro-analogs.[1][2] Consequently, 3-Iodo-1H-pyrazole-4-carbonitrile will elute faster on Reverse Phase HPLC (C18) than its chloro-analog but may require higher percentages of organic modifier (Acetonitrile/Methanol) to elute sharp peaks.[1][2]
References
PubChem. (2025).[1][2][6] Compound Summary: 3-Amino-4-pyrazolecarbonitrile (Analog Data).[1][2] National Library of Medicine.[1][2] [Link]
Arkivoc. (2014).[1][2][3] Synthesis of substituted-3-iodo-1H-pyrazole derivatives. Arkat USA.[1][2][3] [Link]
MDPI. (2023).[1][2][3] Crystallographic Data for 4-Halogenated-1H-pyrazoles. Crystals Journal.[1][2] [Link][1][2]
An In-depth Technical Guide to the Discovery and History of Pyrazole-4-Carbonitrile Compounds
Introduction The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a privileged scaffold in the realm of medicinal chemistry. Its remarkable versatility and ability to mod...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a privileged scaffold in the realm of medicinal chemistry. Its remarkable versatility and ability to modulate a wide array of biological targets have cemented its importance in drug discovery. This guide focuses specifically on the pyrazole-4-carbonitrile core, a key pharmacophore whose discovery and synthetic evolution have led to the development of numerous therapeutic agents. We will delve into the historical origins of pyrazole synthesis, trace the development of methodologies leading to the 4-carbonitrile derivatives, dissect the mechanistic underpinnings of their formation, provide detailed experimental protocols, and explore their significance in modern drug development through the lens of structure-activity relationships. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this vital class of compounds.
I. Historical Perspective: From Knorr's Discovery to a Modern Mainstay
The journey of pyrazole chemistry began in 1883 with the pioneering work of German chemist Ludwig Knorr.[1][2] His seminal research involved the condensation of β-ketoesters with hydrazine derivatives, a reaction now famously known as the Knorr pyrazole synthesis.[1][2] This foundational discovery opened the door to a vast new area of heterocyclic chemistry and laid the groundwork for the synthesis of a multitude of substituted pyrazoles.[1] Knorr's initial work led to the discovery of antipyrine, a pyrazolone derivative that found widespread use as an antipyretic and analgesic, highlighting the early therapeutic potential of this heterocyclic system.
While Knorr's work did not specifically describe pyrazole-4-carbonitriles, his fundamental discovery of the pyrazole ring synthesis was the critical first step. The subsequent evolution of synthetic methodologies, particularly the advent of multi-component reactions, paved the way for the efficient and versatile synthesis of pyrazole-4-carbonitrile derivatives. These modern methods, which often involve the one-pot reaction of an aldehyde, a malononitrile derivative, and a hydrazine, have become the cornerstone of contemporary pyrazole-4-carbonitrile synthesis.
Caption: Evolution from Knorr's foundational work to modern multi-component syntheses of pyrazole-4-carbonitriles.
II. The Advent of Multi-Component Syntheses: A Paradigm Shift
The most prevalent and efficient methods for constructing the pyrazole-4-carbonitrile scaffold are one-pot, three-component reactions. This approach offers significant advantages in terms of operational simplicity, atom economy, and the ability to generate diverse libraries of compounds from readily available starting materials. The general strategy involves the reaction of an aromatic or heteroaromatic aldehyde, malononitrile, and a hydrazine derivative.
The versatility of this reaction is further enhanced by the wide range of catalysts that can be employed to promote the transformation. These catalysts can be broadly categorized, and their use often influences reaction times, yields, and the environmental footprint of the synthesis.
Comparative Analysis of Synthetic Methodologies
The choice of catalyst and reaction conditions plays a pivotal role in the outcome of the three-component synthesis of pyrazole-4-carbonitriles. Below is a comparative analysis of various approaches documented in the literature.
Catalyst/Method
Key Features
Typical Reaction Time
Typical Yield (%)
Green Chemistry Aspects
Base Catalysis (e.g., piperidine, NaOH)
Traditional and cost-effective.
Several hours
Good to excellent
Often requires organic solvents.
Lewis Acid Catalysis (e.g., InCl₃, SnCl₂)
Can enhance reaction rates.
1-4 hours
High
May require anhydrous conditions.
Solid Acid Catalysis (e.g., zeolites, clays)
Heterogeneous, allowing for easy catalyst recovery and reuse.
2-6 hours
Good to excellent
Improved sustainability through catalyst recycling.
High surface area can lead to enhanced catalytic activity and shorter reaction times.[2][3]
15-60 minutes
Excellent
Often compatible with greener solvents like water or ethanol; catalyst is often reusable.[2][3]
Microwave-Assisted Synthesis
Rapid heating can significantly reduce reaction times.
5-20 minutes
Excellent
Can be performed under solvent-free conditions, enhancing green credentials.
Ultrasonic Irradiation
Acoustic cavitation can enhance mass transfer and accelerate the reaction.
20-40 minutes
High
Often performed in aqueous media.
"Catalyst-Free" in Green Solvents (e.g., water, deep eutectic solvents)
Environmentally benign reaction conditions.
1-5 hours
Good to excellent
Avoids the use of toxic catalysts and solvents.
Causality Behind Methodological Choices: The selection of a particular synthetic route is often dictated by the desired scale of the reaction, the available laboratory equipment, and a growing emphasis on sustainable chemistry. For rapid library synthesis in a drug discovery setting, microwave-assisted or nanoparticle-catalyzed methods are often favored due to their short reaction times and high yields. For large-scale industrial production, the reusability and cost-effectiveness of solid acid catalysts may be more advantageous. The "catalyst-free" approaches in green solvents represent the forefront of environmentally conscious synthesis, though they may sometimes require longer reaction times.
III. Unraveling the Reaction Mechanism
The three-component synthesis of pyrazole-4-carbonitriles is a beautifully orchestrated sequence of reactions. The generally accepted mechanism proceeds through an initial Knoevenagel condensation, followed by a Michael addition and subsequent intramolecular cyclization and aromatization.
Caption: The multi-step reaction mechanism for the synthesis of pyrazole-4-carbonitriles.
Step 1: Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the aldehyde and malononitrile.[4][5][6] The base deprotonates the active methylene group of malononitrile, generating a carbanion that acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. Subsequent dehydration leads to the formation of an α,β-unsaturated nitrile intermediate.
Step 2: Michael Addition: The hydrazine derivative then acts as a nucleophile in a Michael addition to the electron-deficient double bond of the Knoevenagel adduct. This results in the formation of a new carbon-nitrogen bond and a Michael adduct intermediate.
Step 3: Intramolecular Cyclization and Aromatization: The newly formed intermediate undergoes an intramolecular cyclization, where one of the nitrogen atoms of the hydrazine moiety attacks the nitrile group. This is followed by a series of proton transfers and the elimination of a molecule of water (or another small molecule, depending on the specific reactants), leading to the formation of the stable, aromatic pyrazole-4-carbonitrile ring system.
IV. Detailed Experimental Protocols
The following protocol provides a general, adaptable method for the synthesis of 3,5-disubstituted-1H-pyrazole-4-carbonitrile derivatives via a three-component reaction. This protocol is a synthesis of methodologies reported in the literature and is designed to be a self-validating system where product formation can be monitored and confirmed through standard analytical techniques.
General Protocol for the Three-Component Synthesis of Pyrazole-4-Carbonitriles
Reaction Setup: In a clean, dry reaction vessel, combine the aromatic aldehyde (1.0 mmol), malononitrile (1.0 mmol), hydrazine derivative (1.0 mmol), and the chosen catalyst.
Solvent Addition: Add the solvent to the reaction vessel.
Reaction Conditions: Place the reaction vessel on a magnetic stirrer and hotplate. Stir the mixture at the desired temperature (e.g., 55 °C) for the appropriate amount of time (typically ranging from 15 minutes to a few hours, depending on the catalyst and substrates).[7]
Monitoring the Reaction: The progress of the reaction should be monitored by TLC. Spot a small aliquot of the reaction mixture onto a TLC plate alongside the starting materials. Develop the plate in a suitable eluent system. The formation of a new, more polar spot and the disappearance of the starting material spots indicate the progress of the reaction.
Work-up and Isolation: Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. If a precipitate has formed, collect the solid product by filtration. Wash the solid with a small amount of cold solvent to remove any impurities.
Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol. Dissolve the crude product in a minimal amount of hot ethanol and allow it to cool slowly to room temperature, then in an ice bath to induce crystallization. Collect the purified crystals by filtration and dry them under vacuum.
Characterization: Confirm the structure and purity of the synthesized pyrazole-4-carbonitrile derivative using standard analytical techniques, including:
¹H and ¹³C NMR spectroscopy: To elucidate the chemical structure and confirm the presence of characteristic proton and carbon signals of the pyrazole ring and its substituents.
FT-IR spectroscopy: To identify the characteristic functional groups, such as the nitrile (C≡N) stretch.
Mass spectrometry: To determine the molecular weight of the compound.
Melting point analysis: To assess the purity of the compound.
Caption: A step-by-step workflow for the synthesis and purification of pyrazole-4-carbonitrile compounds.
V. The Pyrazole-4-Carbonitrile Scaffold in Drug Discovery: A Focus on Kinase Inhibition
The pyrazole-4-carbonitrile scaffold is a prominent feature in a multitude of biologically active molecules, particularly in the domain of protein kinase inhibitors.[1][8] Protein kinases are a large family of enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders. The structural rigidity of the pyrazole ring, combined with its ability to participate in hydrogen bonding and other non-covalent interactions, makes it an ideal framework for designing potent and selective kinase inhibitors.
Structure-Activity Relationship (SAR) Insights
The biological activity of pyrazole-4-carbonitrile derivatives can be finely tuned by modifying the substituents at various positions on the pyrazole ring. SAR studies have provided valuable insights into the key structural features required for potent kinase inhibition.
N1-Substitution: The substituent on the N1 position of the pyrazole ring often plays a critical role in orienting the molecule within the ATP-binding pocket of the kinase. Large, hydrophobic groups at this position can enhance binding affinity and selectivity.
C3-Substitution: The group at the C3 position can be modified to interact with specific amino acid residues in the kinase active site, thereby influencing the inhibitor's potency and selectivity profile.
C5-Substitution: Similar to the C3 position, substituents at the C5 position can be tailored to exploit specific features of the target kinase's binding site.
The 4-Carbonitrile Group: The nitrile group at the C4 position is a key feature of this scaffold. It can act as a hydrogen bond acceptor and contributes to the overall electronic properties of the molecule, which can be crucial for binding affinity.
A notable example of a pyrazole-containing kinase inhibitor is Ruxolitinib , a selective JAK1 and JAK2 inhibitor approved for the treatment of myelofibrosis.[9] Its structure features a pyrazole ring linked to a pyrrolo[2,3-d]pyrimidine scaffold, demonstrating the power of the pyrazole core in designing clinically successful drugs.[9]
Caption: Key positions on the pyrazole-4-carbonitrile scaffold for SAR exploration in kinase inhibitor design.
VI. Future Perspectives and Conclusion
The discovery and development of pyrazole-4-carbonitrile compounds represent a remarkable journey in medicinal chemistry. From the foundational synthesis of the pyrazole ring by Knorr to the sophisticated multi-component reactions of today, the methods for accessing this important scaffold have continually evolved. The pyrazole-4-carbonitrile core has proven to be a highly versatile and fruitful starting point for the design of novel therapeutics, particularly in the area of kinase inhibition.
Future research in this field is likely to focus on several key areas:
Development of even more sustainable and efficient synthetic methodologies: The push for greener chemistry will continue to drive innovation in catalyst design and the use of environmentally benign reaction media.
Exploration of novel biological targets: While kinase inhibition is a major application, the pyrazole-4-carbonitrile scaffold will undoubtedly be explored for its potential to modulate other classes of biological targets.
Application of computational and machine learning approaches: In silico methods will play an increasingly important role in the rational design of new pyrazole-4-carbonitrile derivatives with improved potency, selectivity, and pharmacokinetic properties.
References
Knorr Pyrazole Synthesis. Organic Chemistry Portal. Available from: [Link]
Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. Available from: [Link]
Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules. Available from: [Link]
Pyrazole and Pyrazoline-Based EGFR TK Inhibitors: A Review Study Emphasizing Structure-Activity Relationship (SAR). Medicinal Chemistry. Available from: [Link]
Synthesis of pyrazole 4-carbonitrile derivatives a. ResearchGate. Available from: [Link]
The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules. Available from: [Link]
Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst. Frontiers in Chemistry. Available from: [Link]
Efficient Ag/La-ZnO core–shell catalyst for green synthesis of 4H-pyrano[2,3-c] pyrazoles. RSC Advances. Available from: [Link]
Regioselective Synthesis of 3,5-Disubstituted Pyrazoles. Thieme Chemistry. Available from: [Link]
Divergent synthesis of 1,3,5-tri and 1,3-disubstituted pyrazoles under transition metal-free conditions. Organic & Biomolecular Chemistry. Available from: [Link]
Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Nanoscale Advances. Available from: [Link]
Knoevenagel Condensation. Wikipedia. Available from: [Link]
Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules. Available from: [Link]
The Knoevenagel Condensation. ResearchGate. Available from: [Link]
Knoevenagel condensation. L.S.College, Muzaffarpur. Available from: [Link]
Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. ACS Omega. Available from: [Link]
The iodination of 1H-pyrazole-4-carbonitrile presents a distinct challenge in heterocyclic chemistry. Unlike unsubstituted pyrazole, where the C4 position is the nucleophilic "hotspot," the presence of the nitrile (cyano) group at C4 exerts a strong electron-withdrawing effect (-I, -M), significantly deactivating the ring toward electrophilic attack. Furthermore, because C4 is blocked, substitution must occur at the C3 or C5 positions.
This guide details the protocols for synthesizing 3,5-diiodo-1H-pyrazole-4-carbonitrile , a critical scaffold for JAK inhibitors and other kinase-targeting therapeutics. We focus on overcoming ring deactivation using N-iodosuccinimide (NIS) and base-mediated activation strategies.
Part 1: Mechanistic Analysis & Strategy
The Deactivation Dilemma
The nitrile group lowers the HOMO energy of the pyrazole ring, making it a poor nucleophile. Standard conditions (e.g.,
in DCM) often fail or result in poor conversion. To drive the reaction, we must either:
Increase the Electrophilicity: Use a "hot" iodine source (e.g., NIS activated by acid).
Activate the Substrate: Deprotonate the N1-H to form the pyrazolate anion , which is significantly more electron-rich and reactive than the neutral species.
Regioselectivity and Tautomerism
In 1H-pyrazoles, the N1 proton moves rapidly between nitrogens (tautomerism). Consequently, the C3 and C5 positions are chemically equivalent in the starting material.
Mono-iodination: Difficult to stop selectively; the first iodine atom (weakly deactivating but polarizable) often does not sufficiently prevent a second attack.
Di-iodination: The thermodynamic endpoint and usually the desired target for sequential cross-coupling (e.g., Suzuki-Miyaura).
Caption: Mechanistic flow from deactivated substrate to activated anion and final di-iodinated product.
Best for: Small-scale synthesis (100 mg – 10 g) where high purity is required without extensive chromatography.
Reagent: N-Iodosuccinimide (NIS) is a source of
that is easier to handle than and more reactive than .
Reactivity of the Carbon-Iodine Bond in Pyrazoles: A Technical Guide
Executive Summary The iodopyrazole scaffold is a cornerstone of modern medicinal chemistry, serving as a critical junction for diversifying the pyrazole pharmacophore—a structure ubiquitous in kinase inhibitors (e.g., Ru...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The iodopyrazole scaffold is a cornerstone of modern medicinal chemistry, serving as a critical junction for diversifying the pyrazole pharmacophore—a structure ubiquitous in kinase inhibitors (e.g., Ruxolitinib) and anti-inflammatory agents (e.g., Celecoxib).
While the carbon-bromine (C-Br) bond is often the default choice for scale-up due to cost, the carbon-iodine (C-I) bond offers superior reactivity in palladium-catalyzed cross-couplings and unique utility in metallation chemistry. However, this high reactivity comes with a trade-off: the C-I bond is prone to competing protodeiodination and "halogen dance" rearrangements.
This guide provides a mechanistic deep-dive into the C-I bond's reactivity profile, offering validated protocols for its installation, preservation, and activation.
Part 1: Electronic Structure & Reactivity Profile
To control the chemistry of iodopyrazoles, one must first map the electronic landscape of the pyrazole ring. The reactivity of the C-I bond is dictated by its position (C3, C4, or C5) relative to the nitrogen lone pairs.
The Reactivity Hierarchy
C4-Position (Nucleophilic Node): The C4 carbon is the most electron-rich. It behaves similarly to the para-position of an aniline. The C4-I bond is chemically robust but highly reactive toward oxidative addition with Pd(0).[1]
C3/C5-Positions (Acidic/Electrophilic Nodes): These positions are electron-deficient due to the inductive effect (
) of the adjacent nitrogens. C-I bonds here are more labile and susceptible to metal-halogen exchange.
Visualization: Regioselectivity & Activation Map
The following diagram illustrates the divergent reactivity pathways based on the electronic nature of the pyrazole ring.
Caption: Divergent synthetic pathways for installing the C-I bond based on pyrazole electronic structure.
Part 2: Synthesis of Iodopyrazoles (The Precursors)
Reliable access to the iodinated scaffold is the first hurdle. The choice of method dictates not just yield, but the purity profile regarding regioisomers.
Comparative Iodination Methodologies
Method
Reagents
Target Position
Mechanism
Key Advantage
Oxidative Iodination
, CAN (Ceric Ammonium Nitrate)
C4
Electrophilic Subst. ()
High regioselectivity; avoids toxic chlorinated solvents.
Classic Electrophilic
NIS (N-Iodosuccinimide)
C4
Electrophilic Subst. ()
Mild conditions; compatible with acid-sensitive groups.
Directed Lithiation
-BuLi, then
C5
Deprotonation / Trapping
Exclusive access to C5; requires N-protection (e.g., THP, SEM).
Sandmeyer Reaction
, or
C3/C4/C5
Radical / Diazonium
Converts aminopyrazoles; useful when fails.
Protocol 1: Green Regioselective C4-Iodination
Context: This protocol utilizes CAN as an oxidant, avoiding the use of chlorinated solvents and generating minimal waste.
Setup: Dissolve the pyrazole substrate (1.0 equiv) in Acetonitrile (MeCN).
Addition: Add Iodine (
, 0.6 equiv) and CAN (0.6 equiv). Note: The stoichiometry is 0.5 equiv per reaction cycle, but slight excess ensures completion.
Reaction: Stir at room temperature (RT) for 12–24 hours. If conversion is sluggish (monitored by TLC/LCMS), heat to reflux (
).
Workup: Quench with aqueous
(sodium thiosulfate) to remove excess iodine (color change from brown to yellow/clear). Extract with EtOAc.[1][2]
Validation: The C4-I bond shows a characteristic carbon shift around 50–60 ppm in
NMR, significantly upfield compared to C-H or C-Br.
Part 3: The "Halogen Dance" Phenomenon[3][4][5]
The "Halogen Dance" (HD) is the most overlooked yet critical aspect of iodopyrazole chemistry. It is a base-catalyzed rearrangement where a halogen atom migrates to a more stable position on the ring.[3]
Mechanism:
When a 4-iodopyrazole is treated with a strong base (e.g., LDA) at low temperatures, the base does not perform a halogen-metal exchange immediately. Instead, it deprotonates the most acidic proton (C5-H). The resulting anion is unstable relative to the position of the iodine. The iodine then migrates from C4 to C5, while the lithium moves to C4.
Why it matters:
Risk: Unintended scrambling during lithiation leads to inseparable mixtures of regioisomers.
Opportunity: It allows the synthesis of difficult 3,4,5-trisubstituted pyrazoles from simple 4-iodo precursors.
Visualization: The Halogen Dance Mechanism
Caption: Base-catalyzed migration of iodine from C4 to C5 via a lithiated intermediate.
Part 4: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)[1]
The C4-I bond is an excellent partner for Suzuki couplings, often reacting at room temperature. However, dehalogenation (replacement of I with H) is a common side reaction, particularly with electron-rich pyrazoles.
Critical Parameters for Success
Catalyst:
is the "gold standard" for iodopyrazoles. It resists dehalogenation better than .
Base: Weaker bases like
or are preferred over alkoxides () to prevent base-mediated decomposition.
Solvent: Dioxane/Water (4:[1][2][4]1) is optimal. The water is essential for the transmetallation step of the boronic acid.
Protocol 2: Optimized Suzuki Coupling of 4-Iodopyrazoles
Context: Standard procedure for coupling 4-iodopyrazole with an aryl boronic acid.
Charge: In a microwave vial, combine 4-iodopyrazole (1.0 equiv), Aryl-Boronic Acid (1.5 equiv), and
(2.0 equiv).
Catalyst: Add
(5 mol%).
Solvent: Add degassed 1,4-Dioxane/Water (4:1 ratio, 0.2 M concentration).
Degas: Sparge with Argon for 5 minutes. Crucial: Oxygen promotes homocoupling of the boronic acid.[5]
Reaction: Heat to
for 4 hours (or for 30 min in microwave).
Purification: Filter through Celite. Silica gel chromatography (Hexane/EtOAc).
Troubleshooting Tip: If you observe significant de-iodinated starting material (protodeiodination), switch the catalyst to Pd(Amphos)Cl2 or Pd-PEPPSI-IPr , which facilitate faster oxidative addition, outcompeting the side reaction.
Part 5: Advanced Metallation (Knochel-Hauser Base)
For sensitive substrates where LDA is too harsh or causes unwanted halogen dance, the Knochel-Hauser base (TMPMgCl·LiCl) is the superior reagent. It allows for magnesiation at room temperature with high functional group tolerance (e.g., esters, nitriles).
Application:
Using TMPMgCl·LiCl allows for the selective functionalization of the C5 position of a 4-iodopyrazole without triggering the halogen dance, provided the temperature is controlled (-20°C).
References
BenchChem. "Application Notes and Protocols for 4-Iodopyrazole in Suzuki Coupling Reactions." BenchChem Technical Library. Link
Begtrup, M., et al. "Halogen Dance in Pyrazoles."[6] Tetrahedron, 2002, 58, 7635–7644.[6] Link
Knochel, P., et al. "Selective Functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold."[7] Chemical Science, 2021, 12, 12993.[7] Link
Joo, J. M. "Transition-metal-catalyzed C-H functionalization of pyrazoles." Organic & Biomolecular Chemistry, 2020, 18, 5767-5781. Link
Sigma-Aldrich. "Selective Metalation and Additions: Knochel-Hauser Base." Technical Bulletin. Link
3-Iodo-1H-pyrazole-4-carbonitrile as a synthetic intermediate
An In-depth Technical Guide to 3-Iodo-1H-pyrazole-4-carbonitrile as a Synthetic Intermediate Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of 3-iodo-1H-pyrazo...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 3-Iodo-1H-pyrazole-4-carbonitrile as a Synthetic Intermediate
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 3-iodo-1H-pyrazole-4-carbonitrile (CAS No: 827316-44-9), a pivotal intermediate in modern organic synthesis.[1][2] Its unique trifunctional architecture—a reactive pyrazole core, a versatile nitrile group, and a strategically positioned iodine atom—renders it an exceptionally valuable building block for constructing complex molecular frameworks. This document will delve into its synthesis, explore its extensive applications in palladium-catalyzed cross-coupling reactions and functional group transformations, and highlight its significance in the rapid generation of compound libraries for drug discovery and materials science. The causality behind experimental choices and detailed protocols are provided to empower researchers in leveraging this potent synthetic tool.
Introduction: The Strategic Value of 3-Iodo-1H-pyrazole-4-carbonitrile
The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and biologically active compounds.[3][4] Its prevalence stems from its ability to act as a stable, aromatic bioisostere for other functional groups and its capacity to engage in crucial hydrogen bonding interactions with biological targets. 3-Iodo-1H-pyrazole-4-carbonitrile emerges as a superior starting material for the elaboration of this scaffold for two primary reasons:
Orthogonal Reactivity: The molecule possesses three distinct reactive sites. The N-H of the pyrazole can be protected or alkylated, the nitrile group at the C4 position can be transformed into amides, carboxylic acids, or amines, and the iodo group at the C3 position serves as an excellent handle for carbon-carbon and carbon-heteroatom bond formation.
Vectorial Complexity: The C3-iodo and C4-nitrile functionalities provide two distinct vectors for molecular diversification. This allows for the systematic and predictable elaboration of the pyrazole core, a critical advantage in structure-activity relationship (SAR) studies. The iodine atom is particularly well-suited for a variety of palladium-catalyzed cross-coupling reactions, which are foundational in modern synthetic chemistry.[5]
This guide will dissect the chemistry of this intermediate, providing the scientific rationale and practical methodologies required for its successful application.
Physicochemical Properties and Handling
A foundational understanding of a reagent's properties is paramount for its effective and safe use in the laboratory.
While a specific, comprehensive safety datasheet for this exact compound is not universally available, data from analogous structures such as 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine and other iodinated heterocycles suggest the following precautions.[6]
Hazards: May cause skin irritation, serious eye irritation, and respiratory irritation.[6]
Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.
Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[7]
Synthesis of the Pyrazole Core
The synthesis of functionalized pyrazoles often relies on the condensation of a 1,3-dicarbonyl compound (or its equivalent) with a hydrazine derivative.[5] While a specific, peer-reviewed synthesis for 3-iodo-1H-pyrazole-4-carbonitrile is not readily found in the provided search results, a logical and established synthetic pathway can be proposed based on fundamental heterocyclic chemistry. A common route involves the construction of the pyrazole ring first, followed by sequential functionalization.
Conceptual Synthetic Workflow
The synthesis can be envisioned as a multi-step process starting from readily available materials. The key steps would be the formation of a 3-amino-1H-pyrazole-4-carbonitrile intermediate, followed by a Sandmeyer-type reaction to introduce the iodine.
Caption: Proposed synthetic pathway to the target compound.
Detailed Experimental Protocol (Hypothetical)
Step 1: Synthesis of 3-Amino-1H-pyrazole-4-carbonitrile
This protocol is based on general procedures for similar pyrazole syntheses.[8]
To a solution of malononitrile (1.0 eq) and triethyl orthoformate (1.2 eq) in acetic anhydride (5 vol), add hydrazine hydrate (1.1 eq) dropwise at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 16 hours.
Pour the mixture into ice water and stir until a precipitate forms.
Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 3-amino-1H-pyrazole-4-carbonitrile.
Step 2: Synthesis of 3-Iodo-1H-pyrazole-4-carbonitrile
This protocol is based on the principles of the Sandmeyer reaction.
Suspend 3-amino-1H-pyrazole-4-carbonitrile (1.0 eq) in a mixture of sulfuric acid and water at 0-5 °C.
Add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C. Stir for 1 hour to form the diazonium salt.
In a separate flask, dissolve potassium iodide (2.0 eq) in water.
Slowly add the cold diazonium salt solution to the potassium iodide solution. Effervescence will be observed.
Stir the reaction at room temperature for 2 hours, then heat gently to 50 °C for 1 hour to ensure complete decomposition.
Cool the mixture and extract the product with ethyl acetate.
Wash the combined organic layers with sodium thiosulfate solution (to remove excess iodine), followed by brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization to afford 3-iodo-1H-pyrazole-4-carbonitrile.
Applications in Synthesis: A Gateway to Molecular Diversity
The true power of 3-iodo-1H-pyrazole-4-carbonitrile lies in its utility as a versatile synthetic hub. The C-I bond is readily activated by palladium catalysts, enabling a suite of powerful cross-coupling reactions.
Palladium-Catalyzed Cross-Coupling Reactions
These reactions are the cornerstone of modern drug discovery, allowing for the efficient and modular assembly of complex molecules. The C3-iodo group on the pyrazole is an ideal electrophile for these transformations.
A. Suzuki-Miyaura Coupling (C-C Bond Formation)
The Suzuki coupling is arguably the most widely used method for forming C(sp²)-C(sp²) bonds. It involves the reaction of the iodo-pyrazole with an aryl or heteroaryl boronic acid (or ester) to introduce diverse aromatic substituents at the C3 position.
Causality: A palladium(0) species undergoes oxidative addition into the C-I bond. Following transmetalation with the boronic acid derivative (activated by a base) and subsequent reductive elimination, the C-C coupled product is formed, and the Pd(0) catalyst is regenerated. The choice of ligand is crucial for stabilizing the palladium catalyst and promoting the reaction.
Caption: Key transformations of the C4-nitrile group.
Conclusion: A High-Value Tool for Innovation
3-Iodo-1H-pyrazole-4-carbonitrile is more than just a chemical; it is a strategic platform for molecular innovation. Its well-defined and orthogonal reactivity at the C3 and C4 positions allows for the logical and efficient construction of diverse chemical libraries. For researchers in drug discovery, agrochemicals, and materials science, this intermediate provides a reliable and powerful tool to accelerate the development of novel, high-value molecules. By understanding the principles behind its synthesis and reactivity, scientists can fully exploit its potential to build the next generation of functional chemical entities.
References
Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction - Arkivoc. Available from: [Link]
Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines - ResearchGate. Available from: [Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - MDPI. Available from: [Link]
Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells - PMC - PubMed Central. Available from: [Link]
A novel method of iodination and azo bond formation by nitrogen triiodide - Sciforum. Available from: [Link]
(PDF) Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions - ResearchGate. Available from: [Link]
Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives - International Journal of Pharmaceutical Sciences Review and Research. Available from: [Link]
Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family - MDPI. Available from: [Link]
1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - MDPI. Available from: [Link]
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M - NIH. Available from: [Link]
Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines - PMC - NIH. Available from: [Link]
3-iodo-1H-pyrazole-4-carbonitrile, 97% - 3ASenrise. Available from: [Link]
Facile Synthesis and Antimicrobial Activities of Novel 1,4-Bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-Aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile Derivatives - PMC - NIH. Available from: [Link]
ChemInform Abstract: Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction Between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. - ResearchGate. Available from: [Link]
Theoretical Characterization of 3-Iodo-1H-pyrazole-4-carbonitrile: A Computational Guide
This guide outlines the definitive computational framework for characterizing 3-Iodo-1H-pyrazole-4-carbonitrile , a high-value scaffold in kinase inhibitor design. It moves beyond standard protocols to address the specif...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the definitive computational framework for characterizing 3-Iodo-1H-pyrazole-4-carbonitrile , a high-value scaffold in kinase inhibitor design. It moves beyond standard protocols to address the specific challenges posed by the heavy iodine atom and the tautomeric nature of the pyrazole ring.
Executive Summary
3-Iodo-1H-pyrazole-4-carbonitrile represents a "privileged scaffold" in medicinal chemistry. The C4-nitrile provides a rigid hydrogen bond acceptor, while the C3-iodine serves as both a halogen bond donor (sigma-hole) and a reactive handle for palladium-catalyzed cross-couplings. Accurate theoretical modeling of this system requires navigating two specific pitfalls: relativistic effects of the iodine atom and annular tautomerism of the pyrazole ring.
This whitepaper defines the standard operating procedure (SOP) for the in silico profiling of this molecule, ensuring data generated is robust enough for regulatory submission and SAR (Structure-Activity Relationship) integration.
Part 1: Computational Methodology & Setup
The "Iodine Problem": Basis Set Selection
Standard Pople basis sets (e.g., 6-31G*) are insufficient for Iodine (Z=53) due to the neglect of relativistic core electron effects. To ensure Scientific Integrity , you must use Effective Core Potentials (ECPs).
Legacy Approach (Avoid): LANL2DZ.[1] While computationally cheap, it often underestimates halogen bond strengths and bond lengths.
Recommended Approach (Gold Standard): def2-TZVP. This basis set includes a small-core ECP for Iodine, accurately capturing scalar relativistic effects and the anisotropy of the electron density (critical for sigma-hole modeling).
Functional Selection
Geometry Optimization: wB97X-D or B3LYP-D3(BJ). Dispersion correction (-D) is mandatory to model the non-covalent interactions of the iodine atom correctly.
Excited States (TD-DFT): CAM-B3LYP. Required if calculating UV-Vis spectra, as it corrects charge-transfer ghost states common in push-pull systems (donor iodine -> acceptor nitrile).
Protocol Summary Table
Calculation Type
Method/Functional
Basis Set (Iodine)
Basis Set (C, H, N)
Solvation Model
Geometry Opt
wB97X-D
def2-TZVP
def2-TZVP
IEFPCM (Water/DMSO)
NMR Shielding
mPW1PW91
def2-QZVP
def2-TZVP
IEFPCM (DMSO)
Reactivity (Fukui)
B3LYP
LANL2DZ
6-311++G**
Gas Phase
Halogen Bonding
M06-2X
aug-cc-pVTZ-PP
aug-cc-pVTZ
Gas Phase
Part 2: Electronic Structure & Tautomerism
Annular Tautomerism
In solution, 3-substituted pyrazoles exist in dynamic equilibrium. For 3-Iodo-1H-pyrazole-4-carbonitrile, the migration of the proton from N1 to N2 changes the formal position of the iodine from C3 to C5.
Tautomer A (3-Iodo): Proton on N1. Iodine is adjacent to the NH.
Tautomer B (5-Iodo): Proton on N2. Iodine is adjacent to the bare N.
Theoretical Insight: The electron-withdrawing nitrile group at C4 acidifies the NH proton. Calculations typically show the 3-Iodo tautomer is energetically favored in polar solvents due to dipole minimization, but the barrier to interconversion is low (< 20 kcal/mol).
Visualizing the Tautomeric Shift
Figure 1: Tautomeric equilibrium. The relative energy values are representative estimates for polar media.
Part 3: Reactivity & Interaction Profiling
The Sigma-Hole (Halogen Bonding)
The most critical non-covalent feature of this molecule is the Sigma-hole on the iodine atom. This is a region of positive electrostatic potential (
-hole) on the extension of the C-I bond, allowing the iodine to act as a Lewis acid.
Calculation: Map the Molecular Electrostatic Potential (MEP) onto the 0.001 a.u. electron density isosurface.
Observation: You will observe a "blue cap" (positive potential) on the tip of the Iodine, contrasting with the "red belt" (negative potential) around its equator.
Significance: This allows the molecule to bind to backbone carbonyls in kinase hinges without a hydrogen bond donor, a key strategy for overcoming drug resistance.
Fukui Functions (Reactivity)
To predict sites for nucleophilic attack (e.g., hydrolysis of the nitrile) or electrophilic attack (e.g., N-alkylation), calculate the Fukui functions (
and ).
(Electrophilic Attack): High density at N1 (if deprotonated) and N2 .
(Nucleophilic Attack): High density at C4 (nitrile carbon), susceptible to hydrolysis to the amide/acid.
Part 4: Pharmaceutical Profiling (ADMET)
In Silico ADMET Workflow
Before synthesis, run this computational screen to ensure drug-likeness.
Lipophilicity (LogP): The iodine atom significantly increases lipophilicity.
Predicted LogP: ~1.8 - 2.2 (Optimal for oral bioavailability).
Topological Polar Surface Area (TPSA):
Calculation: Sum of N and NH contributions + Nitrile N.
Value: ~40-50 Ų. This suggests excellent membrane permeability (blood-brain barrier penetration is likely).
Metabolic Stability: The C-I bond is metabolically robust, but the nitrile can be a liability (CYP450 oxidation or hydrolysis).
Docking & Dynamics Pipeline
When docking this molecule into a protein target (e.g., JAK2, CDK2), use the following logic flow to ensure the halogen bond is treated correctly.
Hansen, A., & Bannwarth, C. (2021). "Benchmarking the performance of density functional theory for halogen bonding." Journal of Chemical Theory and Computation. Link
Politzer, P., et al. (2013). "Sigma-hole interactions of halogen atoms." Journal of Molecular Modeling. Link
Weigend, F., & Ahlrichs, R. (2005). "Balanced basis sets of split valence, triple zeta valence and quadruple zeta valence quality for H to Rn: Design and assessment of accuracy." Physical Chemistry Chemical Physics. Link
Alkorta, I., & Elguero, J. (2020).[2] "Tautomerism of Pyrazoles: A Review." Molecules. Link
Wilcken, R., et al. (2013). "Halogen Bonding in Medicinal Chemistry: From Observation to Prediction." Journal of Medicinal Chemistry. Link
Comprehensive Characterization of Crystalline 3-Iodo-1H-pyrazole-4-carbonitrile
Technical Guide & Characterization Protocol Executive Summary This guide provides an in-depth technical analysis of 3-Iodo-1H-pyrazole-4-carbonitrile (CAS: 827316-44-9), a critical intermediate in the synthesis of Janus...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Guide & Characterization Protocol
Executive Summary
This guide provides an in-depth technical analysis of 3-Iodo-1H-pyrazole-4-carbonitrile (CAS: 827316-44-9), a critical intermediate in the synthesis of Janus Kinase (JAK) inhibitors and other pyrazolo-pyrimidine scaffolds.[1] As a Senior Application Scientist, I have structured this document to move beyond basic data listing, focusing instead on the causality of its physical behaviors, purification logic, and self-validating characterization protocols.
The presence of the iodine atom at the C3 position, combined with the electron-withdrawing nitrile group at C4, creates a unique electronic push-pull system.[1] This results in specific solubility profiles, crystal lattice energies, and handling requirements (specifically light sensitivity) that differ from its non-halogenated analogs.[1]
Part 1: Structural & Physicochemical Profile[1]
The physicochemical identity of 3-Iodo-1H-pyrazole-4-carbonitrile is defined by the interplay between the acidic pyrrole-like nitrogen (N1), the basic pyridine-like nitrogen (N2), and the lipophilic, polarizable iodine atom.[1]
Table 1: Core Physicochemical Specifications
Parameter
Specification
Technical Insight
IUPAC Name
3-Iodo-1H-pyrazole-4-carbonitrile
Nomenclature prioritizes the nitrile; numbering starts at NH.[1]
CAS Number
827316-44-9
Distinct from its isomer 4-iodo-1H-pyrazole-3-carbonitrile.[1][2][3]
High density attributed to the heavy halogen atom.[1]
Predicted LogP
~1.2 - 1.5
Moderately lipophilic; soluble in DMSO, MeOH, EtOAc.[1]
TPSA
~48 Ų
Polar surface area dominated by the nitrile and pyrazole NH.[1]
pKa (Calculated)
~9.5 (NH)
The C4-CN group increases acidity compared to unsubstituted pyrazole (pKa 14.2).[1]
Part 2: Synthesis & Impurity Profiling (Context for Characterization)
To accurately characterize the crystalline form, one must understand its origin.[1] The most robust synthetic route involves the Sandmeyer reaction starting from 3-amino-1H-pyrazole-4-carbonitrile.[1] This context is vital because it dictates the specific impurity profile you must screen for during physical analysis.[1]
The following diagram outlines the critical path from synthesis to crystalline isolation, highlighting the decision nodes for purification.
Figure 1: Synthesis and purification logic flow.[1] Note the critical recrystallization step to remove colored iodine impurities.[1]
Part 3: Solid-State Characterization Protocols
This section details the protocols to validate the physical state of the compound. Unlike generic testing, these steps are designed to detect the specific anomalies associated with iodinated azoles.[1]
Appearance & Morphology[1]
Expectation: White to off-white crystalline solid.[1]
Warning Sign: A yellow or brown hue indicates free iodine (ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">
) contamination or photo-degradation.
Microscopy: Under polarized light microscopy (PLM), the compound typically exhibits birefringence, indicating a crystalline lattice.[1] The habit is often needle-like or prismatic depending on the recrystallization solvent (e.g., needles from ethanol/water).[1]
Thermal Analysis (DSC/TGA)
Since open literature melting points for this specific CAS can be inconsistent (predicted ~180°C range, distinct from the ester's 65°C), you must establish the thermal profile experimentally.[1]
Protocol: Differential Scanning Calorimetry (DSC)
Sample Prep: Weigh 2–4 mg of dried sample into a Tzero aluminum pan. Crimped lid (pinhole).[1]
Ramp: Heat from 30°C to 250°C at 10°C/min under
purge (50 mL/min).
Analysis:
Look for a sharp endothermic onset (Melting Point).[1]
Success Criteria: A peak width at half height < 2°C indicates high purity.[1]
Failure Mode: A broad endotherm or a pre-melt exotherm suggests solvent entrapment (solvate) or decomposition.[1]
Crystal Lattice & Solubility
The crystal structure is stabilized by a strong Hydrogen Bond network:
Acceptor: The N2 nitrogen of an adjacent ring (forming dimers or chains) or the nitrile Nitrogen.[1]
Halogen Bonding: The Iodine atom acts as a Lewis acid (sigma-hole), potentially interacting with the nitrile nitrogen of neighboring molecules.[1] This interaction significantly increases the melting point compared to non-iodinated analogs.[1]
Solubility Profile:
High Solubility: DMSO, DMF, DMAc (Polar Aprotic).[1]
Look for the C-I carbon.[1] Iodine substitution causes a significant upfield shift (shielding) due to the heavy atom effect, often appearing around 80-90 ppm.[1]
Mass Spectrometry (LC-MS)[1]
Ionization: ESI (+) or (-).[1] Negative mode often works better for acidic pyrazoles (ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">
).
Isotopic Pattern: Iodine is monoisotopic (ngcontent-ng-c780544980="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">
). You will not see the M+2 peak typical of Chlorine or Bromine.[1]
Specific Hazard: In case of fire, it releases toxic fumes including Hydrogen Iodide (HI), Nitrogen Oxides (NOx), and Cyanides (CN-).[1]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 77022, 4-Iodopyrazole (Analog Reference).[1] Retrieved from [Link][1]
Arkivoc (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives.[1] (Methodology Grounding). Retrieved from [Link]
An In-depth Technical Guide to the Safety and Handling of Iodinated Pyrazole Compounds
Abstract Iodinated pyrazoles represent a pivotal class of heterocyclic compounds, serving as versatile building blocks in the synthesis of complex molecular architectures for pharmaceutical and agrochemical applications....
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Iodinated pyrazoles represent a pivotal class of heterocyclic compounds, serving as versatile building blocks in the synthesis of complex molecular architectures for pharmaceutical and agrochemical applications.[1] Their utility, primarily as precursors in cross-coupling reactions, has accelerated the discovery of novel therapeutic agents.[1] This guide provides a comprehensive overview of the critical aspects of safety, handling, synthesis, purification, and characterization of iodinated pyrazoles, tailored for researchers, scientists, and drug development professionals. By integrating established protocols with the underlying chemical principles, this document aims to foster a culture of safety and efficiency in the laboratory.
Introduction: The Strategic Importance of Iodinated Pyrazoles
The pyrazole nucleus is a privileged scaffold in medicinal chemistry, present in a wide array of approved drugs.[2][3] The introduction of an iodine atom onto the pyrazole ring significantly enhances its synthetic utility. The carbon-iodine bond is the most reactive among carbon-halogen bonds, making iodinated pyrazoles ideal substrates for a variety of transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings.[4] This reactivity allows for the facile introduction of diverse functional groups, enabling the exploration of a vast chemical space in the quest for new bioactive molecules.[5] The position of the iodine atom on the pyrazole ring (e.g., C3, C4, or C5) profoundly influences the molecule's steric and electronic properties, which in turn can modulate its biological activity and pharmacokinetic profile.[6]
Hazard Identification and Risk Assessment
While the toxicological profile of every iodinated pyrazole derivative is unique, a general understanding of the potential hazards associated with this class of compounds is essential for safe handling. The following information is synthesized from safety data sheets (SDS) of representative iodinated pyrazoles and related halo-aromatic compounds.
2.1. Health Hazards
Iodinated pyrazole compounds are generally considered hazardous materials. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.
Acute Toxicity: Harmful if swallowed.[7] Ingestion may lead to gastrointestinal irritation.
Skin Irritation: Causes skin irritation.[7][8] Prolonged or repeated contact can lead to dermatitis.
Eye Irritation: Causes serious eye irritation.[7][8] Direct contact can result in redness, pain, and potential damage to the cornea.
Respiratory Irritation: May cause respiratory irritation if inhaled as dust or aerosol.[7][8]
2.2. Physicochemical Hazards
Reactivity: Iodinated pyrazoles can be reactive, particularly in the presence of strong bases or metals, which is the basis for their utility in cross-coupling reactions. They may be sensitive to light and air, leading to degradation over time.[9][10]
Combustibility: While not typically highly flammable, these organic compounds can burn if exposed to a sufficient heat source.
Laboratory Safety and Handling Protocols
A proactive approach to safety is paramount when working with iodinated pyrazoles. The following protocols are designed to minimize exposure and mitigate risks.
3.1. Engineering Controls
Chemical Fume Hood: All manipulations of iodinated pyrazole compounds, especially weighing and transferring solids or preparing solutions, should be conducted in a well-ventilated chemical fume hood to prevent inhalation of dust or vapors.[7]
Safety Equipment: Eyewash stations and safety showers must be readily accessible in the laboratory.[7]
3.2. Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling iodinated pyrazoles.[11]
Eye and Face Protection: Chemical safety goggles that meet the ANSI Z.87.1 standard are required.[12] A face shield should be worn over safety glasses when there is a risk of splashing or explosion.[12]
Skin Protection:
Gloves: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[12][13] It is crucial to consult the glove manufacturer's compatibility chart for the specific solvents being used. Gloves should be inspected for any signs of degradation before use and replaced immediately if contaminated.[14]
Lab Coat: A flame-resistant lab coat, fully buttoned, is essential to protect against splashes and spills.[12]
Respiratory Protection: For procedures that may generate significant amounts of dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge should be used.[12]
3.3. Storage and Stability
Proper storage is critical to maintain the integrity of iodinated pyrazole compounds and ensure laboratory safety.
Containers: Store in tightly closed, opaque containers to protect from light and moisture.[9][15] Amber glass vials are often a suitable choice.[16]
Environment: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[7][15] For particularly sensitive compounds, storage under an inert atmosphere (e.g., argon or nitrogen) may be necessary to prevent degradation.[15]
Labeling: All containers must be clearly labeled with the chemical name, structure, and appropriate hazard warnings.
3.4. Spill and Waste Disposal
Spill Response: In the event of a spill, evacuate the area and wear appropriate PPE.[7] For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it in a sealed container for disposal.[7] For larger spills, contain the material and follow institutional emergency procedures.
Waste Disposal: Dispose of all waste, including empty containers and contaminated materials, in accordance with local, state, and federal regulations.[7][8] Do not pour chemical waste down the drain.[7]
Synthesis of Iodinated Pyrazoles: A Comparative Overview
The regioselective iodination of the pyrazole ring is a critical step in the synthesis of these valuable intermediates. The choice of iodinating agent and reaction conditions dictates the position of iodination (typically C4 or C5) and the overall yield.
4.1. Electrophilic Iodination at the C4 Position
The C4 position of the pyrazole ring is generally electron-rich and susceptible to electrophilic attack.
Method 1: Iodine Monochloride (ICl)
This method is effective for the C4-iodination of 1-acyl-pyrazoles. The base is crucial to neutralize the HCl formed during the reaction.[1]
Protocol:
To a solution of the 1-acyl-5-hydroxy-4,5-dihydro-1H-pyrazole (1.0 equiv.) in dichloromethane, add lithium carbonate (2.0 equiv.).
To this stirred suspension, add iodine monochloride (3.0 equiv.).
Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.
Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.[1]
Method 2: Molecular Iodine with an Oxidant
This approach utilizes molecular iodine (I₂) in the presence of an oxidizing agent to generate a more electrophilic iodine species in situ.
Hydrogen Peroxide (H₂O₂): This is an environmentally friendly ("green") method that uses water as the solvent and produces water as the only byproduct.[1]
Protocol:
Suspend the pyrazole derivative (1.0 equiv.) in water.
Add iodine (0.5 equiv.) to the suspension.
Add 30% hydrogen peroxide (0.6 equiv.) dropwise to the stirred mixture.
Continue stirring at room temperature until the reaction is complete (monitor by TLC).
Quench excess iodine with a 5% aqueous solution of sodium bisulfite.
The product can often be isolated by filtration or by extraction with an organic solvent, followed by drying and purification via column chromatography.[1]
Ceric Ammonium Nitrate (CAN): This method is particularly effective for the C4-iodination of pyrazoles bearing electron-withdrawing groups, such as a trifluoromethyl group.[1][4]
Protocol:
Dissolve the 1-aryl-3-trifluoromethyl-1H-pyrazole (1.0 equiv.) in acetonitrile.
Add ceric ammonium nitrate (1.1 equiv.) and elemental iodine (1.3 equiv.) to the solution.
Reflux the reaction mixture overnight.
After cooling, remove the solvent under reduced pressure.
Dissolve the residue in dichloromethane and wash with a saturated aqueous solution of sodium thiosulfate.
Separate the organic layer, dry over anhydrous sodium sulfate, concentrate, and purify by column chromatography.[1]
4.2. Regioselective Iodination at the C5 Position
The C5 position can be selectively iodinated by deprotonation with a strong base followed by quenching with an iodine source.
Method 3: n-Butyllithium and Molecular Iodine
This method allows for the exclusive synthesis of 5-iodo pyrazole derivatives by trapping the in situ generated lithium pyrazolide with iodine.[1][4]
Protocol:
Dissolve the 1-aryl-3-CF₃-1H-pyrazole (1.0 equiv.) in dry THF under an inert atmosphere (e.g., argon).
Cool the solution to -78 °C in a dry ice/acetone bath.
Add n-butyllithium (1.3 equiv.) dropwise with vigorous stirring.
After stirring for 10 minutes at -78 °C, add a solution of iodine (1.4 equiv.) in dry THF.
Allow the reaction mixture to warm to room temperature.
Quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the mixture with dichloromethane, wash the organic layer with saturated aqueous sodium thiosulfate and then with water.
Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the product by column chromatography.[1]
4.3. Comparative Performance of Iodination Methods
Method
Reagents
Solvent
Temperature
Typical Yield (%)
Regioselectivity
Notes
Iodine Monochloride
ICl, Li₂CO₃
Dichloromethane
Room Temp.
Up to 95%
C4
Effective for 1-acyl-4-iodo-3,5-disubstituted pyrazoles.[1]
Effective for pyrazoles with electron-withdrawing groups.[1][4]
n-BuLi / I₂
n-BuLi, I₂
THF
-78 °C to RT
65 - 89%
C5
Exclusive synthesis of 5-iodo pyrazole derivatives.[1][4]
Purification and Characterization
Rigorous purification and characterization are essential to ensure the identity, purity, and stability of the synthesized iodinated pyrazoles, which is critical for their use in subsequent reactions and biological assays.
5.1. Purification Techniques
Column Chromatography: This is the most common method for purifying iodinated pyrazoles from reaction mixtures and side products.[1] Silica gel is the typical stationary phase, and the mobile phase is a mixture of non-polar and polar solvents (e.g., hexanes/ethyl acetate or dichloromethane/ethyl acetate) that is optimized by TLC analysis.
Crystallization: For solid compounds, crystallization from a suitable solvent system can be an effective method for obtaining highly pure material. This technique can also be used to purify pyrazoles by forming their acid addition salts.[17]
5.2. Characterization Methods
A combination of spectroscopic techniques is used to confirm the structure and purity of the final product.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Provides information about the number, connectivity, and chemical environment of protons in the molecule.
¹³C NMR: Shows the number and types of carbon atoms.
¹⁹F NMR: Essential for characterizing compounds containing fluorine, such as trifluoromethyl-substituted pyrazoles.[4]
Mass Spectrometry (MS):
High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, which is used to confirm the elemental composition of the molecule.[18]
Infrared (IR) Spectroscopy: Used to identify the presence of specific functional groups in the molecule.[4][19]
X-ray Crystallography: Provides unambiguous determination of the three-dimensional structure of crystalline compounds, confirming connectivity and stereochemistry.[19][20]
Applications in Drug Discovery and Development
Iodinated pyrazoles are not typically the final drug candidates themselves but are crucial intermediates for creating libraries of diverse compounds for biological screening.
6.1. Role as Synthetic Intermediates
The primary application of iodinated pyrazoles is in cross-coupling reactions, which allow for the formation of new carbon-carbon and carbon-heteroatom bonds. This enables the synthesis of more complex molecules with potential therapeutic activity.[1]
6.2. Biological Evaluation of Pyrazole Derivatives
Once novel pyrazole derivatives are synthesized, they undergo a series of biological assays to evaluate their potential as therapeutic agents.
In Vitro Cytotoxicity Assays: The MTT assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure the cytotoxic effects of compounds on cancer cell lines.[21][22] The results are often expressed as the IC₅₀ value, which is the concentration of the compound that inhibits 50% of cell growth.[21][23]
Enzyme Inhibition Assays: For compounds designed to target specific enzymes, such as kinases, assays are performed to determine the compound's inhibitory potency (e.g., IC₅₀ or Kᵢ).[21]
Antimicrobial Assays: The antimicrobial activity of pyrazole derivatives can be evaluated by determining the minimum inhibitory concentration (MIC) against various strains of bacteria and fungi.[24]
Visualizations
Generalized Workflow for Electrophilic Iodination of Pyrazoles
Caption: A generalized workflow for the electrophilic iodination of pyrazoles.
Decision Tree for PPE Selection
Caption: A decision tree for selecting appropriate PPE when handling iodinated pyrazoles.
Conclusion
Iodinated pyrazoles are indispensable tools in modern drug discovery and organic synthesis. Their safe and effective use hinges on a thorough understanding of their chemical properties, potential hazards, and appropriate handling procedures. This guide has provided a comprehensive framework for researchers, covering the critical aspects from risk assessment and PPE selection to synthesis, purification, and characterization. By adhering to these principles and protocols, scientists can harness the synthetic power of iodinated pyrazoles while maintaining the highest standards of laboratory safety.
References
A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals. (2025). Benchchem.
Iodine-promoted synthesis of pyrazoles from 1,3-dicarbonyl compounds and oxamic acid thiohydrazides. (2020). Organic Chemistry Frontiers (RSC Publishing).
Efficient Synthesis and Iodine-Functionalization of Pyrazoles using KIO3/PhSeSePh System. Universidade Federal Fluminense.
Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. (2025). PMC - NIH.
Iodine-promoted synthesis of pyrazoles from 1,3-dicarbonyl compounds and oxamic acid thiohydrazides. (2020). RSC Publishing.
An In-depth Technical Guide to the Safety and Handling of 4-iodo-1-methyl-1H-pyrazol-3-amine. (2025). Benchchem.
Synthesis and in vitro biological evaluation of novel pyrazole derivatives as potential antitumor agents. (2012). PubMed.
Optimizing Compound Storage for Long-Term Stability and Safety. (2025). GMP Plastics.
Kinetics and Mechanism of Iodination of Pyrazole. Comparative Reactivities of Pyrazole and Imidazole. Journal of the American Chemical Society.
A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Deriv
Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. (2022). PMC - NIH.
The structures of the iodinated pyrazoles 1-6 and X-ray diffraction crystal parameters for each compound. (2020).
“Synthesis and Biological Evaluation of Novel Pyrazole derivatives as Potential Anticancer Agents”. (2025). BULLETIN FOR TECHNOLOGY AND HISTORY.
Unraveling the Biological Potential of Iodinated Pyrazole Isomers: A Compar
Current status of pyrazole and its biological activities. (2015). PMC - NIH.
5 Tips for Handling Photosensitive Reagents. (2024). Labtag Blog.
Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. (2023). MDPI.
3-Iodo-1H-pyrazole SDS, 4522-35-4 Safety D
Air Sensitive Compounds. Ossila.
Stability Storage Conditions In Pharma Industry. GMP Insiders.
The Versatility of Pyrazoles: Applications in Drug Discovery and Beyond. NINGBO INNO PHARMCHEM CO.,LTD..
Personal Protective Equipment (PPE). CHEMM.
Chemical Safety: Personal Protective Equipment. University of California, Santa Cruz.
Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. (2011). PMC - PubMed Central.
Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA.
Method for purifying pyrazoles. (2011).
SAFETY DATA SHEET - Pyrazole. (2026). Sigma-Aldrich.
How to Choose PPE for Chemical Work.
Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (2022). RSC Medicinal Chemistry.
Synthesis and Pharmacological Activities of Pyrazole Deriv
Commercial Sourcing & Technical Guide: 3-Iodo-1H-pyrazole-4-carbonitrile
This guide serves as a technical dossier for the sourcing, validation, and application of 3-Iodo-1H-pyrazole-4-carbonitrile (CAS: 827316-44-9).[1] It is designed for medicinal chemists and procurement specialists requiri...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical dossier for the sourcing, validation, and application of 3-Iodo-1H-pyrazole-4-carbonitrile (CAS: 827316-44-9).[1] It is designed for medicinal chemists and procurement specialists requiring high-purity building blocks for kinase inhibitor development and fragment-based drug discovery (FBDD).[1]
Executive Technical Summary
3-Iodo-1H-pyrazole-4-carbonitrile is a trifunctional heterocyclic scaffold critical for accessing complex pyrazolo-fused ring systems (e.g., pyrazolo[1,5-a]pyrimidines).[1] Its utility stems from three orthogonal reactive sites:
C3-Iodide: Facilitates Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-couplings.[1]
C4-Nitrile: Precursor for amines (reduction), amides (hydrolysis), or heterocycles (e.g., triazoles via click chemistry).[1]
N1-Amine: Nucleophilic handle for alkylation or arylation to tune solubility and potency.[1]
Sourcing Status: High-risk supply chain.[1] While listed by multiple aggregators, verified physical stock is scarce.[1] Most vendors offer this as "Make-to-Order" (MTO) with 2–4 week lead times.[1]
Compound Identity & Specifications
Before engaging suppliers, establish these internal specifications to filter out low-quality re-sellers.
Parameter
Specification
Technical Rationale
CAS Number
827316-44-9
Differentiates from 4-iodo isomer (CAS 4522-35-4) or des-cyano analogs.[1]
Diagnostic singlet at ~8.5 ppm (C5-H). Absence of alkyl signals.[1]
Solubility
DMSO, DMF, MeOH
Poor solubility in non-polar solvents (DCM, Hexanes).[1]
Commercial Supply Landscape
The market for this compound is bifurcated into Stocking Distributors (immediate shipment, higher cost) and Custom Synthesis Houses (lead time, lower bulk cost).[1]
Use for: Hit-to-lead campaigns, immediate SAR exploration.[1]
Sunway Pharm (China): Explicitly lists CAS 827316-44-9.[1] Often holds small inventory (1–10g).[1]
Abovchem (US/China): Reliable aggregator with updated stock feeds.[1]
AstaTech / Combi-Blocks: While not always in catalog, these vendors frequently stock the precursor (4-cyanopyrazole) and can perform the iodination rapidly on request.[1]
Tier 2: Bulk Manufacturing & Custom Synthesis (>10g to kg)
Enamine (Ukraine/Latvia): The world’s largest make-to-order library.[1] If not in stock, they have validated protocols for pyrazole iodination.[1]
WuXi AppTec (China): Best for FTE-based synthesis if this building block is part of a larger library generation.[1]
SynQuest Labs (USA): Specializes in fluorinated and halogenated heterocycles.[1]
Procurement Strategy: The "Virtual Stock" Trap
Many aggregators (e.g., MolPort, eMolecules) list this compound based on virtual libraries.[1]
Red Flag: "Ships in 3-4 weeks" usually implies synthesis after you order.[1]
Verification Step: Request a Certificate of Analysis (CoA) and Batch NMR before issuing the PO.[1] If they cannot provide a specific batch number, it is not in stock.[1]
Quality Assurance & Validation Protocol
Trusting a vendor's label is a liability in early-stage discovery.[1] Implement this self-validating workflow upon receipt.
Workflow Diagram: Vendor Qualification
Figure 1: Incoming material QC workflow. Note the specific check for di-iodo impurities which are common in halogenated pyrazoles.
Application Notes and Protocols for the Suzuki-Miyaura Cross-Coupling of 3-Iodo-1H-pyrazole-4-carbonitrile
Introduction: Strategic Importance of Arylated Pyrazoles The pyrazole core is a privileged scaffold in medicinal chemistry and materials science, renowned for its presence in numerous therapeutic agents and functional ma...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Strategic Importance of Arylated Pyrazoles
The pyrazole core is a privileged scaffold in medicinal chemistry and materials science, renowned for its presence in numerous therapeutic agents and functional materials. The strategic introduction of aryl or heteroaryl substituents onto the pyrazole ring via C-C bond formation is a cornerstone of modern synthetic chemistry, enabling the fine-tuning of molecular properties. Among the available cross-coupling methodologies, the Palladium-catalyzed Suzuki-Miyaura reaction stands out for its operational simplicity, functional group tolerance, and the commercial availability of a vast array of boronic acid derivatives.
This document provides a detailed guide for researchers, scientists, and drug development professionals on performing the Suzuki-Miyaura cross-coupling reaction with 3-iodo-1H-pyrazole-4-carbonitrile. This particular substrate presents unique challenges due to the presence of an unprotected, acidic N-H proton and the electron-withdrawing nitrile group, which can influence the catalytic cycle. This guide will not only offer a robust protocol but also delve into the mechanistic rationale behind the selection of catalysts, ligands, bases, and solvents to empower the user to optimize the reaction for their specific needs.
Mechanistic Considerations and Key Challenges
The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) couple. Understanding this cycle is paramount to troubleshooting and optimizing the reaction for challenging substrates like 3-iodo-1H-pyrazole-4-carbonitrile.
The Catalytic Cycle
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
The key steps are:
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the pyrazole.
Transmetalation: The organic group from the activated boronic acid (or ester) is transferred to the palladium center. This step is base-mediated.
Reductive Elimination: The two organic fragments on the palladium complex are coupled, forming the desired C-C bond and regenerating the Pd(0) catalyst.
Challenges with 3-Iodo-1H-pyrazole-4-carbonitrile
Catalyst Inhibition: The acidic proton on the pyrazole N-H can coordinate to the palladium center, potentially leading to catalyst inhibition or deactivation.[1] This is a common issue with unprotected, nitrogen-rich heterocycles.
Dehalogenation: A significant side reaction for iodopyrazoles is reductive dehalogenation, where the iodine atom is replaced by a hydrogen atom.[2][3][4] This side reaction consumes the starting material and reduces the overall yield of the desired coupled product. Bromo and chloro derivatives are often superior in minimizing this side reaction.[2][3][4]
Substrate Reactivity: The electron-withdrawing nature of the nitrile group at the C4 position can influence the electron density of the pyrazole ring and affect the rate of oxidative addition.
Optimized Reaction Parameters: A Data-Driven Approach
The selection of the catalyst, ligand, base, and solvent system is critical for overcoming the challenges mentioned above. The following table summarizes recommended starting conditions based on literature precedents for similar substrates.
Parameter
Recommended Reagent/Condition
Rationale & Key Considerations
Palladium Precatalyst
Pd(PPh₃)₄, PdCl₂(dppf), or modern precatalysts like XPhos Pd G2/G3
Tetrakis(triphenylphosphine)palladium(0) is a classic choice. However, for challenging substrates, air- and moisture-stable precatalysts like XPhos Pd G2 are often superior as they efficiently generate the active Pd(0) species and their bulky, electron-rich ligands promote reductive elimination while mitigating side reactions.[2]
These ligands stabilize the palladium center, enhance the rate of oxidative addition, and facilitate the reductive elimination step. Their steric bulk can help prevent the formation of inactive palladium dimers and reduce the likelihood of dehalogenation.
Base
K₂CO₃, K₃PO₄, Cs₂CO₃
An inorganic base is required to activate the boronic acid for transmetalation. The choice of base can significantly impact the reaction outcome. K₃PO₄ is often effective for N-H containing substrates. A slightly weaker base like K₂CO₃ in an aqueous mixture is also a common and effective choice.
Solvent System
Dioxane/H₂O, Toluene/H₂O, DMF, or Acetonitrile/H₂O
A mixture of an organic solvent and water is typical. Water is often necessary to dissolve the inorganic base and facilitate the transmetalation step. Dioxane and toluene are common choices. The solvent should be thoroughly degassed to prevent oxidation of the Pd(0) catalyst.
Reaction Temperature
60-110 °C (Conventional Heating) or 100-150 °C (Microwave)
The reaction often requires heating to proceed at a reasonable rate. Microwave irradiation can significantly shorten reaction times and improve yields, especially for less reactive partners.
Boronic Acid/Ester
Arylboronic acids or pinacol esters (1.2-1.5 equivalents)
A slight excess of the boronic acid derivative is typically used to drive the reaction to completion. Pinacol esters can offer greater stability and are a good alternative for boronic acids prone to decomposition.
Detailed Experimental Protocol
This protocol provides a general starting point for the Suzuki-Miyaura coupling of 3-iodo-1H-pyrazole-4-carbonitrile with a generic arylboronic acid. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific substrates.
Materials and Reagents:
3-Iodo-1H-pyrazole-4-carbonitrile
Arylboronic acid (or corresponding pinacol ester)
Palladium precatalyst (e.g., XPhos Pd G2)
Ligand (if not using a precatalyst, e.g., XPhos)
Base (e.g., K₃PO₄)
Anhydrous, degassed solvent (e.g., Dioxane)
Degassed water
Reaction vessel (e.g., microwave vial or Schlenk tube)
Magnetic stirrer and heating source (oil bath or microwave reactor)
Step-by-Step Procedure:
Caption: A generalized workflow for the Suzuki-Miyaura reaction.
Vessel Preparation: To a dry microwave vial or Schlenk tube equipped with a magnetic stir bar, add 3-iodo-1H-pyrazole-4-carbonitrile (1.0 eq.), the desired arylboronic acid (1.3 eq.), and potassium phosphate (K₃PO₄, 2.0 eq.).
Inert Atmosphere: Seal the vessel with a septum or cap. Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times. It is crucial to maintain an inert atmosphere to prevent the degradation of the catalyst.
Solvent Addition: Add the degassed solvent system (e.g., a 10:1 mixture of dioxane and water) via a syringe to achieve a substrate concentration of approximately 0.1 M.
Reaction: Place the reaction vessel in a preheated oil bath at 100 °C or in a microwave reactor set to 120 °C. Stir the reaction mixture vigorously for the specified time.
Monitoring: Monitor the consumption of the starting material by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Dilute the reaction mixture with water and extract with an organic solvent such as ethyl acetate (3 x volume of the reaction solvent).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to afford the desired 3-aryl-1H-pyrazole-4-carbonitrile.
Troubleshooting and Optimization
Low Yield: If the yield is low, consider increasing the catalyst loading (up to 5 mol%), increasing the reaction temperature, or extending the reaction time. Using a different base (e.g., Cs₂CO₃) or a more sophisticated ligand/precatalyst system may also be beneficial.
Dehalogenation Product Observed: If a significant amount of the dehalogenated pyrazole is observed, this suggests that the reductive elimination is slow compared to competing side reactions. Using a bulkier, more electron-rich ligand (like SPhos) can accelerate reductive elimination. Lowering the reaction temperature might also help, though it will likely increase the required reaction time.
Poor Solubility: If the reagents are not fully dissolved, a different solvent system may be required. DMF or acetonitrile can be good alternatives to dioxane.
Conclusion
The Suzuki-Miyaura cross-coupling of 3-iodo-1H-pyrazole-4-carbonitrile is a powerful transformation for the synthesis of diverse pyrazole derivatives. While the unprotected N-H group and the potential for dehalogenation present challenges, a rational choice of modern palladium precatalysts, bulky phosphine ligands, appropriate bases, and controlled reaction conditions can lead to high yields of the desired products. The protocol and insights provided herein serve as a robust starting point for researchers to successfully implement and optimize this critical reaction in their synthetic endeavors.
References
Jedinák, L., Džubák, P., & Hajdúch, M. (2017). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 82(1), 443-454. [Link]
Billingsley, K. L., & Buchwald, S. L. (2007). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 129(11), 3358-3366. [Link]
Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]
Ghaffari, M., & Gholami, M. R. (2021). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Polycyclic Aromatic Compounds, 41(5), 1018-1027. [Link]
Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]
Caddick, S., & Cloke, F. G. N. (2005). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. Chemical Society Reviews, 34(5), 418-432. [Link]
Application Note: Palladium-Catalyzed Cross-Coupling of 3-Iodo-1H-pyrazole-4-carbonitrile
Executive Summary & Strategic Importance The scaffold 3-iodo-1H-pyrazole-4-carbonitrile represents a high-value, yet challenging intermediate in the synthesis of Janus kinase (JAK) inhibitors and other heterocyclic pharm...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Importance
The scaffold 3-iodo-1H-pyrazole-4-carbonitrile represents a high-value, yet challenging intermediate in the synthesis of Janus kinase (JAK) inhibitors and other heterocyclic pharmacophores. Its structural duality—possessing a reactive iodide at C3 and a strong electron-withdrawing nitrile group (EWG) at C4—creates a unique electronic "push-pull" system.
While the C4-nitrile activates the C3-iodide bond for oxidative addition (facilitating Pd-insertion), it simultaneously increases the acidity of the N1-proton (
estimated <10 in DMSO). This acidity presents a critical failure mode: catalyst poisoning via formation of stable Pd-azolide complexes or competitive N-arylation.
This guide details two field-proven workflows:
Method A (Green/Direct): Ligand-enhanced Suzuki-Miyaura coupling on the unprotected substrate.
Method B (Robust/Scale-up): Protection-dependent Sonogashira coupling to mitigate copper interference.
Critical Mechanistic Considerations
Before initiating benchwork, researchers must understand the electronic landscape of the substrate.
The "Nitrile Effect" on Reactivity
The C4-cyano group exerts a strong inductive (
) and mesomeric () effect.
Pro: It lowers the electron density at C3, making the C-I bond more susceptible to oxidative addition by electron-rich Pd(0) species.
Con: It stabilizes the negative charge on the pyrazole nitrogen (after deprotonation), making the anion a potent ligand that can displace phosphines on the palladium center, arresting the catalytic cycle.
Decision Matrix: To Protect or Not?
Figure 1: Strategic decision tree for selecting the appropriate coupling protocol based on reaction type and scale.
Protocol A: Unprotected Suzuki-Miyaura Coupling
Best for: Rapid analog generation, medicinal chemistry, avoiding protection/deprotection steps.
Mechanism: Relies on bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos) to facilitate oxidative addition and prevent Pd-azolide formation.
Why: The G3 precatalyst ensures rapid activation of Pd(0) even at room temperature and the bulky XPhos ligand prevents the nitrogen anion from coordinating to the metal center.
Base:
(2.0 equiv, 0.5 M aqueous solution)
Solvent: 1,4-Dioxane or THF.
Step-by-Step Methodology
Charge: To a reaction vial equipped with a magnetic stir bar, add the pyrazole substrate (1.0 equiv), boronic acid (1.2 equiv), and XPhos Pd G3 (0.02 equiv).
Inert: Seal the vial and purge with nitrogen or argon for 5 minutes.
Solvent Addition: Add degassed 1,4-Dioxane (
concentration relative to substrate).
Base Addition: Add degassed aqueous
(2.0 equiv).
Reaction: Stir vigorously at 60°C for 2–4 hours.
Note: Unlike standard pyrazoles which require 80–100°C, the activated C-I bond often allows milder temperatures.
Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over
Best for: Alkynylation, Process Chemistry, reactions requiring Copper co-catalysis.
Rationale: In the presence of Copper(I) Iodide (CuI), the free NH of the pyrazole forms an insoluble copper-azolide, shutting down the catalytic cycle. Protection is mandatory .
Phase 1: Protection (THP Group)
The Tetrahydropyranyl (THP) group is recommended due to its stability to base and ease of removal with mild acid.
Degas: Rigorously degas the DMF/Et3N mixture (sparge with Argon for 15 mins). Oxygen is the enemy of Sonogashira (Glaser homocoupling).
Charge: Add protected pyrazole,
, and CuI to the vessel under Argon flow.
Addition: Add the alkyne via syringe.
Reaction: Heat to 50–70°C . Monitor by LCMS.
Warning: Do not overheat; the nitrile group can hydrolyze or participate in cyclization at temperatures >100°C.
Deprotection (One-pot optional): After coupling is complete, treat with
in MeOH/THF to remove the THP group if the free NH is required immediately.
Troubleshooting & Failure Analysis
Observation
Root Cause
Corrective Action
No Reaction (Unprotected)
Pd-catalyst poisoning by Azolide.
Switch to XPhos Pd G3 or BrettPhos . Ensure base is not too strong ( > ).
Homocoupling of Alkyne
Oxygen presence in Sonogashira.
Re-degas solvents. Increase alkyne equivalents.
Dehalogenation (Product is H-pyrazole)
-hydride elimination or solvent H-abstraction.
Avoid alcohol solvents (MeOH/EtOH). Use DMF or Dioxane. Lower temperature.
Regioisomers in Protection
N1 vs N2 protection.
THP usually favors the less sterically hindered nitrogen, but mixtures are possible. Isolate major isomer before coupling.
Pathway Visualization
The following diagram illustrates the catalytic cycle differences and the specific interference of the unprotected nitrogen.
Figure 2: Catalytic cycle showing the oxidative addition step and the competitive inhibition pathway caused by the acidic pyrazole nitrogen.
References
University of Michigan/Arkivoc. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. Arkivoc.[1]
National Institutes of Health (NIH). (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC.
Organic Chemistry Portal. Suzuki Coupling Mechanism and Conditions.
MDPI. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles.[2] Molbank.
Navigating the Synthesis of 3-Iodo-1H-pyrazole-4-carbonitrile Derivatives: A Guide to N-H Protection Strategies
For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of N-H Protection 3-Iodo-1H-pyrazole-4-carbonitrile is a versatile building block in medicinal chemistry and materials scien...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Critical Role of N-H Protection
3-Iodo-1H-pyrazole-4-carbonitrile is a versatile building block in medicinal chemistry and materials science, prized for its trifunctional nature. The pyrazole core offers a key scaffold, the iodo group provides a handle for cross-coupling reactions, and the nitrile moiety can be elaborated or participate in various chemical transformations. However, the acidic proton on the pyrazole nitrogen (N-H) can interfere with many synthetic manipulations, acting as a nucleophile or a coordinating species with metal catalysts. Therefore, the judicious selection and application of a nitrogen protecting group are paramount for the successful synthesis of complex molecules derived from this scaffold. This application note provides a detailed guide to N-H protection strategies for 3-iodo-1H-pyrazole-4-carbonitrile, offering insights into the selection, application, and removal of various protecting groups, along with detailed experimental protocols.
Choosing the Right Protecting Group: A Comparative Analysis
The ideal protecting group should be easily introduced in high yield, stable to the desired reaction conditions, and readily removed under mild conditions that do not affect other functional groups in the molecule. For 3-iodo-1H-pyrazole-4-carbonitrile, the stability of the protecting group during subsequent cross-coupling reactions is a primary concern. The table below summarizes the key characteristics of several common N-H protecting groups.
Protecting Group
Abbreviation
Introduction Conditions
Deprotection Conditions
Stability & Compatibility Notes
tert-Butoxycarbonyl
Boc
(Boc)₂O, base (e.g., TEA, DMAP)
Strong acid (e.g., TFA, HCl); NaBH₄ in EtOH
Caution: May be unstable to organolithium reagents and some GC-MS conditions. Can be cleaved under Suzuki coupling conditions.[1][2]
Tetrahydropyranyl
THP
Dihydropyran (DHP), acid catalyst (e.g., PTSA)
Aqueous acid (e.g., HCl, AcOH)
Generally stable to bases and organometallics. Can be introduced under solvent-free conditions.[3][4]
(2-Trimethylsilyl)ethoxymethyl
SEM
SEM-Cl, base (e.g., NaH, DIPEA)
Fluoride source (e.g., TBAF); strong acid
Stable to a wide range of conditions, including mild acids and bases.[5][6]
Benzyl
Bn
Benzyl bromide (BnBr), base (e.g., NaH, K₂CO₃)
Hydrogenolysis (H₂, Pd/C); strong acid
Robust protection. Hydrogenolysis may reduce other functional groups.
p-Methoxybenzyl
PMB
PMB-Cl, base (e.g., NaH, K₂CO₃)
Oxidative cleavage (DDQ, CAN); strong acid (TFA)
Can be removed under milder conditions than the benzyl group.[6]
Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for the protection and deprotection of 3-iodo-1H-pyrazole-4-carbonitrile.
Protocol 1: Boc Protection and Mild Deprotection
The tert-butoxycarbonyl (Boc) group is a widely used protecting group due to its ease of introduction and removal. However, its stability with iodopyrazoles warrants careful consideration of subsequent reaction conditions.[1]
This protocol is adapted from a general procedure for the Boc protection of pyrazoles.[7]
To a solution of 3-iodo-1H-pyrazole-4-carbonitrile (1.0 equiv.) in dichloromethane (DCM), add triethylamine (1.5 equiv.).
Add di-tert-butyl dicarbonate (1.2 equiv.) portion-wise at room temperature.
Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed.
Quench the reaction with saturated aqueous NaHCO₃ solution.
Separate the organic layer and wash with brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the N-Boc protected pyrazole.
Boc Protection Workflow
This protocol utilizes sodium borohydride in ethanol for a mild and selective cleavage of the Boc group, which is advantageous when acid-sensitive functionalities are present.[2]
Materials:
N-Boc-3-iodo-1H-pyrazole-4-carbonitrile
Sodium borohydride (NaBH₄)
Ethanol (EtOH)
Water
Ethyl acetate (EtOAc)
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
Dissolve N-Boc-3-iodo-1H-pyrazole-4-carbonitrile (1.0 equiv.) in ethanol.
To a suspension of sodium hydride (1.2 equiv.) in anhydrous DMF, add a solution of 3-iodo-1H-pyrazole-4-carbonitrile (1.0 equiv.) in anhydrous DMF dropwise at 0 °C.
Stir the mixture at 0 °C for 30 minutes.
Add p-methoxybenzyl chloride (1.1 equiv.) dropwise at 0 °C.
Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.
Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.
Extract the aqueous layer with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.
Purify the crude product by column chromatography.
Cleavage with trifluoroacetic acid is a common method for removing the PMB group.[6]
Dissolve the N-PMB protected pyrazole (1.0 equiv.) in dichloromethane.
Add trifluoroacetic acid (10-20 equiv.) and stir the mixture at room temperature.
Monitor the reaction by TLC.
Upon completion, carefully neutralize the reaction mixture with saturated aqueous NaHCO₃ solution.
Separate the organic layer and wash with brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected pyrazole.
Conclusion
The selection of an appropriate N-H protection strategy is a critical step in the synthetic manipulation of 3-iodo-1H-pyrazole-4-carbonitrile. While the Boc group offers ease of use, its lability under certain conditions necessitates careful planning of the synthetic route. The THP and PMB groups provide more robust alternatives, each with its own set of advantages and specific deprotection conditions. By understanding the compatibility and limitations of each protecting group, researchers can devise efficient and high-yielding syntheses of complex pyrazole-containing molecules for applications in drug discovery and materials science. The protocols provided herein serve as a practical guide for the implementation of these key protection strategies.
References
Mazeikaite, R., Sudzius, J., Urbelis, G., & Labanauskas, L. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction conditions. Arkivoc, 2014(6), 54-71. [Link]
Gerokonstantis, D. T., et al. (2020). Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc, 2020(8), 115-124. [Link]
Anonymous. (n.d.). AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. PMC - NIH. [Link]
Holzer, W. (n.d.). 4-METHOXYBENZYL (PMB) PROTECTED PYRAZOLONES. Holzer-group.at. [Link]
Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5(25), 19323-19333. [Link]
Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. ChemistryOpen, 6(2), 168–176. [Link]
Anonymous. (2020, May 6). Green approach toward protection of secondary amine in pyrazole nucleus by PEG-400 and Boc catalyst. International Journal of Chemical and Pharmaceutical Sciences. [Link]
Application Note: Chromatographic Purification of 3-Iodo-1H-pyrazole-4-carbonitrile Derivatives
Introduction: The Critical Role of Purity for 3-Iodo-1H-pyrazole-4-carbonitrile Scaffolds in Drug Discovery The 3-iodo-1H-pyrazole-4-carbonitrile core is a privileged scaffold in modern medicinal chemistry. Its unique el...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Purity for 3-Iodo-1H-pyrazole-4-carbonitrile Scaffolds in Drug Discovery
The 3-iodo-1H-pyrazole-4-carbonitrile core is a privileged scaffold in modern medicinal chemistry. Its unique electronic properties and versatile synthetic handles make it a cornerstone for the development of novel therapeutics targeting a wide range of diseases. The carbon-iodine bond is a key functional group for introducing molecular diversity through powerful cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings.[1][2] The adjacent nitrile group further modulates the molecule's electronic profile and can participate in various chemical transformations.
However, the very reactivity that makes these compounds valuable also presents significant challenges during their synthesis and purification. Reaction mixtures often contain closely related impurities, including starting materials, regioisomers, and de-iodinated byproducts.[3] Achieving the high degree of purity (>98.5%) required for downstream applications, such as high-throughput screening, lead optimization, and preclinical studies, is non-trivial and necessitates robust and optimized purification strategies. This application note provides a detailed guide to the chromatographic purification of 3-iodo-1H-pyrazole-4-carbonitrile derivatives, with a focus on flash chromatography and preparative High-Performance Liquid Chromatography (HPLC).
Understanding the Physicochemical Properties: A Foundation for Method Development
The successful chromatographic purification of 3-iodo-1H-pyrazole-4-carbonitrile derivatives hinges on a thorough understanding of their physicochemical properties. These compounds are typically:
Moderately Polar: The pyrazole ring and the nitrile group impart polarity.
UV Active: The aromatic pyrazole core allows for easy detection by UV-Vis spectroscopy.
Prone to Tailing on Silica Gel: The basic nitrogen atoms of the pyrazole ring can interact with acidic silanol groups on the surface of silica gel, leading to poor peak shape.
Sensitive to Acidic Conditions: Some derivatives may be sensitive to strongly acidic conditions, which can lead to degradation or loss of protecting groups.[2]
Strategic Purification Workflow: From Crude Mixture to Highly Pure Compound
A systematic approach to purification is essential for achieving high purity and yield. The following workflow outlines a logical progression from initial analysis to the final purified product.
Application Note: Unlocking the Orthogonal Reactivity of 3-Iodo-1H-pyrazole-4-carbonitrile
Topic: Application of 3-Iodo-1H-pyrazole-4-carbonitrile in Medicinal Chemistry Content Type: Detailed Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Execu...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Application of 3-Iodo-1H-pyrazole-4-carbonitrile in Medicinal Chemistry
Content Type: Detailed Application Note & Protocol Guide
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers
Executive Summary
3-Iodo-1H-pyrazole-4-carbonitrile (CAS 827316-44-9) is a high-value heterocyclic building block characterized by its orthogonal reactivity profile .[1] Unlike its 3-amino or 3-unsubstituted counterparts, this scaffold offers three distinct vectors for diversification: the electrophilic C3-iodine (amenable to cross-coupling), the reactive C4-nitrile (precursor to amides, amines, and heterocycles), and the nucleophilic N1-amine.
This guide details the strategic application of this compound in the synthesis of Janus Kinase (JAK) inhibitors , pyrazolo[1,5-a]pyrimidines , and agrochemical pharmacophores . It provides validated protocols for overcoming common synthetic challenges, such as N-alkylation regioselectivity and catalyst poisoning during cross-coupling.
Chemical Profile & Safety Assessment
Property
Specification
CAS Number
827316-44-9
Molecular Formula
C₄H₂IN₃
Molecular Weight
218.98 g/mol
Appearance
White to off-white crystalline solid
Melting Point
168–172 °C (decomposition often observed >200 °C)
Solubility
Soluble in DMSO, DMF, MeOH; sparingly soluble in DCM, Water
Safety & Handling (GHS Standards)
Signal Word:WARNING
Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).
Handling: The iodine bond is light-sensitive.[1] Store in amber vials under inert atmosphere (Argon/Nitrogen) at 2–8 °C to prevent deiodination or discoloration.
Strategic Utility: The "Tri-Vector" Scaffold
The power of 3-iodo-1H-pyrazole-4-carbonitrile lies in its ability to serve as a divergent core.[1]
Reactivity Map
The following diagram illustrates the three primary functionalization vectors.
Figure 1: Orthogonal reactivity vectors of the 3-iodo-1H-pyrazole-4-carbonitrile scaffold.[1]
Detailed Experimental Protocols
Protocol A: Regioselective N-Alkylation
Challenge: Tautomerism in 3-substituted pyrazoles often leads to mixtures of 1,3- and 1,5-isomers.
Solution: The electron-withdrawing nitrile at C4 increases the acidity of the N-H proton (pKa ~10-11), facilitating alkylation under mild conditions. Sterics usually favor the 1-alkyl-3-iodo isomer (desired) over the 1-alkyl-5-iodo isomer.[1]
Acetonitrile (ACN) or DMF (0.2 M concentration)[1]
Procedure:
Dissolution: In a flame-dried round-bottom flask, dissolve 3-iodo-1H-pyrazole-4-carbonitrile (1.0 g, 4.56 mmol) in anhydrous ACN (25 mL).
Base Addition: Add Cs₂CO₃ (2.97 g, 9.12 mmol) in one portion. The suspension may turn slightly yellow.[1] Stir at Room Temperature (RT) for 15 minutes to ensure deprotonation.
Electrophile Addition: Add the alkyl halide (5.0 mmol) dropwise.
Reaction: Stir at RT for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1) or LCMS.[1]
Note: If reaction is sluggish, heat to 50 °C.
Workup: Filter off inorganic salts. Concentrate the filtrate.
Purification: The major isomer (1-alkyl-3-iodo) is typically less polar.[1] Purify via silica gel flash chromatography (Gradient: 0-30% EtOAc in Hexanes).
Validation: Confirm regiochemistry via NOESY NMR (Correlation between N-CH₂ and Pyrazole-H5 proton confirms 1,5-relationship, implying 1-alkyl-3-iodo structure).
Protocol B: Suzuki-Miyaura Cross-Coupling at C3
Challenge: Unprotected pyrazoles can poison Pd catalysts.[1]
Solution: Use of "unprotected" protocols with specific ligands (XPhos) or prior N-protection (from Protocol A).[1] This protocol assumes an N-protected substrate (e.g., N-SEM or N-Benzyl) for maximum yield.[1]
Setup: Charge a microwave vial or pressure tube with the iodopyrazole (1.0 mmol), aryl boronic acid (1.5 mmol), and Pd catalyst (0.05 mmol).
Solvent: Add 1,4-Dioxane (4 mL) and 2M K₂CO₃ (1.5 mL).
Degassing: Sparge the mixture with Argon for 5 minutes (critical to prevent homocoupling).
Reaction: Seal and heat to 90 °C for 2–4 hours (or 110 °C for 30 min in microwave).
Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.[1]
Purification: Silica gel chromatography.
Result: This yields the 3-aryl-4-cyanopyrazole core, a privileged scaffold in kinase inhibitors (e.g., JAK1/JAK2 selectivity modulation).
Case Study: Synthesis of Pyrazolo[1,5-a]pyrimidines
This scaffold is a bioisostere of purines and is widely used in hypnotic (e.g., Zaleplon-like) and anxiolytic drug discovery.
Mechanism: The exocyclic amine (generated from nitrile reduction or displacement) and the endocyclic nitrogen react with 1,3-electrophiles. However, a more direct route uses the 3-amino-pyrazole (derived from the nitrile) or direct condensation if the nitrile is first converted to an amidine.
Workflow Diagram:
Below is a workflow for generating a library of 7-aryl-pyrazolo[1,5-a]pyrimidine-3-carbonitriles using the subject compound.
Figure 2: Synthetic workflow for accessing fused heterocyclic libraries.
Title: "Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines."
Application Note: Optimized Heck Coupling Protocols for 3-Iodo-1H-pyrazole-4-carbonitrile Scaffolds
Executive Summary This guide provides validated protocols for the Heck-Mizoroki coupling of 3-iodo-1H-pyrazole-4-carbonitrile with various alkenes. This substrate presents a unique "push-pull" electronic challenge: the e...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides validated protocols for the Heck-Mizoroki coupling of 3-iodo-1H-pyrazole-4-carbonitrile with various alkenes. This substrate presents a unique "push-pull" electronic challenge: the electron-withdrawing nitrile (CN) at C4 significantly activates the C3-iodide toward oxidative addition, yet the acidic N1-proton (
~14) poses a risk of catalyst poisoning and regiochemical ambiguity.
This note outlines two distinct workflows:
The "Gold Standard" Protocol: Utilizes N-protection (SEM/THP) to guarantee high yields and reproducibility during scale-up.
The "Direct" Protocol: A ligand-free, aqueous-phase method for rapid library screening without protection steps.
Strategic Analysis: Substrate Reactivity
The Electronic Landscape
The 3-iodo-1H-pyrazole-4-carbonitrile scaffold is highly distinct from simple iodopyrazoles.
C4-Nitrile Effect: The nitrile group is a strong electron-withdrawing group (EWG). In palladium catalysis, electron-deficient aryl halides undergo oxidative addition significantly faster than their electron-rich counterparts. Therefore, the C3-I bond is highly reactive, allowing the reaction to proceed under milder conditions than typical heteroaryl halides.
N1-H Acidity: The free NH is the primary failure mode. In basic Heck conditions, the pyrazole is deprotonated to the pyrazolate anion, which can coordinate to Pd(II) species, forming stable, unreactive "Pd-black" precipitates or bis-heteroaryl complexes.
Decision Matrix: To Protect or Not?
Feature
Protected Route (Recommended)
Direct Route (Screening Only)
Reliability
High (>85% typical yields)
Variable (Substrate dependent)
Step Count
3 (Protect Couple Deprotect)
1 (Direct Coupling)
Purification
Standard Silica Chromatography
Requires Reverse Phase / Crystallization
Scale
Gram to Kilogram
Milligram / Library Scale
Catalyst Load
Low (1-3 mol%)
High (5-10 mol%)
Mechanism & Pathway Visualization
The reaction follows the Pd(0)/Pd(II) catalytic cycle.[1] The diagram below illustrates the specific pathway for this nitrile-substituted scaffold, highlighting the critical oxidative addition step accelerated by the C4-CN group.
Figure 1: Catalytic cycle emphasizing the accelerated oxidative addition due to the electron-deficient pyrazole core.
Experimental Protocols
Protocol A: The "Gold Standard" (N-SEM Protected)
Best for: Scale-up, valuable substrates, and synthesis of drug intermediates (e.g., JAK inhibitors).
Prerequisite: Protect the starting material with SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride) or THP to mask the N-H.
Alkene: Styrene, Acrylate, or Acrylamide (1.5 equiv)
Catalyst: Palladium(II) Acetate [
] (3 mol%)
Ligand: Triphenylphosphine [
] (6 mol%) or Tri-o-tolylphosphine [] (for sterically demanding alkenes)
Base: Triethylamine [
] (2.5 equiv)
Solvent: Anhydrous DMF or MeCN (0.2 M concentration)
Step-by-Step Methodology:
Catalyst Pre-formation: In a dry vial, dissolve
and the phosphine ligand in 1/10th of the solvent volume. Stir at RT for 15 mins until the solution turns yellow/orange (formation of active Pd(0) species).
Reaction Assembly: To a reaction vessel equipped with a magnetic stir bar, add the N-protected pyrazole, the alkene, and the base.
Inerting: Seal the vessel and purge with Nitrogen or Argon (3x vacuum/refill cycles).
Initiation: Syringe the pre-formed catalyst solution into the vessel. Add the remaining degassed solvent.
Heating: Heat to 80–90 °C for 4–12 hours.
Note: The 4-CN group stabilizes the intermediate; excessive heat (>120 °C) may cause decomposition.
Workup: Cool to RT. Filter through a pad of Celite to remove Pd black. Dilute with EtOAc, wash with water (3x) and brine (1x).
Solution: For electron-rich alkenes (vinyl ethers), the reaction may give mixtures. Use silver salts (
) as an additive to promote the cationic pathway, often improving regioselectivity.
References
Usami, Y., Ichikawa, H., & Harusawa, S. (2011).[2] Heck-Mizoroki Reaction of 4-Iodo-1H-pyrazoles. Heterocycles, 83(4), 827-835.[2]
Key Insight: Establishes
and Trityl protection as effective for iodopyrazole coupling.
Varseev, G. N., & Stanovnik, B. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc, (vi), 54-71.[3]
Key Insight: Confirms the reactivity of the C3-iodo position and the necessity of ethoxyethyl/protection groups for cross-coupling.
Application Notes and Protocols for Analytical Monitoring of Pyrazole Reactions
Introduction: The Critical Role of Analytical Monitoring in Pyrazole Synthesis Pyrazoles are a cornerstone of modern medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, agr...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Analytical Monitoring in Pyrazole Synthesis
Pyrazoles are a cornerstone of modern medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, agrochemicals, and specialty materials.[1][2][3][4] The synthesis of these five-membered heterocyclic compounds, often involving multicomponent reactions or cyclocondensations, can be complex.[2][5][6] The formation of regioisomers, reaction intermediates, and byproducts is a common challenge that can significantly impact the purity, efficacy, and safety of the final product.[1][7] Therefore, robust and reliable analytical techniques for real-time reaction monitoring and final product analysis are not just beneficial, but essential for process optimization, quality control, and regulatory compliance.[1][7]
This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the key analytical techniques for monitoring pyrazole reactions. We will move beyond a simple listing of methods to explain the underlying principles and the rationale behind choosing a specific technique for a given synthetic challenge. This document is designed to be a practical resource, offering both theoretical insights and actionable, field-proven protocols.
I. Chromatographic Techniques: The Workhorse for Separation and Quantification
Chromatography is indispensable for separating the components of a reaction mixture, allowing for the individual quantification of starting materials, intermediates, products, and impurities.
A. High-Performance Liquid Chromatography (HPLC): Versatility for a Broad Range of Pyrazoles
HPLC is arguably the most widely used technique for monitoring pyrazole reactions due to its versatility in handling a wide range of compound polarities and its compatibility with various detectors.[7][8][9]
Why Choose HPLC for Pyrazole Reaction Monitoring?
The primary reason for employing HPLC is its exceptional separating power for non-volatile and thermally labile compounds, which are common in pyrazole synthesis. Reversed-phase HPLC (RP-HPLC) is particularly well-suited for the separation of pyrazole derivatives.[8][10][11] The choice of a C18 column is a common starting point due to its broad applicability.[7][12] The mobile phase, typically a mixture of water (often with acid modifiers like formic or trifluoroacetic acid for improved peak shape) and an organic solvent like acetonitrile or methanol, can be fine-tuned to achieve optimal separation.[7][10][12] Gradient elution, where the mobile phase composition is changed over time, is frequently employed to resolve complex mixtures containing compounds with a wide range of polarities.[11][12]
Data Presentation: Typical HPLC Parameters for Pyrazole Analysis
Parameter
Typical Value/Choice
Rationale
Column
C18, 150 mm x 4.6 mm, 5 µm
Good retention and separation for a wide range of pyrazole derivatives.[7][9]
Mobile Phase A
0.1% Formic Acid in Water
Provides protons to suppress the ionization of acidic silanols on the stationary phase, leading to better peak shape.[12]
Mobile Phase B
Acetonitrile or Methanol
Common organic modifiers for reversed-phase chromatography.[11]
Gradient
10-90% B over 15 minutes
A typical starting gradient to elute a wide range of components in a reasonable time.[12]
Flow Rate
1.0 mL/min
A standard flow rate for analytical HPLC columns.[7][8]
Many pyrazole derivatives have a UV chromophore.[7] A photodiode array (PDA) detector can provide spectral information for peak identification.
Experimental Protocol: HPLC Method Development for Pyrazole Reaction Monitoring
Initial Scouting Run:
Prepare a sample of the reaction mixture by diluting it in the mobile phase.
Use a generic broad gradient (e.g., 5-95% acetonitrile in water with 0.1% formic acid over 20 minutes) on a C18 column.[12] This initial run will provide information on the number of components and their approximate retention times.
Optimization of Mobile Phase and Gradient:
Based on the scouting run, adjust the gradient to improve the resolution of key peaks (starting materials, product, and major impurities).
If peak shape is poor, consider adjusting the pH of the aqueous mobile phase or trying a different acid additive.[13]
Column Selection:
If co-elution persists, screen different column chemistries (e.g., Phenyl-Hexyl, C8) to alter the selectivity of the separation.
Method Validation (Abbreviated for in-process monitoring):
Ensure the method can reliably separate the starting materials from the product.
Check for the appearance of any new peaks that might correspond to intermediates or byproducts.
Visualization: HPLC Workflow for Reaction Monitoring
Technical Support Center: Optimizing Sonogashira Coupling of 3-Iodo-1H-pyrazole-4-carbonitrile
Prepared by the Senior Application Scientist Team Welcome to the technical support center for optimizing the Sonogashira cross-coupling reaction with 3-iodo-1H-pyrazole-4-carbonitrile. This guide is designed for research...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for optimizing the Sonogashira cross-coupling reaction with 3-iodo-1H-pyrazole-4-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges presented by this electron-deficient heterocyclic substrate. Our goal is to provide you with the causal logic behind experimental choices, enabling you to troubleshoot effectively and maximize your reaction yields.
Frequently Asked Questions (FAQs)
Q1: My Sonogashira reaction with 3-iodo-1H-pyrazole-4-carbonitrile is showing low to no conversion. What are the most common causes?
A: Low conversion with this specific substrate often points to one of three areas: catalyst activity, reaction conditions, or substrate-specific issues.
Catalyst Inactivation: The active Pd(0) species is susceptible to oxidation. Ensure your reaction is thoroughly deaerated.[1] The pyrazole nitrogen or the nitrile group might also coordinate to the palladium center, inhibiting catalysis.
Suboptimal Base: The pyrazole N-H is acidic and can react with strong bases, potentially leading to side reactions or catalyst inhibition. The choice of base is critical.
Insufficient Thermal Energy: While aryl iodides are generally reactive, overcoming the activation energy for this specific coupling might require elevated temperatures.
Q2: I'm observing a significant amount of a side product that appears to be the homocoupled dimer of my alkyne (Glaser coupling). How can I prevent this?
A: Glaser homocoupling is a classic side reaction in Sonogashira couplings, directly promoted by the copper(I) co-catalyst in the presence of oxygen.[1][2] To mitigate this:
Strictly Anaerobic Conditions: Rigorously degas your solvent and reagents (e.g., via three freeze-pump-thaw cycles or by sparging with argon for 30-60 minutes). Maintain a positive pressure of inert gas throughout the reaction.[1]
Reduce or Eliminate Copper: Consider lowering the CuI loading (e.g., from 5 mol% to 1-2 mol%). For particularly sensitive substrates, a copper-free Sonogashira protocol is often the most effective solution.[1][3]
Slow Addition of Alkyne: Adding the terminal alkyne slowly via syringe pump can keep its instantaneous concentration low, disfavoring the bimolecular homocoupling reaction relative to the cross-coupling pathway.[2]
Q3: Do I need to protect the N-H group on the pyrazole ring?
A: It is highly recommended. The pyrazole N-H is acidic and can be deprotonated by the amine bases typically used in the reaction. This can lead to several problems: formation of pyrazolate salts that may alter solubility, coordination to the metal catalysts, and potential side reactions. Studies involving similar N-H containing heterocycles, like indazoles, have shown that N-protection is essential for successful coupling.[4] A simple protecting group like Boc (di-tert-butyl dicarbonate) or an ethoxyethyl group can prevent these complications.[5]
Q4: My starting 3-iodo-1H-pyrazole-4-carbonitrile seems to be decomposing under the reaction conditions. What could be the cause?
A: Decomposition often points to overly harsh conditions.
Base-Mediated Decomposition: Strong bases, especially at elevated temperatures, can lead to degradation of the electron-deficient pyrazole ring. Consider switching from an amine base like triethylamine to a milder inorganic base such as K₂CO₃ or Cs₂CO₃.[1][4]
Thermal Instability: While some heating may be necessary, prolonged exposure to high temperatures (>100 °C) can cause decomposition. Monitor the reaction closely and aim for the lowest effective temperature.
In-Depth Troubleshooting Guide
This section provides a systematic approach to resolving persistent issues.
Problem 1: Low to No Yield of the Desired Product
If you've addressed the basic points in the FAQ and still face low conversion, a more detailed optimization is required.
Logical Troubleshooting Workflow for Low Conversion
Caption: A workflow for diagnosing and solving low-yield Sonogashira reactions.
Parameter Optimization Table
The following table outlines key reaction parameters, standard starting points, and logical troubleshooting steps based on mechanistic principles.
Parameter
Standard Conditions
Troubleshooting Options & Rationale
Palladium Precatalyst
PdCl₂(PPh₃)₂ (2-5 mol%) Pd(PPh₃)₄ (2-5 mol%)
If no reaction: Switch to a more active Pd(0) source like Pd₂(dba)₃ with a supporting ligand. Pd(II) precatalysts require in situ reduction, which can sometimes be inefficient.[1]
Ligand
PPh₃ (typically part of the precatalyst)
If catalyst seems inactive: Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, P(t-Bu)₃). These promote the rate-limiting oxidative addition step and stabilize the active Pd(0) species.[6] N-Heterocyclic Carbene (NHC) ligands are also excellent alternatives, offering high stability and activity.[1][4]
Copper Co-catalyst
CuI (3-10 mol%)
If Glaser coupling is dominant: Reduce CuI to 1-2 mol% or switch to a copper-free protocol . Copper's primary role is to generate the copper acetylide for transmetalation, but it's not always essential and is the main cause of homocoupling.[1][6]
Base
Triethylamine (Et₃N) or Diisopropylamine (DIPEA) (2-3 equivalents, often used as solvent)
If decomposition or N-H interference is suspected: Switch to a milder inorganic base like K₂CO₃, Cs₂CO₃, or K₃PO₄.[4] This avoids deprotonation of the pyrazole N-H and can prevent base-mediated degradation.
Solvent
THF, DMF, or neat amine base
If reaction is sluggish or solubility is an issue: Screen other solvents. A less coordinating solvent like toluene or dioxane can sometimes accelerate the reaction compared to DMF, where strong solvent coordination can inhibit the catalyst.[7] For copper-free protocols, polar aprotic solvents are often effective.
Temperature
Room Temperature to 60 °C
If reaction is slow: Gradually increase the temperature in 10-20 °C increments. Monitor carefully for decomposition. The C-I bond is reactive, but stubborn couplings may require heat to drive the catalytic cycle.
Optimized Experimental Protocols
Safety Precaution: All procedures must be carried out in a well-ventilated fume hood. Proper personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is required. All reagents should be handled under an inert atmosphere (Argon or Nitrogen).
This protocol is a good starting point, assuming the pyrazole N-H has been protected with a Boc group.
Step-by-Step Methodology:
Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add N-Boc-3-iodo-1H-pyrazole-4-carbonitrile (1.0 equiv), PdCl₂(PPh₃)₂ (0.03 equiv, 3 mol%), and CuI (0.06 equiv, 6 mol%).
Inert Atmosphere: Seal the flask, and evacuate and backfill with argon three times.
Solvent and Reagents: Under a positive flow of argon, add anhydrous, degassed THF (to make a ~0.2 M solution based on the pyrazole). Add degassed triethylamine (3.0 equiv).
Alkyne Addition: Add the terminal alkyne (1.2 equiv) dropwise via syringe.
Reaction: Stir the mixture at room temperature for 12-24 hours. If no significant conversion is observed by TLC or LC-MS, slowly heat the reaction to 40-50 °C.
Monitoring: Track the reaction progress by analyzing aliquots by TLC or LC-MS until the starting iodo-pyrazole is consumed.
Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove catalyst residues. Wash the filtrate with saturated aq. NH₄Cl solution, followed by brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.
This protocol is recommended if Glaser homocoupling is a persistent and significant issue.
Step-by-Step Methodology:
Reaction Setup: To an oven-dried Schlenk flask with a stir bar, add N-Boc-3-iodo-1H-pyrazole-4-carbonitrile (1.0 equiv), Pd₂(dba)₃ (0.02 equiv, 2 mol%), and a suitable ligand such as P(t-Bu)₃ (0.08 equiv, 8 mol%).
Inert Atmosphere: Seal the flask and establish an inert atmosphere by evacuating and backfilling with argon three times.
Solvent and Reagents: Under argon, add anhydrous, degassed DMF (to make a ~0.2 M solution). Add the terminal alkyne (1.5 equiv).
Base Addition: Add Cs₂CO₃ (2.5 equiv) as a solid.
Reaction: Stir the mixture at 60-80 °C. The higher temperature is often required to facilitate the catalytic cycle in the absence of copper.
Monitoring & Workup: Follow steps 6-8 from Protocol A. The workup will be similar, though the filtration may remove more solids due to the inorganic base.
Mechanistic Visualization
Understanding the catalytic cycle is key to rational troubleshooting. The reaction proceeds via two interconnected cycles when a copper co-catalyst is used.
Caption: The interconnected Palladium and Copper catalytic cycles in a classic Sonogashira reaction.[6]
References
Sonogashira Coupling - An Introduction. Chemistry LibreTexts. [Link]
Mechanism of the Sonogashira Coupling. Chemistry LibreTexts. [Link]
Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. [Link]
Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ArODES. [Link]
Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. ResearchGate. [Link]
What is the best procedure for Sonogashira coupling? ResearchGate. [Link]
troubleshooting low yield in 3-Iodo-1H-pyrazole-4-carbonitrile synthesis
Ticket ID: PYR-CN-I-003 Status: Open Assigned Specialist: Senior Application Scientist[1][2] Diagnostic Triage: Where is the Yield Loss? Before altering chemical parameters, identify the exact stage of failure.
Before altering chemical parameters, identify the exact stage of failure. Low yield in pyrazole Sandmeyer reactions typically stems from three distinct failure modes: Conversion Failure (Reaction), Stability Failure (Decomposition), or Isolation Failure (Workup).[1][2]
Diagnostic Flowchart
Use this decision tree to pinpoint the root cause.[1]
Figure 1: Diagnostic logic for identifying yield loss in pyrazole synthesis.
Technical Deep Dive: The Sandmeyer Sequence
The synthesis of 3-iodo-1H-pyrazole-4-carbonitrile generally proceeds via the Sandmeyer reaction of 3-amino-1H-pyrazole-4-carbonitrile .[1][2] Unlike phenyl systems, the pyrazole ring presents unique challenges regarding solubility and diazonium stability.
Mechanism & Critical Control Points
The reaction proceeds in two distinct phases.[1][3][4] Failure to separate these phases thermally leads to "tars" (azo-coupling side products).[1][2]
Diazotization (The "Cold" Phase):
Chemistry: The amine reacts with Nitrosonium ion (
The Trap: Aminopyrazoles are poorly soluble in dilute aqueous acid.[1] If the amine is not fully dissolved or fine-suspended, diazotization is incomplete.[1][2] Furthermore, the pyrazole nitrogen can protonate, deactivating the ring toward the initial nitrosation.
Solution: Use concentrated acid or organic co-solvents (AcOH, MeCN) to ensure homogeneity.[1][2]
Iodination (The Radical Phase):
Chemistry: Potassium Iodide (
) acts as a reducing agent, converting the diazonium () to an aryl radical (), which then abstracts iodine.[1][2]
The Trap: Adding
too fast or at too high a temperature causes rapid nitrogen evolution (foaming) and potential "runaway" decomposition to phenols (reaction with water) instead of iodides.[1][2]
The "Invisible" Yield Killer: Work-up Acidity[1][2]
This is the most common reason for 0% yield despite a successful reaction.[1]
The Science: The 1H-pyrazole proton is acidic.[1] The presence of the electron-withdrawing Nitrile (CN) at C4 and Iodine (I) at C3 significantly increases this acidity.[1][2]
Estimated pKa: The pKa of 4-cyanopyrazole is approximately 9-10.[1][2] With the iodine, it may drop to 7.5–8.5 .
The Error: If you wash the organic extract with 1M NaOH or Sat.[1] NaHCO3 to remove excess acid, you will deprotonate the pyrazole. The resulting pyrazolate anion is water-soluble and will be discarded with the aqueous waste.[1]
Corrective Action:
Adjust the aqueous phase to pH 3–5 before extraction.[1]
Use Ethyl Acetate (EtOAc) or THF for extraction (DCM is often poor for polar pyrazoles).[1][2]
Reaction: Allow to warm to Room Temp (RT) and stir for 1-2 hours.
Quench: Add solid Sodium Thiosulfate (
) until the dark iodine color fades to yellow/orange.
Isolation (Critical): Check pH. Adjust to pH 4-5 using saturated Sodium Acetate or careful addition of base.[1][2] Do not go to pH > 7. Extract with EtOAc (3x).[1] Dry over
Q: My product is a dark solid that won't purify. What is it?A: This is likely "azo tar," formed when the diazonium salt reacts with unreacted amine. This happens if the acid was too dilute (leaving free amine) or the nitrite was added too fast.[1] Purify via column chromatography (Hexane/EtOAc) or recrystallize from Ethanol/Water.[1][2]
Q: Can I use HCl instead of H2SO4?A: Yes, but
is preferred. In high concentrations, Chloride ions from HCl can compete with Iodide, leading to trace chlorinated by-products (Sandmeyer Chloro-product), though this is less common with Iodide due to its higher nucleophilicity.[1][2]
Q: The NMR shows a mixture of isomers. Why?A: 3-iodo-1H-pyrazole-4-carbonitrile and 5-iodo-1H-pyrazole-4-carbonitrile are tautomers.[1][2] In solution (DMSO/CDCl3), the proton hops between N1 and N2. You will see broadened signals or averaged peaks.[1] This is normal and does not indicate impurity.
Q: Is the product light sensitive?A: Yes, aryl iodides can liberate iodine upon prolonged light exposure. Store in amber vials at 4°C.
References
Synthesis of substituted-3-iodo-1H-pyrazole derivatives. Arkivoc, 2014(vi), 54-71.[1][2] (Detailed protocols for pyrazole iodination and protection strategies).
Process for preparing diazonium salts of 3-amino-pyrazole. Patent CA1127634A.[1][2] (Industrial conditions for pyrazole diazotization).
Compounds and Methods for Kinase Inhibition (JAK Inhibitors). WO2010132846.[1] (Contains specific examples of 3-iodo-4-cyanopyrazole intermediates).
Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) for 3-amino-1H-pyrazole-4-carbonitrile (Acute Tox), Sodium Nitrite (Oxidizer/Toxic), and Iodine sources before handling.[1][2]
Technical Support Center: Navigating Catalyst Deactivation in Pyrazole Cross-Coupling Reactions
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals engaged in pyrazole cross-coupling reactions. This resource is designed to provide in-depth technical guidance, trou...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals engaged in pyrazole cross-coupling reactions. This resource is designed to provide in-depth technical guidance, troubleshooting strategies, and frequently asked questions to address the critical issue of catalyst deactivation. Our goal is to empower you with the knowledge to diagnose, prevent, and resolve common challenges encountered during these essential synthetic transformations.
Troubleshooting Guide: From Stalled Reactions to Optimized Yields
This guide provides a systematic approach to identifying and mitigating catalyst deactivation in your pyrazole cross-coupling reactions.
Issue 1: Low or No Conversion of Starting Materials
You've set up your Suzuki-Miyaura or Buchwald-Hartwig reaction with a halo-pyrazole, but the reaction is sluggish or has stalled completely. This is a common and frustrating issue, often pointing directly to a problem with your catalyst's activity.
Possible Cause 1: Catalyst Poisoning by the Pyrazole Substrate
The lone pair of electrons on the pyrazole nitrogen, particularly the N-H proton of an unprotected pyrazole, can coordinate to the palladium center. This coordination can lead to the formation of stable, off-cycle catalyst complexes, effectively "poisoning" the catalyst and preventing it from participating in the desired catalytic cycle.[1][2]
Troubleshooting Steps:
N-H Protection: The most direct solution is to protect the N-H group of your pyrazole starting material. Common protecting groups like trityl (Tr) can be employed.[3] However, this adds extra steps to your synthesis.
Ligand Selection: The choice of ligand is critical. Bulky, electron-rich phosphine ligands can sterically hinder the coordination of the pyrazole nitrogen to the palladium center.[4] Consider using Buchwald-type ligands such as SPhos or XPhos, which have proven effective in couplings involving nitrogen-rich heterocycles.[5]
Base Selection: The base can influence the deprotonation of the pyrazole N-H. A strong base might exacerbate the formation of pyrazolate anions that can act as bridging ligands, leading to inactive palladium species.[6] Experiment with milder inorganic bases like Cs₂CO₃ or K₃PO₄.[4][7]
Possible Cause 2: Formation of Palladium Black
The appearance of a black precipitate in your reaction flask is a tell-tale sign of palladium black formation. This indicates that the active Pd(0) species has aggregated and precipitated out of solution, rendering it catalytically inactive.
Troubleshooting Steps:
Degassing: Ensure your solvents and reaction mixture are thoroughly degassed. Oxygen can oxidize the active Pd(0) to Pd(II), which can then be reduced to form palladium black.[8]
Ligand-to-Metal Ratio: An insufficient amount of a stabilizing ligand can leave the palladium center exposed and prone to aggregation. Ensure you are using the correct stoichiometry of ligand to palladium precursor.
Solvent Choice: The solvent can impact the stability of the catalytic species. While common solvents like toluene and dioxane are often used, for some polar pyrazole substrates, a more coordinating solvent might be necessary to maintain catalyst solubility.[4]
Possible Cause 3: Ligand Degradation
Phosphine-based ligands, while highly effective, can be susceptible to oxidation or other degradation pathways under the reaction conditions, leading to a loss of catalyst stability.
Troubleshooting Steps:
Use of Pre-catalysts: Employing air-stable palladium pre-catalysts can circumvent issues with the in-situ formation of the active catalyst and potential ligand degradation during this process.[7]
Inert Atmosphere: Maintain a strictly inert atmosphere (argon or nitrogen) throughout the reaction to prevent the oxidation of phosphine ligands.[4]
Frequently Asked Questions (FAQs)
Q1: My reaction starts well but then stops before completion. What does this indicate?
A1: This is a classic symptom of gradual catalyst deactivation. Initially, the catalyst is active and promotes the reaction. However, over time, factors like slow poisoning by the pyrazole substrate or product, gradual ligand degradation, or the slow precipitation of palladium black reduce the concentration of the active catalyst, causing the reaction to stall.
Q2: I am using a 4-iodopyrazole, and I'm seeing dehalogenation of my starting material. What is causing this?
A2: Dehalogenation is a common side reaction in cross-coupling reactions. In the case of iodopyrazoles, they can be more prone to this side reaction compared to their bromo or chloro counterparts.[9] This can be influenced by the reaction conditions, including the choice of base and the presence of any reducing agents.
Q3: Is it better to use a 4-bromo or 4-chloropyrazole instead of a 4-iodopyrazole?
A3: While 4-iodopyrazoles are generally more reactive, they can also be more susceptible to side reactions like dehalogenation.[9] 4-Bromopyrazoles often offer a good balance of reactivity and stability. 4-Chloropyrazoles are typically less reactive and require more active catalyst systems but can be more cost-effective and less prone to certain side reactions.
Q4: Can the product of the reaction also inhibit the catalyst?
A4: Yes, product inhibition is a possibility. If your coupled pyrazole product still contains a coordinating nitrogen atom, it can compete with the starting materials for binding to the palladium center, slowing down the catalytic turnover.
Q5: How can I determine the optimal ligand for my specific pyrazole cross-coupling reaction?
A5: A ligand screening is often the most effective approach. Set up a series of small-scale reactions with different classes of ligands (e.g., bulky monophosphines, bidentate phosphines, N-heterocyclic carbenes) to identify the one that provides the best yield and reaction profile for your specific substrates.
Experimental Protocols & Data
Protocol 1: General Procedure for a Small-Scale Ligand Screening in a Suzuki-Miyaura Coupling of a 4-Halopyrazole
This protocol is designed to help you identify the most effective ligand for your reaction, a crucial step in preventing catalyst deactivation.
Materials:
4-Halopyrazole (1.0 equiv)
Arylboronic acid (1.5 equiv)
Palladium precursor (e.g., Pd(OAc)₂, 2 mol%)
Ligand (4 mol%)
Base (e.g., K₃PO₄, 2.0 equiv)
Anhydrous, degassed solvent (e.g., dioxane)
Inert atmosphere (argon or nitrogen)
Reaction vials with stir bars
Procedure:
To a reaction vial under an inert atmosphere, add the 4-halopyrazole, arylboronic acid, and base.
In a separate vial, prepare a stock solution of the palladium precursor and the ligand in the reaction solvent.
Add the catalyst/ligand solution to the reaction vial.
Seal the vial and heat the reaction to the desired temperature (e.g., 100 °C) with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., 1, 4, and 24 hours).
Compare the conversion to the desired product across the different ligands tested.
Table 1: Comparative Reactivity of 4-Halopyrazoles in Suzuki-Miyaura Coupling
Robust Pd/phosphine systems (e.g., with Buchwald ligands)
Chloro (Cl)
Low
Requires more active catalysts
Highly active Pd/NHC or specialized phosphine ligand systems
Visualizing Deactivation Pathways and Troubleshooting
Diagram 1: Common Catalyst Deactivation Pathways in Pyrazole Cross-Coupling
Caption: Key pathways leading to catalyst deactivation.
Diagram 2: Troubleshooting Workflow for Low Conversion
Caption: A decision tree for troubleshooting low-yielding reactions.
References
Pyrazole and Pyrazolate as Ligands in the Synthesis and Stabilization of New Palladium(II) and (III) Compounds. PubMed, 2016. [Link]
Enhancing activity and selectivity of palladium catalysts in ketone α-arylation by tailoring the imine chelate of pyridinium amidate (PYA) ligands. PMC, n.d. [Link]
C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PMC, 2020. [Link]
Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 2022. [Link]
Design of New Ligands for the Palladium-Catalyzed Arylation of #-Branched Secondary Amines. DSpace@MIT, n.d. [Link]
Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions. ResearchGate, 2015. [Link]
An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. MDPI, n.d. [Link]
Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. RSC Publishing, n.d. [Link]
Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole? ResearchGate, 2022. [Link]
Greener and facile aqueous synthesis of pyrazoles using Amberlyst-70 as a recyclable catalyst. ResearchGate, n.d. [Link]
Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers, n.d. [Link]
Palladium-Catalyzed [5 + 2] Rollover Annulation of 1-Benzylpyrazoles with Alkynes: A Direct Entry to Tricyclic 2-Benzazepines. PMC, 2023. [Link]
Synthesis of Highly Functionalized Pyrazoles Using AlCl3 as Catalyst. ResearchGate, 2017. [Link]
Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction. PMC, 2025. [Link]
Advances in Pyranopyrazole Scaffolds' Syntheses Using Sustainable Catalysts—A Review. MDPI, n.d. [Link]
Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph 3 P) 4 Pd]/[Bu 4 N] + CN - System. ResearchGate, n.d. [Link]
Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PMC, n.d. [Link]
Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. MDPI, n.d. [Link]
Evidence for Suzuki–Miyaura cross-couplings catalyzed by ligated Pd3-clusters: from cradle to grave. PMC, n.d. [Link]
Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT, n.d. [Link]
Catalyst Activation and Speciation Involving DyadPalladate Precatalysts in Suzuki–Miyaura and Buchwald–Hartwig Cross-Couplings. PMC, n.d. [Link]
Palladium catalytic systems with hybrid pyrazole ligands in C-C coupling reactions. Nanoparticles versus molecular complexes. ResearchGate, 2013. [Link]
Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. MDPI, n.d. [Link]
Palladium-catalyzed cross-couplings by C–O bond activation. Catalysis Science & Technology, n.d. [Link]
Advances in Pyranopyrazole Scaffolds' Syntheses Using Sustainable Catalysts—A Review. MDPI, n.d. [Link]
Enhancing stability by trapping palladium inside N-heterocyclic carbene-functionalized hypercrosslinked polymers for heterogeneous C-C bond formations. PMC, n.d. [Link]
Synthesis of Substituted Pyrazoles via Tandem Cross-Coupling/Electrocyclization of Enol Triflates and Diazoacetates. Organic Chemistry Portal, n.d. [Link]
The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. PubMed, 2017. [Link]
Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. PMC, n.d. [Link]
Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Publishing, 2015. [Link]
Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. MDPI, 2024. [Link]
Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. PubMed, 2024. [Link]
Palladium(II) Pyrazolin-4-ylidenes: Substituent Effects on the Formation and Catalytic Activity of Pyrazole-Based Remote NHC Complexes. Sci-Hub, n.d. [Link]
Poisoning and deactivation of palladium catalysts. ResearchGate, n.d. [Link]
preventing homocoupling in Sonogashira reactions of pyrazoles
Topic: Preventing Homocoupling (Glaser/Hay Side-Reactions) Introduction: The "Pyrazole Problem" in Cross-Coupling Welcome to the technical support center. If you are reading this, you are likely observing the formation o...
Introduction: The "Pyrazole Problem" in Cross-Coupling
Welcome to the technical support center. If you are reading this, you are likely observing the formation of a symmetrical diyne (homocoupling product) instead of your desired pyrazole-alkyne cross-coupling product.
Working with pyrazoles in Sonogashira coupling presents a unique "double-edged" kinetic challenge that exacerbates homocoupling:
Catalyst Poisoning: The
nitrogens in the pyrazole ring (especially if unprotected) can coordinate to the Palladium (Pd) center. This "poisoning" slows down the rate-determining step (transmetallation), leaving the reactive Copper-acetylide species in solution for longer periods.
The Time-Exposure Factor: The longer the Cu-acetylide sits waiting to transmetallate to the sluggish Pd-center, the higher the statistical probability it will encounter a trace oxidant (
) and dimerize (Glaser coupling).
This guide moves beyond generic advice to address this specific kinetic imbalance.
Module 1: The Mechanic (Understanding the Failure Mode)
To fix the problem, we must visualize the competition between the productive cycle and the destructive side-reaction.
The Kinetic Fork
In a standard Sonogashira, the Copper-acetylide has two paths. Path A is the desired cross-coupling. Path B is the homocoupling.[1][2] Pyrazoles inadvertently block Path A, forcing flux toward Path B.
Figure 1: The Kinetic Fork. Pyrazole coordination (grey) slows the productive Transmetallation (green), allowing Oxygen (red) to hijack the Cu-Acetylide for Homocoupling.
Module 2: Troubleshooting Guide (Q&A)
Q1: I am using standard conditions (Pd(PPh3)4 / CuI / Et3N). Why is homocoupling still dominant?
A: Standard conditions rely on the reaction being fast enough to outcompete oxidation. With pyrazoles, the reaction is inherently slower.
The Fix: You must switch to a "Copper-Free" protocol or a "Slow-Addition" protocol.[3] If you cannot remove Copper, you must use a bulky ligand (like XPhos) on the Palladium to prevent the pyrazole nitrogen from binding to the metal center.
Q2: Is my degassing method sufficient?
A: If you are merely sparging (bubbling gas) for 5 minutes, no .
The Standard: For pyrazoles, use the Freeze-Pump-Thaw method (3 cycles) or vigorous sparging with Argon for at least 30 minutes.
The Check: If the reaction mixture turns green/blue (indicating Cu(II) formation) rapidly, you have an oxygen leak.
Q3: Should I protect the pyrazole nitrogen?
A:Yes.
Why: Free NH-pyrazoles are acidic and can interfere with the base. More importantly, the free nitrogen is a potent ligand for Pd.
Recommendation: Protect with THP (Tetrahydropyranyl) or SEM (2-(Trimethylsilyl)ethoxymethyl) to add steric bulk and remove acidity. This restores the reaction kinetics, favoring cross-coupling over homocoupling.
Q4: What is the "Nuclear Option" if nothing works?
A: Switch to a Copper-Free Sonogashira .
Logic: No Copper = No Glaser Coupling.
Trade-off: Copper-free reactions are slower and require more active Pd catalysts (see Protocol B below).
Module 3: Experimental Protocols
Decision Matrix: Which Protocol?
Condition
Protocol A (Optimized Standard)
Protocol B (Copper-Free)
Primary Risk
Kinetics (Speed)
Reactivity
Best For
Protected Pyrazoles, Aryl Iodides
Unprotected Pyrazoles, Aryl Bromides
Homocoupling Risk
Low (if degassed well)
Zero (Mechanistically impossible)
Catalyst Cost
Low (Pd(PPh3)2Cl2)
High (Pd-XPhos G3 or similar)
Protocol A: The "Slow Addition" Method (Copper-Catalyzed)
Use this if you must use Copper (e.g., for unreactive aryl chlorides).
Setup: Flame-dry a Schlenk flask. Add Pd(PPh3)2Cl2 (5 mol%) and CuI (2 mol%).
Solvent: Add degassed THF/Et3N (1:1).
Substrate: Add the Pyrazole-Halide (1.0 equiv).
The Trick (Syringe Pump): Dissolve the Alkyne (1.2 equiv) in degassed THF. Add this solution via syringe pump over 2–4 hours at 60°C.
Why: This keeps the concentration of Cu-acetylide low at any given moment, statistically favoring reaction with Pd over dimerization.
Protocol B: The "Copper-Free" Method (Recommended)
The gold standard for preventing homocoupling in heterocyclic chemistry.
Catalyst Selection: Use Pd(OAc)2 (5 mol%) + XPhos (10 mol%) OR a precatalyst like XPhos Pd G3 .
Note: XPhos is bulky and electron-rich, preventing pyrazole coordination and accelerating oxidative addition.
Base: Use an inorganic base, Cs2CO3 (2.0 equiv), instead of an amine.
Why: Amines can promote Hay coupling (a variant of Glaser).[2] Carbonates do not.
Solvent: Acetonitrile (MeCN) or DMF.
Procedure:
Combine Aryl-Pyrazole halide, Alkyne (1.1 equiv), Base, and Catalyst in a vial.
Seal and purge with Argon.
Heat to 80°C.
Result: Zero homocoupling observed because the mechanism requires Cu for dimerization.
Module 4: Diagnostic Workflow
Use this flowchart to diagnose your specific failure mode during the experiment.
Figure 2: Troubleshooting Logic Flow. Follow the path based on your TLC/LCMS observations.
References
Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.[1] Chemical Reviews, 107(3), 874–922. Link
Gelman, D., & Buchwald, S. L. (2003).[4] Efficient Copper-Free Sonogashira Coupling of Aryl Chlorides and Bromides with Terminal Alkynes.[5] Angewandte Chemie International Edition, 42(48), 5993–5996. Link
Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003).[1] Sonogashira Coupling Reaction with Diminished Homocoupling.[1][2][6][7] Organic Letters, 5(11), 1841–1844. Link
Plenio, H. (2008). The Sonogashira Coupling: A Booming Methodology in Synthetic Organic Chemistry.[1] Angewandte Chemie International Edition, 47(37), 6954–6956. Link
3-Iodo-1H-pyrazole-4-carbonitrile is a high-value scaffold in kinase inhibitor discovery.[1] Its structural duality—an acidic N-H proton and a reactive C-I bond—makes it versatile but prone to specific side reactions.[1]
When analyzing reaction mixtures via LC-MS, you are likely looking for downstream coupling products (e.g., from Suzuki or alkylation reactions).[1] However, the unique isotopic signature of iodine and the tautomeric nature of the pyrazole ring often lead to misinterpretation of mass spectra. This guide provides a self-validating workflow to identify these invisible yield-killers.
Module 1: The Pre-Analysis Checklist (System Suitability)
Before injecting your reaction mixture, verify your LC-MS method can detect the specific chemical signatures of this scaffold.[1]
Note: If your accurate mass is significantly lower than the nominal mass (e.g., closer to .93 than .00), it confirms the presence of Iodine.[1]
Ionization Polarity Strategy
Positive Mode (ESI+): Preferred for alkylated products.[1]
Negative Mode (ESI-): Mandatory for the unreacted starting material (3-Iodo-1H-pyrazole-4-carbonitrile).[1] The acidic N-H proton (
) ionizes poorly in positive mode but flies well in negative mode as .
Module 2: Troubleshooting Reaction Outcomes
Use this guide when your LC-MS data shows unexpected masses or retention times.
Scenario A: "I see a peak with the correct mass, but it's splitting or has a shoulder."
Diagnosis: Regioisomerism (N1 vs. N2 Alkylation).[1]
Context: If you performed an N-alkylation (e.g., with an alkyl halide), the electrophile can attack either nitrogen.[1]
Mechanism: The pyrazole anion is an ambident nucleophile. Sterics and thermodynamics dictate the ratio, but mixtures are common.[1]
LC-MS Signature: Isobaric peaks (Identical
).
Differentiation:
N1-Isomer: Generally more thermodynamically stable and often elutes later on reverse-phase (C18) columns due to lower polarity compared to the N2 isomer, though this depends on the specific alkyl group.[1]
N2-Isomer: Often the kinetic product; may elute earlier.
Action: Do not rely on MS alone. You must optimize the gradient (flatten the %B ramp) to achieve baseline separation.
Scenario B: "My product mass is roughly 126 Da lower than expected."
Diagnosis: Protodeiodination (Loss of Iodine).[1]
Context: Common in Palladium-catalyzed cross-couplings (Suzuki/Sonogashira).[1]
Mechanism: Oxidative addition of Pd into the C-I bond is reversible. If the cycle is interrupted or a hydride source is present, the Iodine is replaced by a Hydrogen.
Byproduct: ~94 Da (1H-pyrazole-4-carbonitrile).[1] Note: This small molecule may elute in the solvent front (void volume).
Scenario C: "I see a +18 Da mass shift relative to my starting material or product."
Diagnosis: Nitrile Hydrolysis.[1]
Context: Occurs under strongly basic conditions (e.g., high molarity NaOH/KOH used in coupling) or acidic workups.[1]
Mechanism: The nitrile (-CN) at position 4 hydrolyzes to a primary amide (-CONH2).
Q: Why can't I see the starting material in my standard LC-MS run?A: If you are running in acidic mobile phase (Formic acid/Water/Acetonitrile) and Positive Mode, the electron-deficient pyrazole ring combined with the electron-withdrawing nitrile and iodine groups makes the N-H proton very hard to protonate further. Switch to Negative Mode (ESI-) to detect the deprotonated species
.
Q: I suspect I have the N2-isomer. How do I confirm without NMR?A: While NMR is definitive (NOE experiments), you can infer it via UV-Vis.[1] The conjugation length changes slightly between N1 and N2 isomers. Compare the UV
of the two peaks. Additionally, rescreen the sample using a column with different selectivity (e.g., Phenyl-Hexyl or C18 with Methanol instead of ACN) to see if the resolution improves.
Q: Is the iodine stable under LC-MS conditions?A: Generally, yes. However, if you see a high background of
(m/z 126.[1]9) in negative mode, it may indicate thermal degradation in the source, though this is rare for aryl iodides compared to aliphatic iodides.[1]
References
Regioselectivity in Pyrazole Alkylation
Title: N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents.[1][4][5]
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Ticket ID: PYR-SOL-001
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Last Updated: February 12, 2026
Executive Summary
The poor solubility of pyrazole starting materials—particularly
-unsubstituted ()-pyrazoles—is a frequent bottleneck in medicinal chemistry and process development.[1] This issue stems primarily from high crystal lattice energy driven by extensive intermolecular hydrogen bonding (N-H···N).
This guide moves beyond basic "add more solvent" approaches. It provides a root-cause analysis and engineering controls to disrupt these lattice forces, enabling efficient dissolution in organic media for functionalization (e.g.,
Q: Why are my pyrazole starting materials so difficult to dissolve in common organic solvents like DCM or Toluene?
A: The insolubility is thermodynamic, not just kinetic.[1]
-pyrazoles possess a unique dual nature: the N1-proton is a hydrogen bond donor, while the N2-nitrogen is an acceptor.[1] In the solid state, this allows them to form linear or cyclic oligomers (catemers) linked by strong intermolecular hydrogen bonds.
The Consequence:
To dissolve the material, the solvent must provide enough energy to break these H-bonds and overcome the
- stacking interactions.[2] Non-polar solvents (DCM, Toluene, Hexanes) lack the polarity to disrupt this lattice.
Key Insight: Solubility is not just about "liking" the solvent; it is about lattice disruption .[1] You must use a solvent (or technique) that competes for these H-bonds.[1]
Module 2: Solvent System Engineering
Q: What solvent systems do you recommend for
-alkylation or arylation reactions?
A: Avoid pure non-polar solvents. Use a "Disruptor System" approach.
1. Polar Aprotic Solvents (The Gold Standard)
For nucleophilic substitutions (
, ), dipolar aprotic solvents are superior because they solvate the cation (counter-ion) well but leave the pyrazolate anion "naked" and highly reactive.
Recommendation: DMF (Dimethylformamide), DMSO (Dimethyl sulfoxide), or NMP (N-methyl-2-pyrrolidone).[1]
Why: These solvents are excellent H-bond acceptors.[1] They physically "rip" the proton away from the pyrazole network, breaking the lattice.
2. The "Green" Alternative: Alcohol Co-solvents
If you must use a less polar solvent (e.g., for workup or specific couplings), use a "spike" of alcohol.
Protocol: Add 5–10% Methanol or Ethanol to your DCM or Ethyl Acetate.[1]
Mechanism: The alcohol acts as a "bridge," donating H-bonds to the pyrazole N2 and accepting from N1, effectively solubilizing the monomers.[1]
Visualization: Solvent Selection Decision Tree
Caption: Decision matrix for selecting the optimal solvent system based on the intended chemical transformation.
Module 3: Chemical Workarounds (Advanced)
Q: My starting material is insoluble even in DMF. How can I modify it?
A: If physical dissolution fails, use Transient Chemical Modification .[1]
1. In-Situ Protection (The "Masking" Strategy)
Temporarily mask the N-H proton to eliminate H-bonding capability.[1]
Technique: React the pyrazole with Boc-anhydride (
-Boc pyrazole is highly lipophilic and will dissolve easily in DCM, Toluene, or Hexanes.[1]
Benefit: The Boc group is electron-withdrawing, which can also direct regioselectivity in C-H functionalization steps before being removed with mild acid (TFA/HCl).[1]
2. Lipophilic Salt Formation
Standard HCl salts often make pyrazoles more water-soluble but less soluble in organics.[1] To dissolve a pyrazole in an organic layer (e.g., for a flow chemistry setup), form a Lipophilic Salt .
Counter-ions: Docusate (dioctyl sulfosuccinate), Tosylate, or Stearate.
Mechanism: The bulky, greasy counter-ion forces the salt into the organic phase (Ion-Pairing).
Module 4: Troubleshooting Specific Workflows
Scenario A: Precipitation during N-Alkylation
Issue: "I add my alkyl halide to the pyrazole in DMF/Base, and everything crashes out."
Diagnosis: You likely formed the pyrazole anion (salt) which might be less soluble than the neutral starting material in that specific concentration, or you generated inorganic salts (KBr/NaCl) that precipitated.
Fix:
Sonication: Sonicate the reaction mixture for 5–10 mins after base addition to break up aggregates.
Phase Transfer Catalysis (PTC): Add 5 mol% TBAB (Tetrabutylammonium bromide) . This solubilizes the pyrazolate anion in less polar media by exchanging the inorganic cation (Na+/K+) for the lipophilic ammonium cation (
).
Scenario B: "Gummy" Crude during Workup
Issue: "During extraction, my product forms a gummy insoluble layer between water and Ethyl Acetate."
Fix: The "Salting Out" trick works in reverse here.
Add a small amount of Methanol to the organic layer.[1]
Filter the biphasic mixture through a pad of Celite to remove fine amorphous precipitates.[1]
Switch to DCM/iPrOH (3:1) as the extraction solvent.[1]
Experimental Protocols
Protocol 1: Cosolvent Screening for Solubility Optimization
Use this when defining a solvent system for a new pyrazole derivative.[1]
Baseline: Place 2 mg of pyrazole into 4 separate vials.
Addition: Add 200 µL of the primary solvent (e.g., DCM) to Vial 1. Observe (likely insoluble).
Titration: To Vial 1, add Methanol in 10 µL increments, vortexing after each addition.
Endpoint: Record the volume of MeOH required to achieve a clear solution.
Calculation: Determine the % MeOH (v/v).
Target: If <10% MeOH is needed, this system is viable for chromatography and workup.[1]
Fail: If >20% MeOH is needed, switch to a polar aprotic system (DMF/DMSO).[1]
Protocol 2: Synthesis of Lipophilic Pyrazolium Salts (for Organic Solubility)
Adapted for solubilizing pyrazoles in non-polar media.
Dissolution: Dissolve 1.0 eq of Pyrazole in a minimum amount of MeOH.
Acid Addition: Add 1.0 eq of p-Toluenesulfonic acid monohydrate (pTsOH) or Docusate Sodium (dissolved in MeOH).
Equilibration: Stir at room temperature for 30 minutes.
Isolation: Evaporate the MeOH to dryness.
Re-dissolution: The resulting solid (Pyrazolium Tosylate) is now significantly more soluble in DCM or Chloroform than the neutral parent, allowing for homogeneous reactions in non-polar media.[1]
Visualizing the Lattice Disruption
Caption: Mechanism of solubility improvement: Breaking intermolecular H-bonds via solvation energy.[1]
References
Solubility of Things. (n.d.). Solubility of 1H-pyrazole (C3H4N2). Retrieved from [Link]
National Institutes of Health (NIH). (2021).[1] Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. J. Org.[1][3][4] Chem. Retrieved from [Link][1]
MDPI. (2021). Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds”. Retrieved from [Link]
Drug Development & Delivery. (2019). Lipophilic Salts - Opportunities & Applications in Oral Drug Delivery. Retrieved from [Link]
Technical Support Center: Workup Procedures to Remove Palladium Catalyst Residues
Prepared by: Gemini, Senior Application Scientist Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize palladium-catalyzed reactions.
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who utilize palladium-catalyzed reactions. Here, we provide in-depth troubleshooting advice, detailed protocols, and frequently asked questions to help you effectively remove residual palladium from your reaction mixtures and active pharmaceutical ingredients (APIs), ensuring product purity, safety, and regulatory compliance.
Introduction: The Critical Need for Palladium Removal
Palladium-catalyzed reactions, such as Suzuki, Heck, and Buchwald-Hartwig couplings, are indispensable tools in modern organic synthesis.[1][2] However, their use necessitates a robust strategy for removing the catalyst post-reaction. Residual palladium in an API is not just a process impurity; it is a potential safety risk.[3][4]
Global regulatory bodies, through the International Council for Harmonisation (ICH) Q3D guidelines on elemental impurities, have established strict limits on the amount of palladium permissible in a final drug product.[5][6][7] For oral medications, the permitted daily exposure (PDE) for palladium is 100 µ g/day .[8] Meeting this stringent requirement is non-negotiable and mandates a well-designed, validated, and often multi-step purification strategy.[8][9] This guide will walk you through selecting and optimizing the right method for your specific chemical system.
Part 1: Diagnostic & Method Selection Workflow
The choice of a palladium removal technique is highly dependent on the specific reaction conditions, the nature of the palladium species, and the properties of your product.[10] A common mistake is to apply a generic workup without first diagnosing the problem. The workflow below provides a logical decision-making process to guide your selection.
Caption: Decision workflow for selecting a palladium removal strategy.
Part 2: Troubleshooting Guides & FAQs
This section is formatted in a question-and-answer style to directly address specific issues you may encounter during your experiments.
Section 2.1: Filtration Issues
Q1: After my reaction, I filtered the mixture through a Celite® pad, but the filtrate is still gray/black and my product is contaminated. What went wrong?
This is a common issue and typically points to two possibilities:
Colloidal Palladium: The palladium has formed fine, colloidal particles that are too small to be trapped by standard filtration media.[11] Simple filtration is most effective for larger, agglomerated particles of heterogeneous catalysts like Pd/C.[8][12]
Soluble Palladium Species: Your palladium catalyst or its residues are soluble in the reaction solvent. Filtration will not remove dissolved species.[13]
Solutions & Troubleshooting Steps:
Use a Finer Filter: Switch from Celite® or standard filter paper to a finer, membrane filter (e.g., 0.45 µm or 0.2 µm PTFE).[13]
Induce Aggregation: Before filtration, try adding a small amount of an anti-solvent to encourage the colloidal palladium to crash out, making it easier to filter.
Adsorbent Polish: Treat the filtrate with an adsorbent like activated carbon or silica gel to bind the fine particles, then re-filter.[14]
Switch Methods: If the palladium is soluble, filtration alone is insufficient. You must move to a method designed for soluble species, such as scavengers or extraction.[13][14]
Section 2.2: Metal Scavenger In-depth Guide & Troubleshooting
Palladium scavengers are solid-supported materials, typically functionalized silica or polymers, that selectively bind to metal species.[15] They are highly effective but require proper selection and optimization.
Q2: There are many scavengers available (thiol, amine, TMT). How do I choose the right one?
The choice depends primarily on the oxidation state of the palladium and the solvent system.
For Pd(II) Species: Thiol-based scavengers (e.g., 3-mercaptopropyl functionalized silica) are generally the most effective due to the high affinity of sulfur for soft metals like palladium.[10]
For Pd(0) Species: While thiols can be effective, scavengers containing thiourea or amine functionalities may also show high efficacy.
Broad Spectrum: Triazine-based scavengers, such as trimercaptotriazine (TMT), are effective for a wide range of metals and oxidation states and are a popular choice for initial screening.[10][16]
Expert Tip: The most reliable method is to perform a small-scale scavenger screen. Test 3-4 different types of scavengers with your crude product to empirically determine the most efficient one for your specific system.
Q3: I used a recommended scavenger, but my palladium levels are still too high. What can I do?
Poor scavenger performance is usually due to suboptimal conditions, not a failure of the scavenger itself.
Troubleshooting Checklist:
Insufficient Equivalents: Are you using enough scavenger? A typical starting point is 5-10 weight equivalents of scavenger relative to the mass of palladium, not the mass of the original catalyst complex. For stubborn cases, up to 16 equivalents may be needed.[17]
Inadequate Time/Temperature: Scavenging is a chemical reaction (chemisorption) and requires time.[10] Ensure you are stirring for a sufficient period (4-24 hours). Gently heating the mixture (e.g., to 40-50 °C) can often dramatically increase the rate and efficiency of scavenging.[8]
Poor Mixing: The scavenger is a solid. Ensure vigorous stirring to maintain a well-mixed slurry and maximize the surface contact between the scavenger and the solution.
Competitive Binding: Your product or other components in the mixture (e.g., phosphine ligands, amines) may have a high affinity for palladium themselves, competing with the scavenger.[1] In this case, increasing the scavenger loading or temperature is necessary to shift the equilibrium.
Q4: My yield is low after using a scavenger. Is the scavenger adsorbing my product?
Yes, this is a possibility, especially with highly functionalized or polar products.
Solutions & Troubleshooting Steps:
Use a More Selective Scavenger: Some scavengers are designed for higher selectivity. For example, microporous polystyrene-bound TMT (MP-TMT) has been shown to remove over 90% of palladium while leaving over 95% of the desired product in solution.[10]
Optimize Loading: Use the minimum amount of scavenger required to meet your palladium specification. Overloading the system increases the risk of non-specific product binding.
Thorough Washing: After filtering off the scavenger, wash the scavenger cake thoroughly with fresh solvent to recover any adsorbed product. Combine the washes with your main filtrate.
Consider a Flow Setup: For larger scales, passing the solution through a packed cartridge of scavenger can minimize contact time and reduce the potential for product loss compared to a batch slurry method.[17]
Activated carbon is a cost-effective and powerful adsorbent for palladium removal.[18][19] It works by physisorption, where the palladium is trapped within its highly porous structure.[10]
Q5: When should I choose activated carbon over a specialized scavenger?
Cost-Effectiveness: For large-scale processes, activated carbon is significantly cheaper than functionalized silica or polymer scavengers.[10][19]
Broad Applicability: Carbon is effective for a wide range of palladium species (both Pd(0) and Pd(II)) and can simultaneously remove color and other organic impurities.[18][19]
High Capacity: Certain grades of activated carbon have a very high capacity for palladium.[20]
However, the primary drawback is a lack of selectivity.
Q6: I used activated carbon and my palladium levels are low, but my product yield is terrible. What happened?
This is the most common problem with activated carbon. Its indiscriminate nature means it can adsorb your API, especially if the product is large, planar, or aromatic.[10]
Solutions & Troubleshooting Steps:
Reduce Carbon Loading: The most common error is using too much carbon. Start with a low loading (e.g., 0.1-0.2 weight equivalents relative to your product) and increase only if necessary.[10][14]
Optimize Contact Time: Longer is not always better. An 18-hour stir might be effective for palladium removal but could also lead to significant product loss.[10] Try shorter times (e.g., 2-4 hours) and analyze both palladium levels and product concentration in solution.
Solvent Choice: Perform the carbon treatment in a solvent where your product is highly soluble. This minimizes the driving force for its adsorption onto the carbon surface.
Use a Binary System: A highly effective, cost-saving approach is to combine a small amount of a liquid chelating agent (like 1,2-ethanedithiol) with a solid adsorbent like silica gel or a reduced amount of activated carbon.[10] The chelator binds the palladium, and the resulting complex is then readily adsorbed by the solid support, improving efficiency and selectivity.[10]
Part 3: Detailed Experimental Protocols
Protocol 1: General Workflow for Solid-Supported Scavenger Treatment
This protocol outlines a typical batch process for using a solid-supported scavenger like Si-Thiol or MP-TMT.
Caption: Step-by-step workflow for a batch scavenger process.
Self-Validating Checkpoint:
Before proceeding to concentration, a sample of the combined filtrate should be submitted for quantitative palladium analysis (e.g., by ICP-MS).[21] The result validates the success of the procedure and ensures the batch meets the required specification before final workup steps.
Protocol 2: Activated Carbon Treatment
Setup: Charge your vessel with the crude product solution.
Carbon Addition: Add activated carbon (e.g., Darco KB-B) at 0.2 weight equivalents relative to the crude product mass.[10][14]
Stirring: Agitate the suspension at a moderately elevated temperature (e.g., 45 °C) for a predetermined optimal time (e.g., 4-18 hours).[10][14]
Filtration: Cool the mixture to room temperature and filter through a pad of Celite® to completely remove all carbon fines.
Washing: Wash the filter cake thoroughly with the reaction solvent to maximize product recovery.
Analysis: Combine the filtrates and analyze for both palladium content and product concentration to confirm both purity and yield.
Part 4: Data Summary Tables
Table 1: Comparison of Common Palladium Removal Techniques
Removing soluble Pd to low ppm levels in high-value APIs.[16][22]
Activated Carbon
Physisorption
Very low cost, high capacity, removes other impurities.[10][19]
Poor selectivity, can lead to significant product loss.[10]
Large-scale processes where cost is critical and product loss is manageable.
Aqueous Extraction
Chelation & Partitioning
Cost-effective, can be highly efficient with the right chelator.
Requires product stability in biphasic systems, can generate significant solvent waste.[10]
Products that are stable to aqueous workups and when the Pd-chelate complex has high water solubility.
Crystallization
Precipitation
Can deliver extremely high purity product.
Palladium can sometimes co-crystallize or concentrate in the product.[9]
A final "polishing" step after another method has removed the bulk of the palladium.[10]
References
ICH Q3D Elemental impurities - Scientific guideline. European Medicines Agency (EMA). [Link]
Guideline for Elemental Impurities Q3D(R1). International Council for Harmonisation (ICH). [Link]
Understanding ICH Q3D Elemental Impurities: Class 1, 2, and 3. Pharmaffiliates. [Link]
ICH Q3D Elemental Impurities – What are the Requirements?. West Pharmaceutical Services. [Link]
Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical I. Organic Process Research & Development. [Link]
Guideline for Elemental Impurities Q3D(R2). International Council for Harmonisation (ICH). [Link]
Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Sci-Hub. [Link]
Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. ACS Publications. [Link]
Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients | Request PDF. ResearchGate. [Link]
Selective adsorption and removal of Palladium (Pd). Osaka Gas Chemicals Co., Ltd. [Link]
Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development. [Link]
How to Remove Palladium in three easy steps. Biotage. [Link]
Removal of palladium (Pd) catalysts. Osaka Gas Chemicals Co., Ltd. [Link]
How can i remove palladium Pd catalyst easily?. ResearchGate. [Link]
Evaluation of activated carbon and bio-polymer modified activated carbon performance for palladium and platinum removal | Request PDF. ResearchGate. [Link]
Preparation of carbon supported palladium catalysts.
Palladium scavenging: From 1% to within ICH limits. Onyx Scientific. [Link]
oa Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. Johnson Matthey Technology Review. [Link]
Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. PubMed. [Link]
Preparation and Characterization of Palladium Catalysts. CSU ePress. [Link]
Palladium-scavenging self-assembled hybrid hydrogels – reusable highly-active green catalysts for Suzuki–Miyaura cross-coupling reactions. National Institutes of Health (NIH). [Link]
Synthesis of Supported Palladium Catalysts. DSpace. [Link]
Improving Operator Safety in API Catalyst Recovery. Amazon Filters. [Link]
a) General mechanism of Pd removal using scavengers. b) Examples of... ResearchGate. [Link]
Preparation of palladium nanoparticles on alumina surface by chemical co-precipitation method and catalytic applications | Request PDF. ResearchGate. [Link]
Process for preparing palladium on carbon catalysts for purification of crude terephthalic acid.
On the Roles of Solid-Bound Ligand Scavengers in the Removal of Palladium Residues and in the Distinction between Homogeneous and Heterogeneous Catalysis | Request PDF. ResearchGate. [Link]
Your trick to remove residual palladium : r/Chempros. Reddit. [Link]
Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. PMC. [Link]
Extraction of Palladium from Acidic Chloride Media into Emulsion Liquid Membranes using LIX 984N-C. ResearchGate. [Link]
Technical Support Center: Optimizing Reaction Time and Temperature for Pyrazole Functionalization
Welcome to the Technical Support Center for pyrazole functionalization. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing reaction time and...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for pyrazole functionalization. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing reaction time and temperature. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during your experiments, ensuring you can achieve your desired outcomes with confidence and scientific rigor.
Navigating the Complexities of Pyrazole Functionalization
The functionalization of the pyrazole scaffold is a cornerstone of modern medicinal chemistry, giving rise to a multitude of compounds with diverse biological activities. However, achieving optimal reaction outcomes is often a delicate balance of multiple parameters, with reaction time and temperature being among the most critical. Seemingly minor adjustments to these conditions can profoundly impact yield, purity, and, most notably, regioselectivity. This guide will provide a systematic approach to troubleshooting and optimizing these crucial variables.
Frequently Asked Questions (FAQs)
Q1: What are the most common challenges when optimizing time and temperature for pyrazole functionalization?
A1: The primary challenges revolve around achieving high yields and controlling regioselectivity, particularly with unsymmetrically substituted pyrazoles. Undesirable outcomes often include low conversion rates, the formation of complex product mixtures that are difficult to separate, and in some cases, decomposition of starting materials or products.
Q2: How do reaction time and temperature influence the N1/N2 regioselectivity in pyrazole alkylation?
A2: Temperature and reaction time are key factors in what is known as kinetic versus thermodynamic control.
Kinetic Control: At lower temperatures and shorter reaction times, the product that forms fastest (the kinetic product) will be the major isomer. This is because the reaction proceeds via the lowest energy transition state.
Thermodynamic Control: At higher temperatures and longer reaction times, the reaction becomes reversible. This allows the initially formed products to equilibrate to the most stable isomer (the thermodynamic product), regardless of which was formed faster.
Therefore, systematically varying the temperature can allow for the selective formation of either the kinetic or thermodynamic regioisomer.
Q3: I'm observing a mixture of N-alkylated regioisomers. How can I improve the selectivity by adjusting the temperature?
A3: To improve regioselectivity, a systematic temperature screen is recommended. Start with a low temperature (e.g., 0 °C or room temperature) and incrementally increase it. Monitor the reaction at each temperature point to determine the optimal conditions for the formation of your desired isomer. It's also crucial to consider that other factors like steric hindrance on the pyrazole ring, the bulkiness of the alkylating agent, solvent polarity, and the choice of base play a significant role in directing the alkylation to a specific nitrogen atom.
Q4: Can microwave-assisted synthesis help in optimizing reaction time and temperature?
A4: Absolutely. Microwave-assisted organic synthesis (MAOS) is a powerful tool for rapidly optimizing reaction conditions. It allows for precise temperature control and can dramatically reduce reaction times from hours to minutes. This high-speed synthesis enables the rapid screening of different temperatures to find the optimal conditions for yield and selectivity. Furthermore, microwave heating can sometimes lead to different product distributions compared to conventional heating, potentially favoring the desired isomer.
Troubleshooting Guide: Low Yield and Incomplete Reactions
Low product yield is one of the most common frustrations in synthetic chemistry. The following section provides a structured approach to diagnosing and resolving this issue.
Problem: My pyrazole functionalization reaction is resulting in a low yield or is not going to completion.
Below is a decision tree to guide you through the troubleshooting process:
Caption: A logical workflow for troubleshooting low pyrazole yield.
Experimental Protocols
Protocol 1: General Procedure for Temperature Screening in a Base-Mediated Pyrazole N-Alkylation
This protocol provides a framework for systematically evaluating the effect of temperature on the yield and regioselectivity of a pyrazole N-alkylation reaction.
Materials:
Substituted pyrazole (1.0 eq)
Alkylating agent (1.1 eq)
Base (e.g., K₂CO₃, Cs₂CO₃, NaH) (1.2 eq)
Anhydrous solvent (e.g., DMF, Acetonitrile, THF)
Reaction vials/flasks
Stirring plate and stir bars
Temperature-controlled heating block or oil bath
TLC plates, developing chamber, and UV lamp
LC-MS or GC-MS for accurate product ratio determination
Procedure:
Reaction Setup: In separate, dry reaction vials, add the pyrazole (1.0 eq) and the base (1.2 eq).
Solvent Addition: Add the anhydrous solvent to each vial to achieve the desired concentration.
Temperature Equilibration: Place the vials in heating blocks or oil baths set to the desired screening temperatures (e.g., 25°C, 50°C, 80°C, 100°C). Allow the mixtures to stir for 15-30 minutes to reach thermal equilibrium.
Initiation: Add the alkylating agent (1.1 eq) to each vial.
Monitoring: At set time intervals (e.g., 1h, 4h, 12h, 24h), take a small aliquot from each reaction, quench with water, extract with a suitable organic solvent (e.g., ethyl acetate), and spot on a TLC plate to monitor the consumption of the starting material and the formation of products.
Analysis: Once the reaction is deemed complete (or has reached a steady state), quench the reactions and work up as appropriate. Analyze the crude product mixture by LC-MS or GC-MS to determine the conversion and the ratio of regioisomers.
Optimization: Based on the results, select the temperature that provides the best balance of yield and selectivity for the desired isomer. Further optimization of reaction time at this temperature can then be performed.
Protocol 2: Microwave-Assisted Synthesis for Rapid Optimization
Microwave synthesis can significantly accelerate the optimization process.
Materials:
Microwave synthesis vials and caps
Microwave reactor
Reagents and solvents as described in Protocol 1
Procedure:
Vial Preparation: In a microwave vial, combine the pyrazole (1.0 eq), base (1.2 eq), alkylating agent (1.1 eq), and solvent.
Microwave Parameters: Seal the vial and place it in the microwave reactor. Set the desired temperature (e.g., 80°C, 100°C, 120°C, 150°C) and a short initial reaction time (e.g., 5-10 minutes).
Execution: Run the reaction under the programmed conditions.
Analysis and Iteration: After the initial run, cool the vial, take an aliquot for analysis (TLC or LC-MS), and assess the outcome. Based on the results, adjust the temperature and/or time for subsequent experiments. This iterative process allows for the rapid identification of optimal conditions.
Data Presentation: The Impact of Temperature and Time
The following tables illustrate hypothetical data from an optimization study to provide a clear comparison of how reaction conditions can influence the outcome.
Table 1: Effect of Temperature on the N-Alkylation of 3-Phenylpyrazole with Ethyl Iodide
Entry
Temperature (°C)
Time (h)
Conversion (%)
N1-isomer:N2-isomer Ratio
1
25
24
45
3:1
2
50
12
85
2.5:1
3
80
4
>95
2:1
4
100
2
>95
1.5:1
Data is illustrative and will vary depending on the specific substrates and conditions.
Table 2: Comparison of Conventional Heating vs. Microwave-Assisted Synthesis
Method
Temperature (°C)
Time
Yield (%)
Reference
Conventional
75
2 hours
73-90
Microwave
60
5 minutes
91-98
This data highlights the significant reduction in reaction time and potential for improved yields with microwave-assisted synthesis.
Visualizing Optimization Strategies
The following diagram illustrates a general workflow for optimizing reaction time and temperature in pyrazole functionalization.
Reference Data & Comparative Studies
Validation
Definitive Structural Validation of 3-Iodo-1H-pyrazole-4-carbonitrile: A Comparative Guide to Analytical Techniques
For researchers, medicinal chemists, and professionals in drug development, the unequivocal structural confirmation of novel chemical entities is a cornerstone of scientific rigor and a prerequisite for advancing discove...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, medicinal chemists, and professionals in drug development, the unequivocal structural confirmation of novel chemical entities is a cornerstone of scientific rigor and a prerequisite for advancing discovery programs. 3-Iodo-1H-pyrazole-4-carbonitrile is a valuable heterocyclic building block in the synthesis of bioactive molecules, particularly as an intermediate for creating more complex substituted pyrazoles through cross-coupling reactions.[1][2] Its precise molecular architecture dictates its reactivity and downstream applications. This guide provides an in-depth comparison of analytical methodologies for the structural validation of 3-iodo-1H-pyrazole-4-carbonitrile, with a primary focus on the gold-standard technique of single-crystal X-ray crystallography.
The Imperative for Unambiguous Structure Determination
The pyrazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of approved drugs.[3] The introduction of an iodine atom at the 3-position and a carbonitrile at the 4-position creates a versatile intermediate. However, the synthesis of substituted pyrazoles can sometimes lead to mixtures of regioisomers.[2] An incorrect structural assignment can lead to the misinterpretation of structure-activity relationships (SAR), wasted resources, and potential safety issues. Therefore, definitive validation of the intended structure is paramount.
X-Ray Crystallography: The Gold Standard for 3D Structural Elucidation
Single-crystal X-ray crystallography provides direct, unambiguous, and highly accurate three-dimensional structural information of a molecule in the solid state.[4] It is the primary method for determining the absolute configuration and detailed geometric parameters of a compound.[4][5] The process, from crystal growth to final structure refinement, is a self-validating system that, when successful, leaves no room for structural ambiguity.
Experimental Workflow: A Case Study with a Closely Related Analog
The initial and often most challenging step is growing single crystals of sufficient quality. For a small molecule like 3-iodo-1H-pyrazole-4-carbonitrile, this would typically involve dissolving the purified compound in a suitable solvent or solvent mixture and allowing the solvent to evaporate slowly. Techniques such as vapor diffusion or cooling crystallization may also be employed. The goal is to encourage slow, ordered growth, which is essential for a well-defined diffraction pattern. In the case of 4-iodo-1H-pyrazole, suitable crystals were obtained through sublimation.[6]
A suitable single crystal is mounted on a diffractometer. To minimize thermal motion of the atoms and improve the quality of the diffraction data, data is typically collected at low temperatures (e.g., 172 K).[6] The crystal is irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern is recorded on a detector.
The diffraction data is processed to determine the unit cell dimensions and space group. The initial structure is solved using direct methods or Patterson methods, which provide an initial electron density map. This map is then interpreted to place the atoms of the molecule. The structural model is then refined against the experimental data, a process that optimizes the atomic positions and thermal parameters to achieve the best possible fit between the calculated and observed diffraction patterns.[7]
Interpreting the Crystallographic Data
The final output of a successful crystallographic study is a set of precise atomic coordinates, bond lengths, bond angles, and torsion angles. This data provides an exact 3D model of the molecule. For 3-iodo-1H-pyrazole-4-carbonitrile, this would definitively confirm the positions of the iodine and carbonitrile substituents on the pyrazole ring.
Below is a table summarizing the kind of crystallographic data that would be obtained, using the published data for 4-iodo-1H-pyrazole as a template.[6]
Parameter
4-iodo-1H-pyrazole (Example Data)
Expected for 3-iodo-1H-pyrazole-4-carbonitrile
Chemical Formula
C₃H₃IN₂
C₄H₂IN₃
Formula Weight
193.97
218.98
Crystal System
Monoclinic
To be determined
Space Group
P2₁/n
To be determined
a (Å)
8.6318(4)
To be determined
b (Å)
5.5898(3)
To be determined
c (Å)
10.7490(5)
To be determined
β (°)
111.458(2)
To be determined
Volume (ų)
482.72(4)
To be determined
Z
4
To be determined
R-factor (R1)
0.0235
< 0.05 for a good quality structure
This table illustrates the type of data generated from a single-crystal X-ray diffraction experiment. The values for 3-iodo-1H-pyrazole-4-carbonitrile would be determined experimentally.
Visualizing the X-Ray Crystallography Workflow
Caption: Experimental workflow for single-crystal X-ray crystallography.
A Comparative Look: Alternative and Complementary Analytical Techniques
While X-ray crystallography is the definitive method, it is not always feasible if suitable crystals cannot be grown. In such cases, or as a complementary approach, a combination of other powerful analytical techniques is employed.[8][9][10]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for structure elucidation in solution.[9] A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments provides information about the chemical environment of each atom and their connectivity.
¹H NMR: Would show the chemical shifts and coupling constants of the pyrazole ring protons, providing clues to their relative positions.
¹³C NMR: Would reveal the number of unique carbon atoms and their chemical environments. The carbon attached to the iodine would be significantly shifted.
HMBC (Heteronuclear Multiple Bond Correlation): This is a key experiment that shows correlations between protons and carbons that are 2-3 bonds away. This would be crucial for definitively linking the pyrazole protons to the correct carbon atoms of the ring and the carbonitrile carbon, thus confirming the substitution pattern.
Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule, allowing for the determination of its molecular weight and elemental composition.[11]
High-Resolution Mass Spectrometry (HRMS): This technique provides a highly accurate mass measurement, which can be used to determine the elemental formula of the molecule (C₄H₂IN₃). This confirms that the correct atoms are present in the molecule.
Tandem MS (MS/MS): By fragmenting the molecule and analyzing the masses of the fragments, one can deduce structural information and connectivity.[11]
Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. For 3-iodo-1H-pyrazole-4-carbonitrile, a strong, sharp absorption band characteristic of the nitrile (C≡N) group would be expected around 2220-2260 cm⁻¹. The N-H stretch of the pyrazole ring would also be observable.[6]
Comparison of Analytical Techniques for Structural Validation
Technique
Information Provided
Strengths
Limitations
X-Ray Crystallography
Precise 3D structure, bond lengths, bond angles, absolute configuration.[4]
Provides limited information on the overall molecular structure.
Logical Flow for Method Selection
Caption: Decision-making process for structural validation.
Conclusion
The definitive structural validation of 3-iodo-1H-pyrazole-4-carbonitrile, a key synthetic intermediate, relies on the judicious application of modern analytical techniques. Single-crystal X-ray crystallography stands as the unequivocal gold standard, providing a complete and unambiguous three-dimensional structure.[4][12] In the absence of suitable crystals, a combination of NMR spectroscopy, high-resolution mass spectrometry, and IR spectroscopy provides a powerful and self-validating system for structural elucidation.[9][10] For researchers in drug discovery and development, a thorough and multi-faceted approach to structural validation is not merely good practice; it is an essential component of scientific integrity and the foundation for successful innovation.
References
Vertex AI Search. (n.d.). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC - NIH.
NIH. (n.d.). X-Ray Crystallography of Chemical Compounds - PMC - NIH.
Biosynce. (n.d.). 3-Iodo-1H-pyrazole-4-carbonitrile CAS 827316-44-9.
Li, Y. (2024). Crystal structure of 3-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O. Zeitschrift für Kristallographie - New Crystal Structures.
ResearchGate. (n.d.). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review).
MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.
PubMed. (n.d.). Protein Structure Analysis and Validation with X-Ray Crystallography.
Arkivoc. (n.d.). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction.
ResearchGate. (2016). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions.
ResearchGate. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.
Chromatography Online. (n.d.). Techniques for Structure Elucidation of Unknowns: Finding Substitute Active Pharmaceutical Ingredients in Counterfeit Medicines.
PubChem. (n.d.). 1H-Pyrazole-4-carbonitrile.
NIH. (n.d.). Synthesis and Crystal Structures of N-Substituted Pyrazolines - PMC - NIH.
NIH. (n.d.). Advances in structure elucidation of small molecules using mass spectrometry - PMC - NIH.
ResearchGate. (n.d.). Crystal structure of pyrazole 3g.
ACS Publications. (2014). NMR Structure Elucidation of Small Organic Molecules and Natural Products: Choosing ADEQUATE vs HMBC.
Cardiff University. (2020). The crystal structure of 1-phenyl-N- (4,5,6,7-tetrabromo-1,3-dioxoisoindolin-2-yl)-5- (thiophen-2-yl)-1H-pyrazole-3-carboxamide.
ResearchGate. (n.d.). Strategies for structure elucidation of small molecules based on LC–MS/MS data from complex biological samples.
Pittcon. (n.d.). The Art of Structure Elucidation of Small Molecules Using Mass Spectrometry.
A Comparative Guide to Purity Assessment of Synthesized 3-Iodo-1H-pyrazole-4-carbonitrile by High-Performance Liquid Chromatography
Introduction: The Critical Role of Purity in Drug Discovery In the landscape of modern drug discovery and development, the pyrazole scaffold is a cornerstone of medicinal chemistry, with numerous approved drugs and clini...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Purity in Drug Discovery
In the landscape of modern drug discovery and development, the pyrazole scaffold is a cornerstone of medicinal chemistry, with numerous approved drugs and clinical candidates featuring this heterocyclic core.[1] The functionalization of the pyrazole ring allows for the fine-tuning of pharmacological properties, and the introduction of an iodine atom, as in 3-Iodo-1H-pyrazole-4-carbonitrile, opens up a gateway for further molecular elaboration through cross-coupling reactions. This makes it a valuable intermediate in the synthesis of complex pharmaceutical agents.[2][3]
The purity of such a pivotal building block is not merely a matter of quality control; it is a fundamental prerequisite for the synthesis of safe and effective drug candidates. Impurities, even in trace amounts, can lead to the formation of unintended side products, reduced yields in subsequent synthetic steps, and potentially toxic byproducts in the final active pharmaceutical ingredient (API). Therefore, a robust and reliable analytical method for assessing the purity of 3-Iodo-1H-pyrazole-4-carbonitrile is indispensable for researchers, scientists, and drug development professionals.
This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of synthesized 3-Iodo-1H-pyrazole-4-carbonitrile. We will delve into the rationale behind the selection of different HPLC methodologies, provide detailed experimental protocols, and discuss the interpretation of results, empowering you to ensure the integrity of your synthetic intermediates.
Understanding the Synthetic Landscape: A Prelude to Impurity Profiling
A thorough understanding of the synthetic route to 3-Iodo-1H-pyrazole-4-carbonitrile is paramount for predicting potential impurities. A common and logical pathway involves a two-step process: the synthesis of the precursor, 3-amino-1H-pyrazole-4-carbonitrile, followed by a Sandmeyer-type iodination reaction.
The synthesis of 3-amino-1H-pyrazole-4-carbonitrile can be achieved through various methods, often involving the condensation of a dicarbonyl compound with hydrazine or its derivatives.[4][5][6] The subsequent conversion of the 3-amino group to an iodo group is typically accomplished via diazotization followed by treatment with an iodide salt, a classic Sandmeyer reaction.[7]
This synthetic sequence can introduce a range of potential impurities, including:
3-Hydroxy-1H-pyrazole-4-carbonitrile: A common side product from the reaction of the diazonium salt with water.
Residual starting materials and reagents from the synthesis of the amino precursor.
Isomeric impurities: Depending on the initial pyrazole synthesis, regioisomers could be present.
Products of over-iodination or side reactions with the iodinating agent.
A well-designed HPLC method must be capable of separating the target compound from all these potential impurities.
Comparative HPLC Methodologies for Purity Assessment
The choice of an HPLC method is dictated by the physicochemical properties of the analyte and the desired outcome of the analysis. For the purity assessment of 3-Iodo-1H-pyrazole-4-carbonitrile, two primary approaches are considered: a robust and widely applicable Reversed-Phase HPLC with UV detection (RP-HPLC-UV) and a more information-rich High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method for impurity identification.
Method 1: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV) - The Workhorse for Purity Determination
RP-HPLC is the cornerstone of pharmaceutical analysis due to its versatility, robustness, and compatibility with a wide range of compounds. The separation is based on the partitioning of the analyte between a nonpolar stationary phase (typically C18) and a polar mobile phase.
Causality behind Experimental Choices:
Stationary Phase (Column): A C18 column is the go-to choice for the separation of moderately polar heterocyclic compounds like pyrazoles. The long alkyl chains provide sufficient hydrophobicity to retain the analyte and its potential impurities, allowing for effective separation.
Mobile Phase: A gradient elution using a mixture of an organic modifier (acetonitrile or methanol) and an aqueous buffer is typically employed. Acetonitrile is often preferred for its lower viscosity and UV transparency. The addition of a small amount of an acid, such as trifluoroacetic acid (TFA) or phosphoric acid, to the aqueous phase is crucial for several reasons:
Improved Peak Shape: Pyrazoles contain basic nitrogen atoms that can interact with residual silanol groups on the silica-based stationary phase, leading to peak tailing. The acidic modifier protonates these silanols, minimizing these secondary interactions and resulting in sharper, more symmetrical peaks.
Consistent Retention: Maintaining a consistent pH ensures that the ionization state of the analyte and any ionizable impurities remains constant, leading to reproducible retention times.
Detection: UV detection is a simple, robust, and widely available method. The pyrazole ring and the carbonitrile group are chromophores that absorb UV light, allowing for sensitive detection. A photodiode array (PDA) detector is highly recommended as it can acquire the entire UV spectrum of each peak, which is invaluable for peak purity assessment and can aid in the tentative identification of impurities.
While RP-HPLC-UV is excellent for quantifying purity, it provides limited information about the identity of unknown impurity peaks. This is where the power of mass spectrometry comes into play. By coupling an HPLC system to a mass spectrometer, we can obtain the mass-to-charge ratio (m/z) of the eluting compounds, providing crucial information for their structural elucidation.
Causality behind Experimental Choices:
Ionization Source: An electrospray ionization (ESI) source is the most common and suitable choice for analyzing moderately polar compounds like pyrazoles. It is a soft ionization technique that typically produces protonated molecules ([M+H]+), minimizing fragmentation and providing a clear molecular weight of the analyte and its impurities.
Mass Analyzer: A quadrupole mass analyzer is a robust and cost-effective option for routine purity analysis and impurity identification. For more demanding applications requiring high mass accuracy and resolution, a time-of-flight (TOF) or Orbitrap mass analyzer can be employed.
Mobile Phase Compatibility: The mobile phase used for HPLC-MS must be volatile. Therefore, non-volatile buffers like phosphate are replaced with volatile alternatives such as formic acid or ammonium formate.
Experimental Protocols and Data Presentation
Detailed Step-by-Step Methodology for RP-HPLC-UV
1. Sample Preparation:
Accurately weigh approximately 10 mg of the synthesized 3-Iodo-1H-pyrazole-4-carbonitrile.
Dissolve the sample in a suitable diluent (e.g., a mixture of acetonitrile and water, 50:50 v/v) to a final concentration of approximately 0.5 mg/mL.
Filter the solution through a 0.45 µm syringe filter to remove any particulate matter before injection.
Requires specialized validation for quantitative MS
Visualizing the Workflow: From Synthesis to Purity Assessment
The following diagram illustrates the logical workflow for the synthesis and purity assessment of 3-Iodo-1H-pyrazole-4-carbonitrile.
Caption: Workflow for the synthesis and purity assessment of 3-Iodo-1H-pyrazole-4-carbonitrile.
Interpreting the Results: A Guide to Troubleshooting
A typical chromatogram from the RP-HPLC-UV analysis of a high-purity sample of 3-Iodo-1H-pyrazole-4-carbonitrile will show a major peak corresponding to the product and potentially some minor peaks representing impurities. The retention time of the main peak should be consistent across multiple injections.
Troubleshooting Common Issues:
Peak Tailing: This is often caused by secondary interactions with the stationary phase. Ensure the mobile phase is sufficiently acidic (pH 2.5-3.5). If the problem persists, consider using a column with end-capping or a different stationary phase (e.g., a phenyl-hexyl column).
Poor Resolution: If the main peak is not well-separated from impurity peaks, the chromatographic conditions need to be optimized. This can involve adjusting the gradient profile (making it shallower), changing the organic modifier (e.g., from acetonitrile to methanol), or using a column with a different selectivity.
Ghost Peaks: These are extraneous peaks that appear in the chromatogram. They can be caused by contaminants in the mobile phase, sample diluent, or the HPLC system itself. Running a blank injection (injecting only the diluent) can help identify the source of these peaks.
Visualizing Potential Side Reactions and Impurity Formation
The following diagram illustrates the potential side reactions that can occur during the Sandmeyer iodination of 3-amino-1H-pyrazole-4-carbonitrile, leading to the formation of impurities.
Caption: Potential impurity formation during the Sandmeyer iodination.
Conclusion: Ensuring the Integrity of Your Research
The purity of synthetic intermediates is a critical parameter that can significantly impact the success of a drug discovery program. The comparative HPLC methods outlined in this guide provide a robust framework for the purity assessment of 3-Iodo-1H-pyrazole-4-carbonitrile. The RP-HPLC-UV method serves as a reliable workhorse for routine purity determination, while HPLC-MS offers the necessary analytical power for the identification of unknown impurities.
By understanding the underlying principles of these techniques, carefully selecting experimental parameters, and correctly interpreting the results, researchers can ensure the quality and integrity of their synthetic building blocks, ultimately contributing to the development of safe and effective new medicines. The validation of the chosen analytical method according to ICH guidelines is a crucial final step to guarantee the reliability and reproducibility of the purity assessment.
References
Biosynce. (n.d.). 3-Iodo-1H-pyrazole-4-carbonitrile CAS 827316-44-9. Retrieved from [Link]
El-Shahat, M. F., El-Sayed, M. A., & Abdel-Hafez, S. H. (2010). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 15(10), 6836–6848. [Link]
Jasiński, M., Świątek, K., & Utecht-Jarzyńska, G. (2020). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. Beilstein Journal of Organic Chemistry, 16, 280-290. [Link]
Kaur, N., & Kishore, D. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. RSC Advances, 11(52), 33069-33087. [Link]
Khan, I., Zaib, S., Batool, S., & Abbas, N. (2020). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Archiv der Pharmazie, 353(10), 2000112. [Link]
SIELC Technologies. (2018). 1H-Pyrazole-4-carbonitrile, 3-amino-. Retrieved from [Link]
Stankevič, M., & Malinauskas, A. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc, 2014(6), 54-71. [Link]
YouTube. (2021, May 1). 22.5 Sandmeyer Reactions | Organic Chemistry. Retrieved from [Link]
comparative analysis of copper-free vs copper-cocatalyzed Sonogashira reactions
[1][2][3] Executive Summary The Core Trade-off: The choice between classic Copper-Cocatalyzed (Type A) and Copper-Free (Type B) Sonogashira coupling is a strategic decision between reaction kinetics and chemoselectivity...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3]
Executive Summary
The Core Trade-off: The choice between classic Copper-Cocatalyzed (Type A) and Copper-Free (Type B) Sonogashira coupling is a strategic decision between reaction kinetics and chemoselectivity .
Type A (Classic): Offers rapid kinetics at room temperature for a broad substrate scope but suffers from the "Copper Trap"—the oxidative homocoupling of alkynes (Glaser coupling) and obligate trace metal remediation.
Type B (Cu-Free): Prioritizes product purity and eliminates homocoupling. It historically required elevated temperatures (>60°C), but modern bulky phosphine ligands (e.g., XPhos, substituted biphenyls) now enable milder conditions, making this the preferred route for late-stage pharmaceutical functionalization.
Mechanistic Divergence & The "Copper Trap"
To control the outcome, one must understand the cycle. The fundamental difference lies in how the acetylide is activated for transmetallation.
The Classic Mechanism (The Copper Cycle)
In the standard protocol, CuI reacts with the terminal alkyne and a base to form a Copper(I)-acetylide. This species is highly nucleophilic and transmetallates rapidly to the Palladium(II) center.
Risk: In the presence of even trace oxidants (O2), Cu-acetylides undergo dimerization (Glaser/Hay coupling), consuming the starting material and generating impurities often inseparable by crystallization.
The Copper-Free Mechanism (The Deprotonation Cycle)
Without copper, the alkyne must react directly with the Pd(II) center. The consensus mechanism (supported by Buchwald and Soheili) involves:
Coordination: The alkyne coordinates to the Pd(II) species (after oxidative addition).
Deprotonation: The base removes the acetylenic proton after coordination, forming the Pd-acetylide complex.
Ligand Role: Bulky, electron-rich ligands (e.g., Buchwald ligands) are critical here to stabilize the Pd(II) intermediate and facilitate this energetically demanding deprotonation step.[1]
Visualization: Mechanistic Pathways & Side Reactions
Figure 1: Comparative mechanistic flow. Note the red pathway indicating the Glaser side-reaction exclusive to the Copper-catalyzed system.
Performance Comparison Data
The following data aggregates performance metrics from standard pharmaceutical screening conditions (e.g., coupling of 4-bromoanisole with phenylacetylene).
Best for: Process chemistry, GMP synthesis, and substrates prone to oxidative dimerization.
Catalyst Prep: In a glovebox or under Ar flow, charge Pd(CH3CN)2Cl2 (1 mol%) and XPhos (3 mol%).
Note: The ligand:metal ratio of 3:1 is crucial to stabilize the Pd(0) species in the absence of Cu.
Base: Add dried Cs2CO3 (2.5 equiv).
Solvent: Add degassed Acetonitrile or Toluene.
Substrates: Add Aryl Halide (1.0 equiv) and Alkyne (1.1 equiv).
Reaction: Heat to 65°C for 6–12 hours.
Validation: Monitor by HPLC. Look for absence of the "dimer" peak (homocoupling product), which usually elutes later than the product on reverse-phase columns.
Decision Matrix: When to Switch?
Use this logic flow to select the appropriate methodology for your specific campaign.
Figure 2: Strategic decision tree for selecting reaction conditions.
References
Sonogashira, K., Tohda, Y., & Hagihara, N. (1975).[2] A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes and bromopyridines. Tetrahedron Letters, 16(50), 4467-4470. Link
Gelman, D., & Buchwald, S. L. (2003). Efficient Copper-Free Sonogashira Coupling of Aryl Chlorides and Bromides with Terminal Alkynes.[3] Angewandte Chemie International Edition, 42(48), 5993-5996. Link
Soheili, A., Albaneze-Walker, J., Murry, J. A., Dormer, P. G., & Hughes, D. L. (2003). Efficient Copper-Free Sonogashira Coupling of Aryl Halides with Terminal Alkynes at Room Temperature.[1] Organic Letters, 5(22), 4191-4194. Link
Siemsen, P., Livingston, R. C., & Diederich, F. (2000). Acetylenic Coupling: A Powerful Tool in Molecular Construction.[2] Angewandte Chemie International Edition, 39(15), 2632-2657. Link
Gazvoda, M., Virant, M., Pinter, B., & Košmrlj, J. (2018). Mechanism of copper-free Sonogashira reaction operates through palladium–palladium transmetallation. Nature Communications, 9, 4814. Link
A Comparative Guide to the Synthesis of 3-Iodo-1H-pyrazole-4-carbonitrile: A Modern Perspective on a Valuable Scaffold
For Immediate Release: A Senior Application Scientist's In-Depth Analysis of Synthetic Routes to a Key Pharmaceutical Intermediate. Introduction: The pyrazole nucleus is a cornerstone in medicinal chemistry and drug deve...
Author: BenchChem Technical Support Team. Date: February 2026
For Immediate Release: A Senior Application Scientist's In-Depth Analysis of Synthetic Routes to a Key Pharmaceutical Intermediate.
Introduction: The pyrazole nucleus is a cornerstone in medicinal chemistry and drug development, with its derivatives exhibiting a wide spectrum of biological activities. Among these, 3-Iodo-1H-pyrazole-4-carbonitrile stands out as a particularly valuable intermediate. The presence of both an iodine atom and a nitrile group on the pyrazole ring provides two orthogonal handles for further chemical modifications, making it a versatile building block in the synthesis of complex pharmaceutical agents and agrochemicals. This guide provides a comparative analysis of a traditional and a novel, greener synthetic approach to this important molecule, offering researchers the data and insights necessary to make informed decisions in their synthetic endeavors.
The Traditional Pathway: A Multi-Step Approach via Sandmeyer Reaction
A classic and well-established method for introducing a halogen, such as iodine, onto a heteroaromatic ring is the Sandmeyer reaction. This multi-step sequence begins with a pyrazole core already bearing an amino group at the desired position, which is then converted to the iodo-derivative.
Rationale for the Traditional Approach
The Sandmeyer reaction is a robust and reliable method that has been a staple in organic synthesis for over a century.[1][2] Its primary advantage lies in its predictability and broad substrate scope. By starting with the corresponding amine, the position of the incoming iodine atom is unequivocally defined, circumventing issues of regioselectivity that can plague direct halogenation methods.
Experimental Workflow: Traditional Synthesis
The traditional synthesis of 3-Iodo-1H-pyrazole-4-carbonitrile can be conceptualized in two main stages: the synthesis of the 3-amino-1H-pyrazole-4-carbonitrile precursor, followed by its conversion to the final product via the Sandmeyer reaction.
Figure 1: Workflow for the traditional synthesis of 3-Iodo-1H-pyrazole-4-carbonitrile.
Detailed Experimental Protocol: Traditional Route (Illustrative)
Step 1: Synthesis of 3-Amino-1H-pyrazole-4-carbonitrile
To a solution of ethoxymethylenemalononitrile (1.0 eq) in ethanol, add hydrazine hydrate (1.0 eq) dropwise at room temperature.
Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.
The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 3-amino-1H-pyrazole-4-carbonitrile.
Step 2: Sandmeyer Reaction for 3-Iodo-1H-pyrazole-4-carbonitrile
Suspend 3-amino-1H-pyrazole-4-carbonitrile (1.0 eq) in a mixture of a strong mineral acid (e.g., sulfuric acid or hydrochloric acid) and water at 0-5 °C.
Slowly add a solution of sodium nitrite (1.0-1.2 eq) in water, maintaining the temperature below 5 °C to form the diazonium salt.
In a separate flask, prepare a solution of potassium iodide (1.5-2.0 eq) in water.
Slowly add the cold diazonium salt solution to the potassium iodide solution with vigorous stirring. Effervescence (evolution of nitrogen gas) should be observed.
Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.
The crude product can be extracted with an organic solvent (e.g., ethyl acetate), and the organic layer washed with sodium thiosulfate solution to remove any residual iodine.
The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
Purification by column chromatography on silica gel will afford the final product, 3-Iodo-1H-pyrazole-4-carbonitrile.
A Greener Approach: Direct Electrophilic Iodination
In line with the principles of green chemistry, which emphasize atom economy, reduced waste, and the use of less hazardous reagents, a more direct approach to 3-Iodo-1H-pyrazole-4-carbonitrile is highly desirable.[3][4][5] This can potentially be achieved through the direct electrophilic iodination of the readily available 1H-pyrazole-4-carbonitrile.
Rationale for the New Approach
A direct iodination route offers several advantages over the traditional multi-step synthesis. It significantly shortens the synthetic sequence, thereby reducing solvent consumption, energy usage, and waste generation. Furthermore, it avoids the use of potentially hazardous reagents such as sodium nitrite and the generation of unstable diazonium intermediates. The challenge, however, lies in controlling the regioselectivity of the iodination. While electrophilic substitution on the pyrazole ring typically occurs at the C4 position, the presence of the electron-withdrawing nitrile group at C4 may influence the regiochemical outcome, potentially favoring substitution at the C3 or C5 positions.[6]
Experimental Workflow: New Synthetic Route
Figure 2: Workflow for the proposed new synthetic route to 3-Iodo-1H-pyrazole-4-carbonitrile.
Detailed Experimental Protocol: New Route (Proposed)
To a suspension of 1H-pyrazole-4-carbonitrile (1.0 eq) in a suitable solvent (e.g., water or a green solvent like polyethylene glycol), add molecular iodine (I₂) (1.0-1.5 eq).
To the stirred mixture, add an oxidizing agent such as hydrogen peroxide or iodic acid portion-wise at room temperature.[7][8]
Monitor the reaction by TLC until the starting material is consumed.
Upon completion, quench the excess iodine with a solution of sodium thiosulfate.
The product can be isolated by filtration if it precipitates, or by extraction with an appropriate organic solvent.
The crude product can be purified by recrystallization or column chromatography to yield 3-Iodo-1H-pyrazole-4-carbonitrile.
Comparative Analysis: Traditional vs. New Route
Parameter
Traditional Route (Sandmeyer Reaction)
New Route (Direct Iodination)
Number of Steps
Multiple (synthesis of precursor + Sandmeyer)
Single Step
Starting Material
3-Amino-1H-pyrazole-4-carbonitrile
1H-Pyrazole-4-carbonitrile
Key Reagents
Sodium nitrite, strong acids, potassium iodide
Molecular iodine, oxidizing agent (e.g., H₂O₂)
Reaction Conditions
Low temperatures (0-5 °C) for diazotization
Typically room temperature
Potential Yield
Generally moderate to good
Potentially high, dependent on regioselectivity
Green Chemistry
Generates significant aqueous and organic waste
Potentially greener, especially with water as solvent
Safety Concerns
Unstable diazonium salt intermediate
Less hazardous reagents and intermediates
Regioselectivity
High (defined by starting material)
A key challenge to control (potential for C5-iodination)
Conclusion and Future Outlook
The traditional synthesis of 3-Iodo-1H-pyrazole-4-carbonitrile via the Sandmeyer reaction is a reliable and well-documented method that ensures high regioselectivity. However, it is a multi-step process that involves hazardous reagents and generates considerable waste.
The proposed new route of direct electrophilic iodination presents a more atom-economical and environmentally benign alternative. The success of this approach hinges on achieving high regioselectivity for the desired C3-iodinated product. Further research and optimization of reaction conditions, including the choice of solvent, iodinating agent, and catalyst, are warranted to fully validate this new route. The development of a robust and selective direct iodination method would represent a significant advancement in the synthesis of this valuable pharmaceutical intermediate, aligning with the growing demand for sustainable chemical manufacturing.
References
Beletskaya, I. P., Sigeev, A. S., Peregudov, A. S., & Petrovskii, P. V. (2007).
Dotsenko, V. V., et al. (2020). New Reactions of 5-Amino-3-(cyanomethyl)-1H-pyrazole-4-carbonitrile. Molbank, 2020(4), M1177.
Filimonov, V. D., et al. (2008). Unusually Stable, Versatile, and Pure Arenediazonium Tosylates: Their Preparation, Structures, and Synthetic Applicability. Organic Letters, 10(18), 3961-3964.
He, J., et al. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives.
Hubbard, A., Okazaki, T., & Laali, K. K. (2008). Halo- and Azidodediazoniation of Arenediazonium Tetrafluoroborates with Trimethylsilyl Halides and Trimethylsilyl Azide and Sandmeyer-Type Bromodediazoniation with Cu(I)Br in [BMIM][PF6] Ionic Liquid. The Journal of Organic Chemistry, 73(1), 316-319.
Krasnokutskaya, E. A., Semenischeva, N. I., Filimonov, V. D., & Knochel, P. (2007). A New, One-Step, Effective Protocol for the Iodination of Aromatic and Heterocyclic Compounds via Aprotic Diazotization of Amines. Synthesis, 2007(01), 81-84.
Leas, D. A., Dong, Y., Vennerstrom, J. L., & Stack, D. E. (2017). One-Pot, Metal-Free Conversion of Anilines to Aryl Bromides and Iodides. Organic Letters, 19(9), 2518-2521.
Liu, P., et al. (2021). Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst. Frontiers in Chemistry, 9, 741086.
Pavilek, B., et al. (2024).
Said, M. M., & El-Hamid, M. A. (2025). Diazotization and Coupling Reactions of Ethyl 3-amino-1H-pyrazole-4-carboxylate; Synthesis of some Pyrazolozaines.
Singh, S., et al. (2023). Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. SynOpen, 7(01), 297-312.
Świątek, K., Utecht-Jarzyńska, G., & Jasiński, M. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances, 15(1), 1-10.
Titi, A., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molecules, 28(14), 5463.
Varma, R. S. (2021). Green synthesis of highly functionalized heterocyclic bearing pyrazole moiety for cancer-targeted chemo/radioisotope therapy. Journal of Nanobiotechnology, 19(1), 1-15.
Waldo, J. P., Mehta, S., & Larock, R. C. (2008). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles. The Journal of organic chemistry, 73(17), 6666–6670.
Zaky, H., et al. (2024). Synthesis of 5-Amino-1H-pyrazole-4-carbonitriles Using Ag/ZnO Nanoparticles as a Recyclable Catalyst.
Zhang, Q., & Tang, M. (2025). A method for synthesizing 5-amino-1H-pyrazole-4-carbonitriles from N-tosylhydrazones showcases broad substrate compatibility and efficiency. The Journal of Organic Chemistry, 90(5), 3805-3808.
Zeynizadeh, B., & Rahmani, S. (2021). Eco-friendly and Green Procedure for Iodination of Reactive Aromatics Using PEG 400-I2/HIO3 Combination. Current Green Chemistry, 8(2), 166-173.
Zhdankin, V. V. (2025). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Archiv der Pharmazie.
Accelerating Heterocycle Formation: A Comparative Guide to Microwave vs. Conventional Pyrazole Synthesis
Topic: Side-by-Side Comparison of Microwave vs. Conventional Heating for Pyrazole Synthesis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals [1][2] Executive Su...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Side-by-Side Comparison of Microwave vs. Conventional Heating for Pyrazole Synthesis
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
[1][2]
Executive Summary
The pyrazole scaffold is a cornerstone of medicinal chemistry, serving as the pharmacophore in blockbuster drugs like Celecoxib (Celebrex) and Rimonabant. However, the classical Knorr synthesis—condensation of hydrazines with 1,3-dicarbonyls—often presents a bottleneck in high-throughput lead optimization due to prolonged reaction times and variable yields under conventional reflux.
This guide provides a rigorous, data-driven comparison between Conventional Thermal Heating (Reflux) and Microwave-Assisted Organic Synthesis (MAOS) .[1] We analyze the kinetic acceleration, yield profiles, and "green" metrics of both methodologies, providing a validated protocol that allows researchers to transition from oil baths to microwave reactors with confidence.
Mechanistic Divergence: Thermal Conduction vs. Dielectric Heating
To understand the disparity in results, we must first distinguish the heating mechanisms.
Conventional Heating (Wall-to-Bulk): Relies on thermal conduction and convection. Heat is applied to the vessel wall (oil bath/mantle) and slowly transfers to the solvent. This creates temperature gradients, often leading to "hot spots" at the walls and degradation of sensitive hydrazine intermediates before they react.
Microwave Heating (Internal/Volumetric): Utilizes dipolar polarization and ionic conduction . The electromagnetic field interacts directly with polar molecules (solvents and reagents), causing molecular rotation and friction. This results in rapid, uniform volumetric heating.
The "Specific Microwave Effect": In pyrazole synthesis, the polar transition state (zwitterionic intermediates formed during nucleophilic attack) couples more strongly with the microwave field than the ground state, potentially lowering the activation energy (
) or increasing the pre-exponential factor () in the Arrhenius equation.
Experimental Workflow Comparison
The following diagram illustrates the procedural divergence between the two methodologies for a standard Knorr pyrazole synthesis.
Figure 1: Comparative workflow for Knorr pyrazole synthesis showing the drastic reduction in time and steps for the microwave protocol.
Validated Experimental Protocols
To ensure reproducibility, we present a self-validating system using the synthesis of 3,5-dimethyl-1-phenyl-1H-pyrazole (Reaction of acetylacetone with phenylhydrazine).
Reagents: Acetylacetone (10 mmol), Phenylhydrazine (10 mmol), Ethanol (2 mL) — Note the 10x reduction in solvent volume.
Setup: 10 mL dedicated microwave process vial with a crimp cap/septum.
Procedure:
Combine reagents and solvent in the vial. Add a magnetic stir bar.
Cap the vial.
Program Parameters:
Temperature: 120°C (Superheated, above b.p. of ethanol).
Power: Dynamic (Max 200W).
Hold Time: 5 minutes.
Pre-stirring: 30 seconds.
Cooling: Rapid compressed air cooling to 40°C.
Validation Check: The pressure profile should stabilize (typically 2-5 bar). A sudden pressure spike indicates hydrazine decomposition; ensure temperature ramp is not too aggressive (use 1-minute ramp).
Performance Metrics: The Data
The following data summarizes a comparative study on the synthesis of various phenyl-1H-pyrazoles.
Table 1: Comparative Performance Metrics
Parameter
Conventional Reflux
Microwave Irradiation
Improvement Factor
Reaction Temperature
75–80°C (Limited by solvent b.p.)
120–140°C (Pressurized)
Higher Kinetic Energy
Reaction Time
2 – 12 Hours
5 – 10 Minutes
~24x Faster
Typical Yield
73 – 90%
91 – 98%
+10-15% Yield
Solvent Usage
20–50 mL (Dilute)
2–5 mL (Concentrated)
10x Less Waste
Purity (Crude)
Requires Recrystallization/Column
Often Pure after Filtration
Reduced Downstream Processing
Energy Consumption
High (Hours of heating mantle)
Low (Minutes of irradiation)
~85% Energy Saving
Data Source: Aggregated from comparative studies by BenchChem [1] and ResearchGate findings [2, 3].
Why the Yield Increase?
In conventional heating, the slow ramp to reflux allows side reactions (e.g., hydrazine oxidation or Wolff-Kishner type byproducts). The microwave's rapid heating (reaching 120°C in <60 seconds) pushes the equilibrium toward the thermodynamic product (pyrazole) faster than kinetic side-reactions can compete.
Expert Insights & Troubleshooting
Solvent Choice: Ethanol is excellent for MW because it has a high loss tangent (
), meaning it absorbs microwave energy efficiently. Non-polar solvents (Toluene, Hexane) are transparent to microwaves and will not heat effectively unless a "susceptor" (like an ionic liquid) is added.
Safety with Hydrazines: Hydrazines can generate nitrogen gas upon decomposition. Always use a microwave system with an active pressure sensor and an automatic safety cutoff. Do not fill vessels more than 60%.
The "Solvent-Free" Option: Pyrazole synthesis is an ideal candidate for solvent-free MW synthesis. Mixing the neat liquid reagents often results in a quantitative conversion in <2 minutes, further aligning with Green Chemistry principles [4].
References
Current Organic Synthesis. (2021). Comparison of Conventional and Microwave Synthesis of Phenyl-1H-pyrazoles. Retrieved from [Link]
Journal of Chemical and Pharmaceutical Research. (2015). Comparative Conventional and Microwave assisted synthesis of some pyrazoline derivatives. Retrieved from [Link]
Royal Society of Chemistry. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave techniques. Retrieved from [Link]
A Senior Application Scientist's Guide to the Reaction Kinetics of Pyrazole Coupling Reactions
For Researchers, Scientists, and Drug Development Professionals The pyrazole motif is a cornerstone in medicinal chemistry, appearing in the structures of numerous blockbuster drugs. Consequently, the efficient synthesis...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The pyrazole motif is a cornerstone in medicinal chemistry, appearing in the structures of numerous blockbuster drugs. Consequently, the efficient synthesis of substituted pyrazoles is a critical endeavor in pharmaceutical and agrochemical research. Understanding the kinetics of the coupling reactions used to construct these vital scaffolds is paramount for process optimization, impurity control, and scalable synthesis.
This guide provides an in-depth analysis of the reaction kinetics for three key pyrazole coupling methodologies: the Suzuki-Miyaura C-C coupling, the Buchwald-Hartwig C-N amination, and the Ullmann C-N coupling. We will delve into the mechanistic underpinnings that govern the speed of these transformations, offer detailed protocols for their kinetic monitoring, and present a comparative analysis to aid in the rational selection of the most appropriate synthetic strategy.
The Causality Behind Experimental Choices: Why Kinetic Understanding Matters
In the realm of process chemistry and drug development, a "good" reaction is not merely one that provides a high yield. It is a reaction that is reproducible, scalable, and well-understood. A thorough grasp of reaction kinetics allows us to:
Optimize Reaction Conditions: By identifying the rate-determining step, we can rationally adjust parameters such as temperature, concentration, and catalyst loading to achieve the desired reaction rate without compromising selectivity or stability.
Control Impurity Formation: Side reactions often have different kinetic profiles than the desired transformation. Understanding these differences allows for the implementation of conditions that favor product formation over impurity generation. For instance, a kinetic study of a copper-catalyzed Ullmann coupling revealed that at high temperatures, reductive elimination could become rate-limiting, leading to the formation of undesired byproducts[1].
Ensure Scalability: A reaction that performs well on a milligram scale may behave unpredictably on a kilogram scale. Kinetic analysis provides the data necessary to model and predict reaction behavior at larger scales, mitigating risks and ensuring process safety and efficiency.
Comparative Analysis of Pyrazole Coupling Reaction Kinetics
Table 1: Qualitative Comparison of Pyrazole Coupling Reaction Kinetics
Reaction Type
Typical Catalyst System
General Reaction Rate
Key Factors Influencing Kinetics
Mechanistic Hallmark
Suzuki-Miyaura Coupling
Palladium complexes with phosphine or N-heterocyclic carbene (NHC) ligands
Generally fast, often complete within hours at moderate temperatures.
Ligand steric bulk and electronic properties, choice of base, solvent, and the nature of the aryl halide and boronic acid.
Catalytic cycle involving oxidative addition, transmetalation, and reductive elimination. Oxidative addition is often the rate-determining step[2].
Buchwald-Hartwig Amination
Palladium complexes with bulky, electron-rich phosphine ligands.
Can be very fast, with some reactions proceeding at room temperature. However, kinetics can be complex and substrate-dependent[3].
Ligand structure, base strength, and the electronic and steric nature of the aryl halide and the amine.
Similar to Suzuki-Miyaura, with oxidative addition often being the rate-limiting step. The specific ligand can dramatically influence the rate of each step in the catalytic cycle[4].
Ullmann Coupling
Copper(I) salts, often with ligand assistance (e.g., diamines, L-proline).
Traditionally requires high temperatures and long reaction times. Ligand-assisted protocols have enabled milder conditions and faster reactions[1][5].
Ligand identity, base, solvent, and the nature of the aryl halide. The use of ligands can dramatically accelerate the reaction[1].
The exact mechanism is still debated, but it is generally believed to involve oxidative addition of the aryl halide to a Cu(I) species.
Experimental Protocols for Kinetic Monitoring
Accurate kinetic data is the foundation of a thorough understanding of any reaction. The following are detailed, step-by-step methodologies for monitoring the kinetics of pyrazole coupling reactions.
Protocol 1: Kinetic Analysis of a Suzuki-Miyaura Coupling using HPLC
This protocol is designed to monitor the consumption of the aryl halide starting material and the formation of the C-C coupled pyrazole product over time.
HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)
Procedure:
Reaction Setup: In a reaction vessel equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), combine the aryl halide, aryl boronic acid, base, and internal standard.
Solvent Addition: Add the degassed solvent mixture to the reaction vessel.
Initiation: At time zero (t=0), add the palladium catalyst to the stirring reaction mixture.
Sampling: At predetermined time intervals, withdraw a small aliquot (e.g., 50 µL) of the reaction mixture using a syringe.
Quenching: Immediately quench the aliquot in a vial containing a known volume of the quenching solution to stop the reaction.
Analysis: Analyze the quenched samples by HPLC to determine the concentrations of the starting material and product relative to the internal standard.
Data Processing: Plot the concentration of the product versus time to obtain the reaction profile and determine the initial reaction rate.
Workflow Diagram:
Caption: Experimental workflow for kinetic analysis of Suzuki-Miyaura coupling via HPLC.
Protocol 2: In Situ Kinetic Monitoring of a Buchwald-Hartwig Amination using NMR Spectroscopy
This protocol allows for real-time monitoring of the reaction within the NMR tube, providing a continuous data stream without the need for sampling and quenching.
Materials and Reagents:
Aryl halide (e.g., 1-bromo-4-tert-butylbenzene)
Amine (e.g., pyrazole)
Palladium precatalyst and ligand (e.g., Pd₂(dba)₃ and a bulky biarylphosphine)
Base (e.g., NaOtBu)
Deuterated solvent (e.g., toluene-d₈)
NMR tube and spectrometer
Procedure:
Sample Preparation: In a glovebox, combine the aryl halide, amine, base, palladium precatalyst, and ligand in an NMR tube.
Solvent Addition: Add the deuterated solvent to the NMR tube and cap it securely.
Spectrometer Setup: Place the NMR tube in the spectrometer, which has been pre-heated or cooled to the desired reaction temperature.
Data Acquisition: Acquire a series of ¹H NMR spectra at regular time intervals. It is crucial to use a short acquisition time and a sufficient relaxation delay to ensure quantitative data.
Data Processing: Integrate the signals corresponding to the starting materials and the product in each spectrum.
Kinetic Analysis: Plot the integral values (proportional to concentration) against time to determine the reaction kinetics.
Logical Relationship Diagram:
Caption: Logical flow for in situ NMR kinetic monitoring of a Buchwald-Hartwig amination.
Mechanistic Insights and Their Kinetic Consequences
The observed kinetics of these coupling reactions are a direct reflection of their underlying mechanisms.
Suzuki-Miyaura Coupling
The generally accepted catalytic cycle for the Suzuki-Miyaura reaction involves the oxidative addition of the aryl halide to a Pd(0) species, followed by transmetalation with the boronic acid derivative and reductive elimination to afford the product and regenerate the Pd(0) catalyst[2]. The oxidative addition step is often rate-determining, and its rate is influenced by the C-X bond strength (I > Br > Cl) and the electron density at the palladium center, which is modulated by the ligands[2]. Bulky, electron-rich ligands can accelerate both oxidative addition and reductive elimination, leading to faster overall reaction rates.
Buchwald-Hartwig Amination
The mechanism of the Buchwald-Hartwig amination is similar to that of the Suzuki-Miyaura coupling, involving oxidative addition, amine coordination and deprotonation, and reductive elimination[6]. The kinetics of this reaction can be complex, with the rate-determining step varying depending on the specific substrates, ligand, and base used[3]. For instance, studies have shown that with certain ligand systems, the reductive elimination step can be rate-limiting. The choice of a bulky, electron-rich ligand is crucial for promoting the challenging C-N bond-forming reductive elimination step.
Ullmann Coupling
The mechanism of the copper-catalyzed Ullmann coupling is less definitively established than its palladium-catalyzed counterparts. However, it is generally accepted to proceed through an oxidative addition of the aryl halide to a Cu(I) species, followed by reaction with the amine and subsequent reductive elimination. The traditionally harsh conditions required for the Ullmann reaction are indicative of high activation barriers for one or more steps in the catalytic cycle. The development of ligand-accelerated protocols has demonstrated that the coordination of ligands such as diamines or amino acids to the copper center can significantly lower these activation barriers, leading to faster reactions under milder conditions[1][5]. Kinetic studies on the copper-catalyzed N-arylation of amides have provided evidence for the role of a 1,2-diamine-ligated Cu(I) amidate as a key intermediate[7].
Conclusion
The selection of a coupling strategy for pyrazole synthesis should be guided by a comprehensive understanding of the reaction kinetics. While Suzuki-Miyaura and Buchwald-Hartwig reactions, facilitated by sophisticated palladium catalysts, generally offer faster rates and milder conditions, the more classical Ullmann coupling, especially in its modern ligand-accelerated forms, remains a valuable and often more economical alternative. The detailed protocols provided herein for kinetic monitoring using common analytical techniques such as HPLC and NMR spectroscopy empower researchers to dissect the intricacies of these reactions, leading to the development of more efficient, robust, and scalable synthetic routes to this vital class of heterocyclic compounds.
References
Toward the Development of a Manufacturing Process for the Insecticide Tyclopyrazoflor. Part I. Evaluation of Strategies using Ullmann Coupling of Pyrazole Derivatives. (n.d.). ResearchGate. [Link]
Malig, T. C., Yunker, L. P. E., Steiner, S., & Hein, J. E. (2020). Online HPLC Analysis of Buchwald-Hartwig Aminations from Within an Inert Environment. ChemRxiv. [Link]
Oldenhuis, N. J., Dong, V. M., & McIndoe, J. S. (2019). Step-by-step real time monitoring of a catalytic amination reaction. Chemical Science, 10(40), 9345–9350. [Link]
Reaction Monitoring & Kinetics. (n.d.). Iowa State University Chemical Instrumentation Facility. [Link]
Tye, J. W., Weng, Z., Johns, A. M., & Hall, S. E. (2008). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. Organometallics, 27(22), 5948–5960. [Link]
Gaining Kinetic Insights into Knorr Pyrazole Synthesis via Transient Flow Experiments. (n.d.). Elsevier. [Link]
Isley, N. A., Lanni, E. L., & Blackmond, D. G. (2016). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Alkylamines Promoted by Organic Soluble Ionic Bases. ACS Catalysis, 6(6), 3442–3447. [Link]
A Kinetic Study on the Cu(0)-Catalyzed Ullmann-Type Nucleophilic Aromatic Substitution C-O Coupling of Potassium Phenolate and 4-Chloropyridine. (n.d.). ResearchGate. [Link]
Li, J., Li, Y., Wang, X., & Liu, H. (2020). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 25(23), 5556. [Link]
L-Proline Promoted Ullmann-Type Coupling Reactions of Aryl Iodides with Indoles, Pyrroles, Imidazoles or Pyrazoles. (n.d.). ResearchGate. [Link]
Semproni, J. M., Mako, T. L., & Tonks, I. A. (2019). Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles. Inorganic chemistry, 58(15), 10123–10134. [Link]
Malig, T. C., Yunker, L. P. E., Steiner, S., & Hein, J. E. (2020). Online HPLC Analysis of Buchwald-Hartwig Aminations from Within an Inert Environment. ChemRxiv. [Link]
El-Faham, A., Al-Sehemi, A. G., & Ghoneim, A. M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6500. [Link]
Efficient N-arylation catalyzed by a copper(I) pyrazolyl-nicotinic acid system. (n.d.). ElectronicsAndBooks. [Link]
Buchwald–Hartwig amination. (2024, January 25). In Wikipedia. [Link]
Wang, C., Li, S., & Zhang, J. (2018). Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. Molecules, 23(12), 3122. [Link]
Tanimoto, H., Nishiyama, Y., & Ouchi, H. (2019). Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives. The Journal of Organic Chemistry, 84(10), 6508–6515. [Link]
Sharma, A., & Kumar, V. (2021). Recent Applications of Pd-Catalyzed Suzuki-Miyaura and Buchwald-Hartwig Couplings in Pharmaceutical Process Chemistry. Preprints.org. [Link]
Viciosa, M. T., & Nolan, S. P. (2006). Rapid room temperature Buchwald–Hartwig and Suzuki–Miyaura couplings of heteroaromatic compounds employing low catalyst loadings. Chemical Communications, (26), 2732–2734. [Link]
Palladium-catalyzed C-N cross-coupling and application to the synthesis of delayed singlet emitters for OLED development. (n.d.). DSpace@MIT. [Link]
Real-Time HPLC-MS Reaction Progress Monitoring using an Automated Analytical Platform. (n.d.). ResearchGate. [Link]
Magano, J., & Dunetz, J. R. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(8), 2296–2318. [Link]
Urbańczyk, M., Shchukina, A., & Kazimierczuk, K. (2023). NMR Reaction Monitoring Robust to Spectral Distortions. Analytical Chemistry, 95(30), 11211–11218. [Link]
Suzuki‐Miyaura and Buchwald‐Hartwig Cross‐Coupling Reactions Utilizing a Set of Complementary Imidazopyridine Monophosphine Ligands. (n.d.). ResearchGate. [Link]
Gladek, M., Stolar, T., & Užarević, K. (2020). From In Situ Monitoring to Better Understanding of the Suzuki‐Miyaura Cross Coupling in the Solid State. Chemistry – A European Journal, 26(67), 15446–15454. [Link]
Palladium-Catalyzed C N and C O Coupling–A Practical Guide from an Industrial Vantage Point. (n.d.). University of Windsor. [Link]
Rasool, N., Rasool, A., & Ahmad, I. (2026). Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions towards the synthesis of pharmacologically potent pyrimidine-based molecules. Molecular Diversity. [Link]
Jana, R., & Pathak, T. P. (2022). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews, 122(20), 15739–15802. [Link]
Operational Guide: Proper Disposal of 3-Iodo-1H-pyrazole-4-carbonitrile
Part 1: Executive Safety Directive IMMEDIATE ACTION REQUIRED: Treat 3-Iodo-1H-pyrazole-4-carbonitrile as a high-risk hazardous material.[1][2][3] Due to the presence of both a nitrile (cyano) group and a halogen (iodine)...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Safety Directive
IMMEDIATE ACTION REQUIRED:
Treat 3-Iodo-1H-pyrazole-4-carbonitrile as a high-risk hazardous material.[1][2][3] Due to the presence of both a nitrile (cyano) group and a halogen (iodine) on a nitrogen-rich pyrazole ring, this compound requires strict segregation from acids and oxidizers.[1]
CRITICAL PROHIBITIONS:
NEVER mix this compound (or its waste streams) with acidic solutions.
Reason: Acidic hydrolysis of the nitrile group can generate Hydrogen Cyanide (HCN) gas, a rapid-acting asphyxiant.[1]
Reason: High aquatic toxicity and persistence of halogenated aromatics.
NEVER mix with non-halogenated waste solvents.
Reason: The iodine atom necessitates incineration at higher temperatures (halogenated waste stream) to prevent the formation of dioxins/furans during disposal.
Part 2: Hazard Assessment & Chemical Logic
To dispose of this chemical safely, you must understand its structural vulnerabilities.
Structural Feature
Hazard Class
Operational Implication
Nitrile Group (-CN)
Acute Toxicity / Reactive
Acid Incompatibility: Under acidic conditions (pH < 7), nitriles can hydrolyze.[1][2] While aromatic nitriles are more stable than aliphatic ones, the risk of HCN evolution mandates storage in basic or neutral waste streams.
Iodine Atom (-I)
Halogenated Waste
Segregation: Waste containing this compound must be tagged as "Halogenated."[1][2] Mixing with non-halogenated solvents increases disposal costs and violates EPA segregation protocols (F-list considerations).
Pyrazole Ring
Nitrogen Heterocycle
Stability: Generally stable, but can form explosive coordination complexes with certain transition metals or strong oxidizers.[1][2]
Part 3: Step-by-Step Disposal Protocols
A. Solid Waste (Pure Compound)
Applicability: Expired inventory, weighing errors, or degraded solids.[1]
Primary Containment: Transfer the solid material into a chemically compatible, screw-top container (High-Density Polyethylene (HDPE) or Amber Glass).
Labeling: Affix a hazardous waste label immediately.
Pour into the Halogenated Organic Solvent waste drum.
Why? The iodine atom classifies this as halogenated.[7]
Log Entry: Record the volume and estimated concentration on the waste drum's log sheet. Explicitly list "Organic Nitriles" as a constituent.
C. Contaminated Debris (Gloves, Weigh Boats, Syringes)[1][2]
Segregation: Do not throw in regular trash.
Packaging: Place items in a clear, heavy-duty hazardous waste bag (2-mil thickness minimum).
Disposal: Tie the bag securely and place it in the Solid Hazardous Waste drum (often a fiber drum with a liner).
Part 4: Spill Contingency Plan
Scenario: A 500mg vial of solid 3-Iodo-1H-pyrazole-4-carbonitrile drops and shatters.
Evacuate & Ventilate: Clear the immediate area. If outside a fume hood, ensure lab ventilation is active.
PPE Upgrade: Wear double nitrile gloves , safety goggles, and a lab coat. If dust is visible in the air, use an N95 or P100 respirator.
Containment: Cover the spill with a spill pillow or absorbent pads to prevent dispersion.
Cleanup:
Do not dry sweep (generates dust).
Use a wet paper towel (dampened with water or ethanol) to wipe up the powder.
Disposal: Place all glass shards and contaminated wipes into a wide-mouth hazardous waste jar. Label as "Debris contaminated with Toxic Nitriles."
Part 5: Visual Decision Matrix
The following diagram outlines the logical flow for disposing of this specific compound, ensuring no critical safety checks are missed.
Figure 1: Decision logic for the safe disposal of 3-Iodo-1H-pyrazole-4-carbonitrile, emphasizing the critical pH check to prevent cyanide gas evolution.[1][2]
Part 6: References & Authority
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 11300958, 3-Iodo-1H-pyrazole-4-carbonitrile.[1][2] Retrieved from [Link][1]
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Hazardous Waste Identification. (Specifically regarding Reactivity D003 and Halogenated Solvents F-List). Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. Retrieved from [Link][1]
National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. (Chapter 7: Management of Waste). National Academies Press. Retrieved from [Link]
